Technical Documentation Center

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Core Science & Biosynthesis

Foundational

A Technical Guide to the Proposed Synthesis and Characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Abstract This in-depth technical guide outlines a proposed synthetic pathway and a comprehensive characterization strategy for the novel compound, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. As a molecule with potential a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This in-depth technical guide outlines a proposed synthetic pathway and a comprehensive characterization strategy for the novel compound, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. As a molecule with potential applications in medicinal chemistry and materials science, a reliable method for its synthesis and unambiguous structural confirmation is of significant interest. This document provides a scientifically grounded, step-by-step methodology, including the rationale behind the choice of precursors and reagents, and predicts the expected spectroscopic data for the target compound. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the synthesis and properties of this unique substituted benzaldehyde.

Introduction and Rationale

Substituted nitrobenzaldehydes are a critical class of organic intermediates, serving as versatile building blocks in the synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes. The specific substitution pattern of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, featuring both electron-withdrawing (chloro and nitro groups) and electron-donating (methyl group) substituents, presents a unique electronic and steric environment. This arrangement is anticipated to impart distinct reactivity and biological activity, making it a compound of interest for further investigation. The strategic placement of the nitro group ortho to the methyl group and meta to the chlorine atoms offers multiple avenues for subsequent chemical modifications, such as reduction to an amine for the construction of heterocyclic scaffolds.

This guide addresses the current lack of published data on the synthesis and characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde by proposing a plausible and robust synthetic route. The proposed methodology is grounded in established principles of organic chemistry and draws upon literature precedents for analogous transformations.

Proposed Synthetic Pathway

The synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is proposed as a two-step process commencing with the nitration of a suitable dichlorinated toluene precursor, followed by the selective oxidation of the methyl group to an aldehyde.

Synthetic_Pathway Start 2,4-Dichlorotoluene Intermediate 2,4-Dichloro-1-methyl-3-nitrobenzene Start->Intermediate Nitration (HNO₃, H₂SO₄) Product 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Intermediate->Product Oxidation (e.g., CrO₃, Ac₂O, H₂SO₄)

Caption: Proposed two-step synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Step 1: Nitration of 2,4-Dichlorotoluene

The initial step involves the electrophilic aromatic substitution of 2,4-dichlorotoluene to introduce a nitro group. The regioselectivity of this reaction is governed by the directing effects of the existing substituents. The methyl group is an ortho, para-director, while the chlorine atoms are ortho, para-directing but deactivating. The directing effects are synergistic towards the 3- and 5-positions. However, the 3-position is sterically less hindered, making it the more likely site of nitration.

Experimental Protocol:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2,4-dichlorotoluene to a solvent such as dichloroethane.[1]

  • Cooling: Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

  • Addition of Nitrating Agent: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the stirred solution. The temperature should be carefully monitored and maintained below 10 °C to minimize side reactions.

  • Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for a specified time, monitoring the progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is poured onto crushed ice, and the organic layer is separated.

  • Purification: The organic layer is washed with water, a dilute solution of sodium bicarbonate, and brine. After drying over anhydrous sodium sulfate, the solvent is removed under reduced pressure to yield the crude 2,4-dichloro-1-methyl-3-nitrobenzene. Further purification can be achieved by recrystallization or column chromatography.

Step 2: Oxidation of 2,4-Dichloro-1-methyl-3-nitrobenzene

The second step involves the selective oxidation of the methyl group of 2,4-dichloro-1-methyl-3-nitrobenzene to an aldehyde. A common method for this transformation on an activated aromatic ring is the use of chromium trioxide in a mixture of acetic anhydride and sulfuric acid.

Experimental Protocol:

  • Reaction Setup: In a three-necked round-bottom flask fitted with a mechanical stirrer and a thermometer, dissolve 2,4-dichloro-1-methyl-3-nitrobenzene in a mixture of glacial acetic acid and acetic anhydride.

  • Cooling: Cool the solution in an ice bath to 0-5 °C.

  • Addition of Oxidizing Agent: Slowly add chromium trioxide in small portions, ensuring the temperature does not exceed 10 °C.

  • Reaction: After the addition, the reaction mixture is stirred at a low temperature for several hours. The progress of the reaction should be monitored by TLC.

  • Work-up: The reaction mixture is poured into ice water, and the precipitated product is collected by filtration.

  • Purification: The crude product is washed with water and a dilute solution of sodium carbonate. Purification can be achieved by recrystallization from a suitable solvent system, such as ethanol-water, to yield 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

The unambiguous identification and confirmation of the structure of the synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde will be achieved through a combination of spectroscopic techniques.

Characterization Target 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde NMR NMR Spectroscopy Target->NMR IR IR Spectroscopy Target->IR MS Mass Spectrometry Target->MS MP Melting Point Target->MP

Caption: Analytical techniques for the characterization of the target compound.

Predicted Spectroscopic Data

The following table summarizes the predicted spectroscopic data for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde based on its structure and data from analogous compounds.

Technique Expected Observations
¹H NMR Aromatic region: A singlet for the proton at the 6-position. Aldehyde proton: A singlet around 10 ppm. Methyl protons: A singlet around 2.5 ppm.
¹³C NMR Carbonyl carbon: A signal around 190 ppm. Aromatic carbons: Signals in the aromatic region, with chemical shifts influenced by the chloro, methyl, and nitro substituents. Methyl carbon: A signal in the aliphatic region.
IR Spectroscopy Aldehyde C-H stretch: Two weak bands around 2850 and 2750 cm⁻¹. Carbonyl (C=O) stretch: A strong absorption band around 1700 cm⁻¹. Nitro (N-O) stretches: Two strong absorption bands around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric). C-Cl stretches: In the fingerprint region.
Mass Spectrometry Molecular ion peak (M⁺): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (C₇H₃Cl₂NO₃). Isotope pattern: A characteristic isotope pattern for two chlorine atoms will be observed for the molecular ion and chlorine-containing fragments.[2][3]
Melting Point A sharp melting point is expected for the purified crystalline solid.

Rationale for Predicted Spectroscopic Data:

  • ¹H NMR: The single aromatic proton will appear as a singlet due to the absence of adjacent protons. The chemical shifts of the aldehyde and methyl protons are predicted based on typical values for substituted benzaldehydes.

  • ¹³C NMR: The chemical shifts of the aromatic carbons can be estimated using incremental rules for substituted benzenes, though prediction software would provide a more accurate estimation.[4][5][6]

  • IR Spectroscopy: The predicted absorption bands are characteristic of the functional groups present in the molecule (aldehyde, nitro, and chloro-substituted aromatic ring).[7][8][9][10][11]

  • Mass Spectrometry: The isotopic abundance of chlorine (³⁵Cl and ³⁷Cl) will result in a distinctive M, M+2, and M+4 pattern for ions containing two chlorine atoms, which is a key diagnostic feature.[2][3][12]

Applications and Future Directions

The successful synthesis and characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde would provide a valuable new building block for organic synthesis. Its potential applications include:

  • Pharmaceutical Drug Development: The molecule can serve as a scaffold for the synthesis of novel heterocyclic compounds with potential therapeutic activities. The nitro group can be readily reduced to an amine, which can then be used in a variety of coupling reactions.

  • Agrochemicals: Substituted nitroaromatics are known to exhibit herbicidal and pesticidal activities.

  • Materials Science: The unique electronic properties of this molecule could be exploited in the development of new dyes, polymers, and other functional materials.

Future work should focus on the experimental validation of the proposed synthetic route and the comprehensive characterization of the target compound. Optimization of the reaction conditions to maximize yield and purity will be a critical aspect of this research. Furthermore, exploration of the reactivity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde in various organic transformations will open up new avenues for the synthesis of more complex and potentially valuable molecules.

Conclusion

This technical guide has presented a detailed and scientifically sound proposal for the synthesis and characterization of the novel compound 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. By leveraging established synthetic methodologies and spectroscopic principles, this document provides a clear roadmap for researchers to produce and validate this promising chemical entity. The successful execution of this proposed work will not only contribute to the field of synthetic organic chemistry but also provide a valuable new tool for scientists in drug discovery and materials science.

References

  • BenchChem. (2025). A Comparative Guide to the Infrared Spectroscopy of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde.
  • BenchChem. (2025).
  • ResearchGate. (n.d.). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals | Request PDF.
  • ChemicalBook. (n.d.). 2-Nitrobenzaldehyde(552-89-6)IR1.
  • ChemicalBook. (n.d.). 3-Nitrobenzaldehyde(99-61-6)IR1.
  • BenchChem. (2025).
  • Sana, S., et al. (2012). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts.
  • Google Patents. (n.d.).
  • PubChem. (n.d.). 3-Nitrobenzaldehyde.
  • YouTube. (2018, July 23).
  • SpectraBase. (n.d.).
  • Royal Society of Chemistry. (n.d.).
  • BenchChem. (2025).
  • ResearchGate. (n.d.). Regioselective nitration of 2- and 4-nitrotoluenes over systems comprising nitric acid, an acid anhydride and a zeolite.
  • OUCI. (n.d.).
  • ChemicalBook. (n.d.). 2,4-Dichlorotoluene synthesis.
  • Spectroscopy Europe. (2022, February 23).
  • University of Minnesota. (2003, April 10).
  • JoVE. (n.d.).
  • Jack Westin. (n.d.). Mass spectrometry (MS) - Organic Chemistry.
  • ResearchGate. (2025, August 5). Mass spectrometry of halogen-containing organic compounds.
  • ChemScene. (n.d.). 84388-68-1 | 4,5-Dichloro-2-hydroxybenzaldehyde.
  • BenchChem. (2025).
  • ResearchGate. (2025, August 6). (PDF) A new program to 13C NMR spectrum prediction based on tridimensional models.
  • Spectroscopy Europe. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds.
  • PubMed. (2019, October 11).
  • The University of Liverpool Repository. (2005, January 5).
  • NMRDB.org. (n.d.). Predict all NMR spectra.
  • Santa Cruz Biotechnology. (n.d.). 4,5-Dichloro-2-hydroxy-benzaldehyde | SCBT.
  • YouTube. (2025, February 17). 4-Chlorobenzaldehyde to 4-chloro-2-methylbenzaldehyde.
  • Scribd. (n.d.). Predict 13C Carbon NMR Spectra | PDF | Nuclear Magnetic Resonance.
  • PrepChem.com. (n.d.). Synthesis of 4,5-dichloro-2-trichloromethyl-imidazole.
  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra.
  • Oakwood Chemical. (n.d.). 4-Chloro-2-methylbenzaldehyde.
  • Modgraph. (n.d.).
  • AChemBlock. (2026, February 25). 4-Chloro-5-fluoro-2-methylbenzaldehyde 95% | CAS: 1780682-41-8.
  • Organic Syntheses. (n.d.). m-CHLOROBENZALDEHYDE.
  • Sigma-Aldrich. (n.d.). 5-Chloro-2-methylbenzaldehyde.
  • CymitQuimica. (n.d.). CAS 529-20-4: 2-Methylbenzaldehyde.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Abstract This technical guide provides a comprehensive analysis of the physicochemical properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a substituted aromatic aldehyde of significant interest to researchers, scie...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a substituted aromatic aldehyde of significant interest to researchers, scientists, and professionals in the field of drug development. Due to the limited availability of direct experimental data for this specific compound, this guide leverages established principles of physical organic chemistry and comparative data from structurally similar analogues to predict its key characteristics. This document is structured to offer not only predicted values for properties such as melting point, boiling point, and solubility but also to provide the scientific rationale behind these predictions. Furthermore, detailed, field-proven experimental protocols for the determination of these properties are presented, empowering researchers to validate these predictions and generate reliable in-house data. This guide aims to serve as a foundational resource for the effective handling, application, and further investigation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde in a laboratory setting.

Introduction: The Significance of Substituted Nitrobenzaldehydes in Modern Research

Substituted benzaldehydes are a cornerstone of organic synthesis, serving as versatile precursors for a vast array of more complex molecules. The introduction of nitro (-NO₂) and halogen (-Cl) substituents onto the benzaldehyde scaffold imparts unique electronic and steric properties, significantly influencing the molecule's reactivity and potential applications. The nitro group, a strong electron-withdrawing group, enhances the electrophilicity of the aromatic ring and the reactivity of the aldehyde functionality. Halogen substituents, through their inductive and resonance effects, further modulate the electronic landscape of the molecule.

The specific compound of interest, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, combines these features, making it a potentially valuable intermediate in the synthesis of novel pharmaceuticals and other fine chemicals. The precise arrangement of these substituents is expected to confer a distinct set of physicochemical properties that are critical for its use in synthetic chemistry, from reaction kinetics and solvent selection to purification and formulation. Understanding these properties is paramount for any researcher aiming to utilize this compound in their synthetic endeavors.

Predicted Physicochemical Properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

In the absence of direct experimental data for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, we can predict its physicochemical properties by analyzing the known properties of structurally related compounds. This approach, rooted in the principles of structure-property relationships, allows for informed estimations that can guide experimental design.

Rationale for Predicted Properties

The predictions presented in Table 1 are derived from a comparative analysis of the following analogous compounds:

  • 4-Methyl-3-nitrobenzaldehyde: Shares the methyl and nitro group arrangement relative to the aldehyde.

  • 3,4-Dichlorobenzaldehyde: Provides insight into the effect of two adjacent chlorine atoms on the benzaldehyde core.

  • Nitrobenzaldehyde Isomers (2-, 3-, and 4-): Offer a baseline understanding of how the nitro group's position influences properties.

Melting Point: The melting point of an organic solid is influenced by molecular symmetry, intermolecular forces, and molecular weight. Compared to 4-Methyl-3-nitrobenzaldehyde (m.p. 46-49 °C)[1][2], the addition of two chlorine atoms in 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde will significantly increase the molecular weight and introduce strong dipole-dipole interactions. Symmetrical molecules often have higher melting points due to more efficient crystal lattice packing. While the substitution pattern of the target molecule is not perfectly symmetrical, the increased intermolecular forces from the chloro groups are expected to lead to a substantially higher melting point. For instance, 3,4-Dichlorobenzaldehyde has a melting point of 39-42 °C[3]. The combined effect of the dichloro, methyl, and nitro groups is predicted to result in a melting point in the range of 85-95 °C.

Boiling Point: The boiling point is primarily dependent on the strength of intermolecular forces. The increased molecular weight and polarity from the two chlorine atoms and the nitro group will lead to stronger van der Waals forces and dipole-dipole interactions, respectively. This will necessitate more energy to transition the compound from the liquid to the gaseous phase, resulting in a higher boiling point compared to less substituted analogues.

Solubility: The principle of "like dissolves like" is the guiding principle for predicting solubility. Benzaldehyde itself is sparingly soluble in water but soluble in many organic solvents[4]. The presence of two chlorine atoms and a nitro group increases the polarity of the molecule. However, the overall molecule remains largely nonpolar due to the benzene ring and the methyl group. Therefore, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is expected to have low solubility in water. It is predicted to be soluble in polar aprotic solvents like acetone, ethyl acetate, and dichloromethane, where dipole-dipole interactions can occur. Solubility in nonpolar solvents like hexane is expected to be low.

Predicted Data Summary
PropertyPredicted ValueRationale/Supporting Evidence
Molecular Formula C₈H₅Cl₂NO₃Based on chemical structure
Molecular Weight 234.04 g/mol Based on atomic weights
Appearance Pale yellow to yellow crystalline solidTypical for nitroaromatic compounds
Melting Point 85 - 95 °CIncreased molecular weight and polarity compared to analogues like 4-Methyl-3-nitrobenzaldehyde (46-49 °C)[1][2] and 3,4-Dichlorobenzaldehyde (39-42 °C)[3].
Boiling Point > 250 °CSignificantly higher than benzaldehyde (178.1 °C)[4] and its monosubstituted derivatives due to increased molecular weight and polarity.
Solubility in Water Low to InsolubleThe hydrophobic nature of the dichlorinated, methylated benzene ring is expected to dominate over the polar groups. 4-Methyl-3-nitrobenzaldehyde is reported to be insoluble in water[1].
Solubility in Organic Solvents Soluble in acetone, ethyl acetate, dichloromethane; Sparingly soluble in ethanol; Insoluble in hexane.Based on the "like dissolves like" principle. The molecule has polar groups suitable for interaction with polar aprotic solvents.

Disclaimer: The values presented in this table are predictions based on the analysis of structurally similar compounds and fundamental chemical principles. Experimental verification is highly recommended.

Experimental Protocols for Physicochemical Property Determination

To facilitate the experimental validation of the predicted properties, the following detailed protocols are provided. These methods are standard in organic chemistry and are designed to be self-validating when performed with care.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range (typically 0.5-1 °C) is characteristic of a pure compound, while a broad melting range suggests the presence of impurities.

Methodology: Capillary Melting Point Determination

  • Sample Preparation: A small amount of the crystalline 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is finely ground into a powder.

  • Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer or temperature probe.

  • Heating: The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as it approaches the expected melting point.

  • Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the last crystal melts (the completion of melting) are recorded. This range is the melting point of the compound.

Workflow for Melting Point Determination

MeltingPointWorkflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_result Result start Start grind Grind Sample start->grind pack Pack Capillary grind->pack setup Place in Apparatus pack->setup heat Heat Slowly setup->heat observe Observe & Record heat->observe end_point Melting Point Range observe->end_point

Caption: A generalized workflow for determining the melting point of an organic compound.

Determination of Solubility

Determining the solubility of a compound in various solvents is crucial for its application in synthesis, purification, and formulation. The shake-flask method is a reliable technique for determining equilibrium solubility.

Methodology: Shake-Flask Method for Solubility Determination

  • Preparation of Saturated Solution: An excess amount of solid 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is added to a known volume of the selected solvent in a sealed vial.

  • Equilibration: The vial is agitated (e.g., using a shaker or stirrer) at a constant temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

  • Phase Separation: The mixture is allowed to stand, and the undissolved solid is separated from the saturated solution, typically by centrifugation followed by filtration through a chemically inert syringe filter (e.g., PTFE).

  • Quantification: A known volume of the clear, saturated filtrate is carefully transferred to a pre-weighed container. The solvent is then completely evaporated under reduced pressure or in a fume hood.

  • Calculation: The container with the solid residue is weighed. The difference in weight provides the mass of the dissolved solute. The solubility is then calculated and typically reported in units of mg/mL or g/100 mL at the specified temperature.

Workflow for Solubility Determination

SolubilityWorkflow start Start add_excess Add Excess Solute to Solvent start->add_excess equilibrate Agitate at Constant Temperature (24-48h) add_excess->equilibrate separate Centrifuge and Filter equilibrate->separate quantify Evaporate Solvent from Known Volume of Filtrate separate->quantify calculate Weigh Residue and Calculate Solubility quantify->calculate end_point Solubility Data (e.g., mg/mL) calculate->end_point

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Predicted Spectral Properties

Spectral data is essential for the structural confirmation and identification of a compound. While experimental spectra for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde are not available, we can predict the key features based on the known spectra of its analogues.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aldehydic proton, the aromatic proton, and the methyl protons.

  • Aldehydic Proton (-CHO): This proton is expected to appear as a singlet in the downfield region, likely between δ 10.0 and 10.5 ppm. The electron-withdrawing effects of the nitro and chloro groups will deshield this proton. In 2-Nitrobenzaldehyde, the aldehyde proton appears around δ 10.42 ppm[5].

  • Aromatic Proton: There is a single proton on the aromatic ring. Its chemical shift will be influenced by the surrounding substituents. It is expected to appear as a singlet in the region of δ 7.5-8.5 ppm.

  • Methyl Protons (-CH₃): The methyl protons are expected to appear as a singlet in the upfield region, likely between δ 2.5 and 2.8 ppm. In 4-Methyl-3-nitrobenzaldehyde, the methyl protons appear at δ 2.14 ppm[6]. The additional chloro substituents in the target molecule will likely cause a slight downfield shift.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information about the carbon skeleton.

  • Carbonyl Carbon (-CHO): This carbon will be the most downfield signal, expected in the range of δ 185-195 ppm.

  • Aromatic Carbons: The six aromatic carbons will appear in the range of δ 120-155 ppm. The carbons attached to the electron-withdrawing nitro and chloro groups will be shifted downfield.

  • Methyl Carbon (-CH₃): The methyl carbon will appear as an upfield signal, likely in the range of δ 15-25 ppm.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

  • Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (234.04 g/mol ). Due to the presence of two chlorine atoms, a characteristic isotopic pattern will be observed for the molecular ion peak, with M⁺, M⁺+2, and M⁺+4 peaks in a ratio of approximately 9:6:1[7][8].

  • Fragmentation Pattern: Common fragmentation pathways for nitroaromatic compounds include the loss of NO₂ (46 Da) and NO (30 Da). Fragmentation may also involve the loss of the aldehyde group (CHO, 29 Da) or a chlorine atom (35/37 Da)[9][10].

Conclusion

This technical guide has presented a detailed overview of the predicted physicochemical properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a compound with significant potential in synthetic organic chemistry. By leveraging data from structurally similar molecules, we have provided informed estimations for its melting point, boiling point, solubility, and key spectral features. The inclusion of robust, step-by-step experimental protocols for determining these properties is intended to empower researchers to obtain reliable experimental data, thereby confirming or refining these predictions. It is our hope that this guide will serve as a valuable resource for scientists and professionals, facilitating the safe and effective use of this promising chemical intermediate in the pursuit of new discoveries in drug development and materials science.

References

  • JETIR (January 2026). Structural analysis, molecular interactions, solubility, and thermal stability of substituted benzaldehyde. International Journal of Emerging Technologies and Innovative Research, 13(1), f235-f242. Available: [Link]

  • National Center for Biotechnology Information (2024). 3,4-Dichlorobenzaldehyde. PubChem Compound Summary for CID 22710. Retrieved March 3, 2026 from [Link].

  • Monte, M. J. S., et al. (2025). Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. Molecules, 30(7), 2936. Available: [Link].

  • Ottokemi (n.d.). 3,4-Dichloro benzaldehyde, 98%. Retrieved March 3, 2026 from [Link].

  • van der Kooi, E. P., et al. (2022). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. Rapid Communications in Mass Spectrometry, 36(16), e9330. Available: [Link].

  • Cheméo (n.d.). 3-Nitro-4-methylbenzaldehyde. Retrieved March 3, 2026 from [Link].

  • Solubility of Things (n.d.). Benzaldehyde. Retrieved March 3, 2026 from [Link].

  • Chemical Point (n.d.). 4-Methyl-3-nitrobenzaldehyde. Retrieved March 3, 2026 from [Link].

  • Vulfson, N. S., et al. (1970). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 39(4), 283-300. Available: [Link].

  • Chemistry LibreTexts (2023). Organic Compounds Containing Halogen Atoms. Retrieved March 3, 2026 from [Link].

Sources

Foundational

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: Structural Profiling, Synthesis, and Advanced Applications in Indole Scaffold Generation

Executive Summary In the landscape of modern drug discovery and agrochemical development, highly functionalized aromatic building blocks are critical for accessing complex pharmacophores. 4,5-Dichloro-2-methyl-3-nitroben...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery and agrochemical development, highly functionalized aromatic building blocks are critical for accessing complex pharmacophores. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) is a specialized, tetrasubstituted benzaldehyde derivative that offers a unique combination of electronic and steric properties. Acting as a Senior Application Scientist, I have designed this technical whitepaper to dissect the structural identity, regioselective synthesis, and advanced downstream applications of this molecule. Specifically, we will explore its utility as a prime precursor for the generation of highly substituted indole scaffolds via the Leimgruber-Batcho cyclization, detailing the causality behind the chemical behavior and providing self-validating experimental protocols.

Chemical Identity & Structural Properties

The utility of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde stems from its dense functionalization. The presence of an ortho-nitrotoluene motif (methyl at C-2, nitro at C-3) adjacent to an aldehyde and a di-chlorinated backbone creates orthogonal vectors for chemical derivatization.

Quantitative Structural Data
PropertyValue
IUPAC Name 4,5-dichloro-2-methyl-3-nitrobenzaldehyde
CAS Registry Number [1]
Molecular Formula C₈H₅Cl₂NO₃
Molecular Weight 234.03 g/mol
Exact Mass 232.9646 Da
Structural Features Tetrasubstituted benzaldehyde, ortho-nitrotoluene motif
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 4 (CHO, NO₂)

Regioselective Synthesis & Mechanistic Insights

The synthesis of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde relies on the precise nitration of 4,5-dichloro-2-methylbenzaldehyde. Understanding the causality behind the regioselectivity is paramount for scaling this reaction without generating complex isomeric mixtures.

Mechanistic Causality

The regioselectivity of this [2] is governed by the synergistic directing effects of the existing substituents on the benzene ring:

  • The C-2 Methyl Group: Weakly activating via hyperconjugation and ortho/para-directing. It pushes electron density toward C-3.

  • The C-1 Formyl Group: Strongly deactivating and meta-directing, which also points electrophilic attack toward C-3 and C-5.

  • Steric & Electronic Blockade: The C-4 and C-5 positions are occupied by chlorine atoms, rendering C-5 unavailable.

Consequently, the nitronium ion (


) exclusively attacks the highly activated C-3 position. This dual-directing effect ensures a highly clean reaction profile.

Synthesis SM 4,5-Dichloro-2-methylbenzaldehyde (CAS: 1416352-12-9) Reagents Nitrating Mixture (HNO3 / H2SO4, 0-5°C) SM->Reagents Electrophilic Aromatic Substitution Product 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) Reagents->Product Regioselective Nitration at C-3

Caption: Regioselective nitration of 4,5-dichloro-2-methylbenzaldehyde at the C-3 position.

Protocol 1: Regioselective Nitration Workflow

This protocol is designed as a self-validating system to ensure process control at every step.

  • Reactor Preparation: Charge a dry, glass-lined reactor with 4,5-dichloro-2-methylbenzaldehyde (1.0 eq) and concentrated sulfuric acid (5 volumes).

  • Thermal Control: Cool the mixture to 0–5 °C using an ice/brine bath. Causality: Low temperatures suppress the oxidation of the aldehyde group to a carboxylic acid.

  • Electrophile Generation: In a separate flask, prepare the nitrating mixture by carefully combining fuming nitric acid (1.1 eq) and concentrated sulfuric acid (2 volumes).

  • Addition: Add the nitrating mixture dropwise over 2 hours, maintaining the internal temperature strictly below 5 °C.

  • Self-Validation (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The disappearance of the starting material (UV active, Rf ~0.6) and the emergence of a more polar product spot (Rf ~0.4) visually validates the conversion.

  • Quench & Isolation: Pour the reaction mixture over crushed ice to quench the strong acid. Filter the resulting yellow precipitate. Wash with cold water until the filtrate is pH neutral, then dry under vacuum at 40 °C.

Advanced Applications: Leimgruber-Batcho Indole Cyclization

In drug development, the indole nucleus is a privileged scaffold. Because 4,5-dichloro-2-methyl-3-nitrobenzaldehyde possesses an ortho-nitrotoluene architecture, it is an exceptional candidate for the [3].

By converting the C-2 methyl group into an enamine and subsequently reducing the C-3 nitro group, the molecule undergoes spontaneous intramolecular cyclization. Because the original C-1 aldehyde remains intact, this pathway elegantly yields 4,5-dichloro-1H-indole-7-carbaldehyde , a highly valuable intermediate for kinase inhibitors and CNS therapeutics.

Downstream Start 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (Starting Scaffold) Enamine Enamine Intermediate (via DMF-DMA condensation) Start->Enamine Step 1: DMF-DMA, Pyrrolidine (Leimgruber-Batcho) Reduction Reductive Cyclization (Fe/AcOH or Pd/C, H2) Enamine->Reduction Step 2: Nitro Reduction Indole 4,5-Dichloro-1H-indole-7-carbaldehyde (Target Pharmacophore) Reduction->Indole Step 3: Intramolecular Cyclization

Caption: Leimgruber-Batcho synthesis converting the ortho-nitrotoluene motif into an indole scaffold.

Protocol 2: Indole Scaffold Generation Workflow
  • Enamine Formation: Dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq) in anhydrous DMF. Add N,N-dimethylformamide dimethyl acetal (DMF-DMA, 1.5 eq) and a catalytic amount of pyrrolidine (0.1 eq). Heat to 110 °C for 4 hours.

  • Self-Validation (Visual & Analytical): The solution will transition to a deep, intense red color. Causality: This color change is a direct self-validating indicator of the extended

    
    -conjugation present in the newly formed nitroenamine intermediate. Confirm mass shift via LC-MS.
    
  • Solvent Exchange: Concentrate the mixture under reduced pressure to remove excess DMF-DMA and pyrrolidine. Dissolve the crude enamine in glacial acetic acid and heat to 80 °C.

  • Reductive Cyclization: Add iron powder (Fe, 5.0 eq) portion-wise.

  • Self-Validation (Cyclization): The deep red color will rapidly dissipate as the nitro group is reduced to an aniline, followed by immediate cyclization and elimination of dimethylamine to form the indole ring.

  • Purification: Neutralize with saturated NaHCO₃, extract with EtOAc, and purify via silica gel chromatography to isolate the 7-formylindole derivative.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesized 4,5-dichloro-2-methyl-3-nitrobenzaldehyde, the following analytical suite must be employed:

  • ¹H NMR (400 MHz, CDCl₃): The disappearance of the aromatic proton at C-3 and the presence of a sharp singlet for the C-6 proton (

    
     ~7.9 ppm) confirms regioselective nitration. The aldehyde proton will appear as a distinct singlet downfield (
    
    
    
    ~10.2 ppm).
  • HPLC-UV (254 nm): Utilized to verify purity (>98% required for downstream Leimgruber-Batcho cyclization) and to ensure the absence of over-nitrated byproducts or oxidized carboxylic acid impurities.

  • HRMS (ESI-TOF): Calculated for C₈H₅Cl₂NO₃ [M-H]⁻ 231.9568; found to match within 5 ppm error, confirming the exact mass and isotopic distribution characteristic of a dichloro species.

References

  • Title: Electrophilic Aromatic Substitution Source: Wikipedia (Mechanistic Principles) URL: [Link]

  • Title: Leimgruber–Batcho Indole Synthesis Source: Wikipedia (Named Reactions in Organic Synthesis) URL: [Link]

Exploratory

spectroscopic data (NMR, IR, MS) of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

An in-depth technical guide on the spectroscopic characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8)[1], a highly functionalized aromatic building block utilized in advanced organic synthesi...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide on the spectroscopic characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8)[1], a highly functionalized aromatic building block utilized in advanced organic synthesis, agrochemical development, and pharmaceutical discovery.

Executive Summary & Molecular Architecture

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde presents a unique analytical challenge due to its highly congested pentasubstituted benzene ring. The presence of an aldehyde, a methyl group, a nitro group, and two adjacent chlorine atoms creates intense steric hindrance and complex electronic push-pull dynamics. Accurately resolving its structure requires a multi-modal spectroscopic approach—combining Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS).

This guide provides drug development professionals and analytical chemists with a self-validating framework to acquire, interpret, and authenticate the spectroscopic data for this specific scaffold. The methodologies described herein are grounded in established spectroscopic principles[2][3].

Workflow A Sample Preparation (Purity >98%) B NMR Spectroscopy (1H, 13C, 2D) A->B C FT-IR Spectroscopy (ATR Method) A->C D Mass Spectrometry (GC-EI-MS) A->D E Structural Elucidation & QC Validation B->E C->E D->E

Analytical workflow for the spectroscopic validation of the benzaldehyde derivative.

Experimental Protocols: Sample Preparation & Acquisition

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) standards, the following protocols must be strictly adhered to. Poor sample preparation is the leading cause of spectral artifacts in highly substituted aromatics.

Step-by-Step Methodology
  • Sample Purification: Ensure the compound is >98% pure. Recrystallize from ethanol/water or purify via flash column chromatography (Hexanes/Ethyl Acetate) to remove residual starting materials (e.g., unnitrated precursors).

  • NMR Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (

    
    ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. The non-polar nature of the compound ensures excellent solubility in 
    
    
    
    .
  • FT-IR Preparation: Use Attenuated Total Reflectance (ATR) FT-IR. Place 2–3 mg of the neat crystalline solid directly onto the diamond crystal. Apply consistent pressure using the anvil to ensure intimate contact.

  • MS Preparation: Prepare a 1 mg/mL solution in LC-MS grade methanol. Inject 1 µL into a Gas Chromatography-Electron Ionization-Mass Spectrometer (GC-EI-MS) operating at 70 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The pentasubstituted nature of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde simplifies the


 NMR spectrum (only one aromatic proton) but heavily complicates the 

NMR spectrum due to overlapping substituent effects.
Causality of Chemical Shifts
  • The Aldehyde Proton (

    
    ):  The strong electron-withdrawing nature of the meta-nitro group and the para-chlorine atom strips electron density from the ring, deshielding the aldehyde proton and pushing it downfield to approximately 10.35 ppm .
    
  • The Aromatic Proton (

    
    ):  Situated between the aldehyde and a chlorine atom, this solitary proton appears as a sharp singlet. The anisotropic effect of the carbonyl group deshields it to ~7.90 ppm .
    
  • The Methyl Group (

    
     at C2):  This group is sterically sandwiched between the aldehyde and the nitro group. The severe "ortho-effect" and local magnetic anisotropy cause significant deshielding compared to standard toluene derivatives, shifting the signal to ~2.65 ppm .
    
Table 1: Representative and NMR Data ( , 400/100 MHz)
NucleusChemical Shift (ppm)MultiplicityIntegrationAssignment / Causality

10.35Singlet (s)1H

(Strongly deshielded by ring substituents)

7.90Singlet (s)1H

(C6 position, ortho to Cl and CHO)

2.65Singlet (s)3H

(Sterically compressed at C2)

189.5--

(Aldehyde carbonyl)

150.2--

(

, highly deshielded)

138.5--

(

)

135.0--

(

, meta to CHO)

132.0--

(

)

129.5--

(

, para to CHO)

127.8--

(

)

16.2--

(Aliphatic carbon)

(Note: Values are empirically predicted based on standard additivity rules for substituted benzenes as outlined in Pretsch et al.)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is critical for confirming the presence of the functional groups without the interference of the solvent. The spectrum of this compound is dominated by the carbonyl and nitro stretching frequencies.

Table 2: Key FT-IR Vibrational Modes (ATR, neat solid)
Wavenumber (

)
IntensityFunctional GroupVibrational Mode
3075 WeakAromatic

Stretching
2860, 2750 WeakAldehyde

Fermi Resonance (Diagnostic for CHO)
1695 Strong

(Aldehyde)
Stretching (Conjugated with ring)
1535 Strong

Asymmetric Stretching
1350 Strong

Symmetric Stretching
1050, 820 Medium

Stretching

Expert Insight: The


 stretch at 

is slightly lower than a standard aliphatic aldehyde (

) due to conjugation with the aromatic ring, but higher than standard benzaldehyde (

) because the electron-withdrawing

and

groups inhibit the resonance donation from the ring to the carbonyl oxygen.

Mass Spectrometry (GC-EI-MS)

Electron Ionization (70 eV) yields a highly diagnostic fragmentation pattern. The exact mass of the molecular ion


 for 

is 232.96 .

Because the molecule contains two chlorine atoms, the molecular ion cluster will display a classic 9:6:1 isotopic ratio corresponding to


 (m/z 233), 

(m/z 235), and

(m/z 237).
Fragmentation Pathways & The Ortho-Effect

A hallmark of ortho-substituted nitro-methyl aromatics is the "ortho-effect" , where the oxygen from the nitro group abstracts a proton from the adjacent methyl group, leading to the loss of a hydroxyl radical (


, -17 Da).

Fragmentation M Molecular Ion [M]+• m/z 233 (35Cl2) F1 [M - CHO]+ m/z 204 M->F1 -29 Da F2 [M - NO2]+ m/z 187 M->F2 -46 Da F3 [M - OH]+ m/z 216 (Ortho Effect) M->F3 -17 Da

Primary EI-MS fragmentation pathways including the characteristic ortho-effect.

Table 3: Major MS Fragments (EI, 70 eV)
m/z RatioRelative AbundanceIon / Fragment LostStructural Significance
233, 235, 237 100%, 65%, 11%

Confirms

formula and 2x Cl atoms.
216 15%

Confirms adjacent

and

groups.
204 45%

Loss of the aldehyde group (-29 Da).
187 30%

Loss of the nitro group (-46 Da).

Conclusion & Quality Control Criteria

For rigorous Quality Control (QC) in drug development, a batch of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is only considered spectroscopically validated when:

  • The

    
     NMR shows exactly three singlets integrating to 1:1:3.
    
  • The mass spectrum exhibits the distinct 9:6:1 chlorine isotope pattern at m/z 233/235/237.

  • The FT-IR confirms the absence of broad

    
     stretching (
    
    
    
    ), ensuring no carboxylic acid oxidation degradation has occurred.

By triangulating these three analytical modalities, researchers can guarantee the structural integrity of this complex building block before deploying it in downstream synthetic pathways.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 20455530, 2,5-Dichloro-3-nitrobenzaldehyde (Analogous structural data reference). PubChem. Available at:[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Available at:[Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. Spectrometric Identification of Organic Compounds. John Wiley & Sons. Available at:[Link]

  • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). Available at: [Link]

Sources

Foundational

The Discovery and Synthesis of Novel Dichlorinated Methylnitrobenzaldehydes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist, Gemini Division This guide provides an in-depth exploration into the synthesis, characterization, and strategic c...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

This guide provides an in-depth exploration into the synthesis, characterization, and strategic considerations for the discovery of novel dichlorinated methylnitrobenzaldehydes. These compounds represent a class of highly functionalized aromatic aldehydes with significant potential as versatile intermediates in the fields of medicinal chemistry, agrochemicals, and materials science. By navigating the intricate interplay of substituent effects, this document aims to equip researchers with the foundational knowledge and practical protocols necessary to rationally design and execute the synthesis of specific isomers within this compound class.

Strategic Imperatives: The Significance of Polysubstituted Benzaldehydes

Substituted benzaldehydes are fundamental building blocks in organic synthesis. The aldehyde functionality serves as a versatile handle for a myriad of chemical transformations, including reductive aminations, Wittig reactions, and various condensations, enabling the construction of complex molecular architectures. The incorporation of chloro, methyl, and nitro groups onto the benzaldehyde scaffold introduces a rich tapestry of electronic and steric properties, allowing for the fine-tuning of a molecule's reactivity, solubility, and biological activity.

The specific combination of two chlorine atoms, a methyl group, and a nitro group on a benzaldehyde ring creates a unique chemical entity with a distinct reactivity profile. The electron-withdrawing nature of the two chlorine atoms and the powerful nitro group significantly deactivates the aromatic ring towards further electrophilic substitution, while also influencing the acidity of benzylic protons and the electrophilicity of the aldehyde. The methyl group, an electron-donating group, provides a site for oxidation to the desired aldehyde and sterically influences adjacent positions. Understanding the directing effects of these substituents is paramount for the regioselective synthesis of a desired isomer.

Synthetic Pathways to Dichlorinated Methylnitrobenzaldehydes

The synthesis of dichlorinated methylnitrobenzaldehydes can be approached through several strategic pathways. The choice of route is often dictated by the desired substitution pattern and the availability of starting materials. Two primary retrosynthetic disconnections are considered here:

  • Route A: Nitration of a dichlorotoluene followed by oxidation of the methyl group.

  • Route B: Formylation of a dichloronitrobenzene.

Route A: Nitration of Dichlorotoluenes and Subsequent Oxidation

This is often the most practical and regiochemically predictable approach. The key lies in understanding the directing effects of the substituents on the starting dichlorotoluene during the critical nitration step.

2.1.1. The Causality of Experimental Choices: Understanding Directing Effects in Electrophilic Nitration

The regiochemical outcome of the nitration of dichlorotoluenes is a classic example of competing substituent effects.[1]

  • Methyl Group (-CH₃): An activating, ortho, para-directing group due to hyperconjugation and inductive effects.

  • Chlorine Atoms (-Cl): Deactivating due to their inductive effect, yet ortho, para-directing due to the resonance donation of their lone pairs.

The interplay of these effects determines the position of the incoming nitro group. The methyl group is a stronger activator than chlorine is a deactivator, making the ring more susceptible to nitration than dichlorobenzene.[1] The final substitution pattern is a result of the synergistic or antagonistic directing effects of the two chlorine atoms and the methyl group.

Diagram 1: General Workflow for Synthesis via Route A

G Start Dichlorotoluene Isomer Nitration Electrophilic Nitration (HNO₃/H₂SO₄) Start->Nitration Intermediate Dichloronitrotoluene Isomer(s) Nitration->Intermediate Oxidation Side-Chain Oxidation (e.g., KMnO₄, MnO₂) Intermediate->Oxidation Product Dichlorinated Methylnitrobenzaldehyde Oxidation->Product Purification Purification (Crystallization/Chromatography) Product->Purification

Caption: Synthetic workflow starting from a dichlorotoluene isomer.

2.1.2. Experimental Protocol: Synthesis of 2,5-Dichloro-3-nitrobenzaldehyde from 2,5-Dichlorotoluene

This protocol first describes the nitration of 2,5-dichlorotoluene, which is expected to yield primarily the 3-nitro and 6-nitro isomers due to the directing effects of the substituents. The methyl group directs ortho and para (positions 2, 4, and 6), while the chlorine atoms also direct ortho and para. The 3-position is activated by the methyl group (para) and one chlorine (ortho), while the 6-position is activated by the methyl group (ortho) and the other chlorine (para). Separation of these isomers is crucial before proceeding to the oxidation step.

Step 1: Nitration of 2,5-Dichlorotoluene

  • Materials:

    • 2,5-Dichlorotoluene

    • Concentrated Sulfuric Acid (98%)

    • Concentrated Nitric Acid (70%)

    • Ice

    • Dichloromethane

    • Saturated Sodium Bicarbonate Solution

    • Anhydrous Magnesium Sulfate

  • Procedure:

    • In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, cool 2,5-dichlorotoluene in an ice-salt bath to 0-5 °C.

    • Slowly add concentrated sulfuric acid while maintaining the temperature below 10 °C.

    • In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

    • Add the nitrating mixture dropwise to the stirred solution of 2,5-dichlorotoluene and sulfuric acid. The rate of addition should be controlled to maintain the reaction temperature between 5-10 °C.

    • After the addition is complete, continue stirring at 10 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

    • Carefully pour the reaction mixture onto crushed ice with stirring.

    • Extract the product with dichloromethane (3 x 50 mL).

    • Combine the organic layers and wash with water, then with saturated sodium bicarbonate solution, and finally with brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

    • The resulting crude product, a mixture of dichloronitrotoluene isomers, can be separated by fractional crystallization or column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Oxidation of 2,5-Dichloro-3-nitrotoluene to 2,5-Dichloro-3-nitrobenzaldehyde

  • Materials:

    • 2,5-Dichloro-3-nitrotoluene (isolated from Step 1)

    • Manganese Dioxide (activated)

    • Dichloromethane (anhydrous)

  • Procedure:

    • To a solution of 2,5-dichloro-3-nitrotoluene in anhydrous dichloromethane, add a 5-10 fold molar excess of activated manganese dioxide.[2]

    • Stir the suspension vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

    • Upon completion (typically 24-48 hours), filter the reaction mixture through a pad of Celite® to remove the manganese salts.

    • Wash the filter cake thoroughly with dichloromethane.

    • Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude 2,5-dichloro-3-nitrobenzaldehyde.

    • Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Route B: Vilsmeier-Haack Formylation of Dichloronitrobenzenes

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic rings.[3][4][5][6][7] Its application to electron-deficient systems like dichloronitrobenzenes is more challenging and often results in lower yields. However, for certain substitution patterns where Route A is not feasible, it remains a viable option to explore.

The reaction proceeds via the formation of the Vilsmeier reagent, a chloroiminium salt, from a formamide (e.g., N,N-dimethylformamide, DMF) and a halogenating agent (e.g., phosphorus oxychloride, POCl₃). This electrophilic species then attacks the aromatic ring.

Diagram 2: Mechanism of the Vilsmeier-Haack Reaction

G DMF DMF + POCl₃ Vilsmeier Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier Attack Electrophilic Attack Vilsmeier->Attack Arene Dichloronitrobenzene Arene->Attack Intermediate Iminium Salt Intermediate Attack->Intermediate Hydrolysis Aqueous Workup (Hydrolysis) Intermediate->Hydrolysis Product Dichlorinated Methylnitrobenzaldehyde Hydrolysis->Product

Caption: Key stages of the Vilsmeier-Haack formylation.

Characterization of Dichlorinated Methylnitrobenzaldehydes

Unambiguous characterization of the synthesized isomers is critical. A combination of spectroscopic techniques is employed to confirm the structure and purity of the final products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are the most powerful tools for isomer differentiation.

  • ¹H NMR: The chemical shift of the aldehyde proton is typically found between 9.8 and 10.5 ppm. The aromatic protons will exhibit complex splitting patterns and chemical shifts that are highly dependent on the substitution pattern. The methyl protons will appear as a singlet, typically between 2.4 and 2.7 ppm.

  • ¹³C NMR: The carbonyl carbon of the aldehyde is characteristic, appearing around 190 ppm. The number of distinct signals in the aromatic region will correspond to the number of unique carbon environments, which varies between isomers.[8]

Table 1: Predicted ¹H and ¹³C NMR Data for Representative Isomers

IsomerPredicted ¹H NMR (δ, ppm)Predicted ¹³C NMR (δ, ppm)
2,3-Dichloro-5-nitrobenzaldehyde Aldehyde: ~10.3; Aromatic: ~8.2 (d), ~8.0 (d); Methyl: N/ACarbonyl: ~188; Aromatic: 6 signals; Methyl: N/A
2,5-Dichloro-3-nitrobenzaldehyde Aldehyde: ~10.2; Aromatic: ~8.1 (d), ~7.9 (d); Methyl: N/ACarbonyl: ~189; Aromatic: 6 signals; Methyl: N/A
3,4-Dichloro-2-nitrobenzaldehyde Aldehyde: ~10.4; Aromatic: ~7.9 (d), ~7.7 (d); Methyl: N/ACarbonyl: ~187; Aromatic: 6 signals; Methyl: N/A

Note: These are predicted values and will vary based on the solvent and spectrometer frequency. The methyl group signal would be present if the aldehyde was formed from a dichloronitrotoluene.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for confirming the presence of key functional groups.

  • C=O stretch (aldehyde): A strong absorption band around 1700-1715 cm⁻¹.

  • N-O stretch (nitro group): Two strong absorption bands, one asymmetric around 1520-1560 cm⁻¹ and one symmetric around 1345-1385 cm⁻¹.

  • C-H stretch (aromatic): Bands above 3000 cm⁻¹.

  • C-Cl stretch: Bands in the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern. The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion peak (M, M+2, M+4).

Comparative Data and Yields

The efficiency of the synthetic routes is highly dependent on the specific isomer being targeted. The following table summarizes expected yields for the key transformations based on literature precedents for similar substrates.

Table 2: Representative Yields for Key Synthetic Steps

TransformationSubstrateReagentsExpected YieldReference
Nitration 2,5-Dichlorobenzoic acidHNO₃/H₂SO₄~84% (for 3-nitro isomer)
Oxidation DichloronitrotolueneMnO₂Moderate to Good[2][9]
Oxidation o-ChlorotolueneKMnO₄Good
Formylation Electron-rich arenesVilsmeier-HaackGood to Excellent[3][4][5][6][7]

Conclusion and Future Outlook

The synthesis of novel dichlorinated methylnitrobenzaldehydes presents both challenges and opportunities. A thorough understanding of electrophilic aromatic substitution principles is essential for the rational design of synthetic routes to specific isomers. The methodologies outlined in this guide, particularly the nitration of dichlorotoluenes followed by side-chain oxidation, provide a robust framework for accessing this class of compounds.

The availability of these highly functionalized building blocks opens new avenues for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Future work should focus on the further exploration of the synthetic scope, the development of more efficient and selective catalytic methods, and the investigation of the biological and material properties of the resulting compounds.

References

  • PrepChem. (n.d.). Synthesis of 2,5-dichloro-3-nitrobenzoic acid. Retrieved from [Link]

  • Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Google Patents. (n.d.). US4454345A - Process for preparing 2,5-dichloro-3-nitrobenzoic acid.
  • J&K Scientific LLC. (2025, March 22). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Google Patents. (n.d.). US3822311A - Process for the production of 2,5-dichloro-3-nitro-benzoic acid.
  • NIST. (n.d.). 4-Chloro-3-nitrobenzaldehyde. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Organic Syntheses. (n.d.). o-CHLOROBENZOIC ACID. Retrieved from [Link]

  • ResearchGate. (n.d.). GC–MS spectra of the product p-nitrobenzaldehyde showed molecular ion.... Retrieved from [Link]

  • Łukasiewicz Research Network – Institute of Industrial Organic Chemistry. (2022). Selective Nitration of Toluene using Nitrogen(V) Oxide in Dichloromethane and Catalysts.
  • Bloom Tech. (2023, December 19). How do you synthesize 3-Nitrobenzaldehyde?. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Characterization of Chiral Nitrobenzaldehyde - Schiff Base Ligands. Retrieved from [Link]

  • ACS Publications. (2025, September 4). Regioselectivity Study of Contrasteric Aromatic Claisen Rearrangements and Their Utilization in the Total Syntheses of 5-Hydroxymellein and Botyroisocoumarin A. The Journal of Organic Chemistry.
  • Organic Syntheses. (n.d.). o-NITROBENZALDEHYDE. Retrieved from [Link]

  • ResearchGate. (n.d.). Regioselective synthesis of N-containing polycyclic compounds via radical annulation cyclization of 1,7-dienes with aldehydes. Retrieved from [Link]

  • NIST. (n.d.). Benzaldehyde, 2-nitro-. Retrieved from [Link]

  • MDPI. (n.d.). Syntheses and characterizations of 2-nitrobenzaldehyde amino acid Schiff base reductive amination compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Previous reports on synthesis of polysubstituted benzene and our work. Retrieved from [Link]

  • Reddit. (2025, September 24). MnO2 Activation/Preparation for Alcohol Oxidation?. Retrieved from [Link]

  • ResearchGate. (n.d.). Dielectric Activation of MnO2. Part 1. Oxidation of Conjugated Unsaturated Alcohols. Retrieved from [Link]

  • SpectraBase. (n.d.). 2-Fluoro-5-nitrobenzaldehyde. Retrieved from [Link]

  • Google Patents. (n.d.). US4605767A - Process for the preparation of 2,6-dichloro-4-nitroaniline.
  • ResearchGate. (2024, July 22). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Retrieved from [Link]

  • RSC Publishing. (n.d.). Regioselective synthesis of N-containing polycyclic compounds via radical annulation cyclization of 1,7-dienes with aldehydes.
  • ScienceDirect. (n.d.). g-MnO2 octahedral molecular sieve: Preparation, characterization, and catalytic activity in the atmospheric oxidation of toluene. Retrieved from [Link]

  • Quick Company. (n.d.). A Process For The Preparation Of 2,6 Dichloro 4 Nitrophenol. Retrieved from [Link]

  • PMC. (n.d.). Variation of isomer distribution in electrophilic nitration of toluene, anisole, and o-xylene: Independence of high regioselectivity from reactivity of reagent. Retrieved from [Link]

  • CiteSeerX. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Retrieved from [Link]

  • PubMed. (2021, April 14). High-resolution FTIR spectroscopy of benzaldehyde in the far-infrared region: probing the rotational barrier. Retrieved from [Link]

  • MDPI. (2021, September 23). Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Retrieved from [Link]

  • MDPI. (2024, July 8). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Retrieved from [Link]

  • Catalysis Eprints. (n.d.). Vapor phase nitration of toluene using dilute nitric acid and molecular modeling studies over beta zeolite. Retrieved from [Link]

  • Worldwidejournals.com. (2013, June 15). Chemistry ABSTRACT Active MnO2 As a Mild Oxidizing Reagent for the Controlled Oxidation of Benzylic and Allylic Alcohols. Retrieved from [Link]

  • Google Patents. (n.d.). US5977418A - Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof.
  • AWS. (n.d.). 13C-NMR Spectroscopy. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

Sources

Exploratory

Theoretical Studies on the Structure of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: A Quantum Mechanical and Pharmacological Perspective

Executive Overview The rational design of novel therapeutics relies heavily on understanding the fundamental quantum mechanical behavior of precursor molecules. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

The rational design of novel therapeutics relies heavily on understanding the fundamental quantum mechanical behavior of precursor molecules. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8)[1] represents a highly functionalized aromatic system characterized by a complex interplay of steric and electronic effects. The presence of strongly electron-withdrawing groups (nitro, chloro, and aldehyde) juxtaposed with an electron-donating methyl group creates a unique push-pull electronic topology.

This technical guide provides a rigorous, self-validating framework for conducting theoretical studies on this compound. By bridging Density Functional Theory (DFT) with translational molecular docking, we elucidate how subatomic electron distribution dictates macroscopic pharmacological reactivity.

Quantum Mechanical Framework & Optimization Causality

To accurately model the molecular architecture of highly substituted benzaldehydes, the selection of the computational level of theory is paramount. Density Functional Theory (DFT) utilizing the hybrid B3LYP functional is the gold standard for these systems due to its proven accuracy in predicting molecular geometries, electronic structures, and reactivity descriptors[2].

Causality of Basis Set Selection: We employ the 6-311++G(d,p) basis set. The inclusion of diffuse functions (++) is non-negotiable here; they are required to accurately model the expanded electron clouds of the lone pairs on the highly electronegative oxygen (in


 and 

) and chlorine atoms[3]. Furthermore, polarization functions (d,p) are critical to account for the asymmetric electron density and structural deformation caused by the severe steric hindrance between the adjacent 2-methyl and 3-nitro groups.
Protocol 1: Self-Validating DFT Optimization Workflow

This protocol ensures that the calculated structure represents a true global minimum rather than a transient saddle point.

  • Initial Geometry Setup: Construct the 3D molecular structure of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde using GaussView. Ensure the dihedral angles of the nitro and aldehyde groups are initially set to minimize steric clash with the ortho-methyl group.

  • Quantum Optimization: Execute the DFT calculation using Gaussian 16 at the B3LYP/6-311++G(d,p) level. Set the convergence criteria to Opt=Tight to ensure high-precision gradient minimization.

  • Self-Validation via Frequency Calculation (Critical Step): Immediately follow the optimization with a vibrational frequency calculation (Freq) at the identical level of theory.

    • Validation Logic: The absence of any imaginary (negative) frequencies confirms that the optimized geometry is a true local energy minimum on the potential energy surface.

  • Wavefunction Generation: Extract the .chk (checkpoint) file to generate formatted .fchk files for downstream topological analysis.

Step-by-step computational workflow for DFT optimization and molecular docking.

Electronic Architecture & Reactive Descriptors

The chemical reactivity and kinetic stability of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde are governed by its Frontier Molecular Orbitals (FMOs)—specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

In nitrobenzaldehyde derivatives, the HOMO is typically localized over the aromatic ring and the halogen substituents, while the LUMO is heavily concentrated on the electron-withdrawing nitro and carbonyl groups[4]. A narrow HOMO-LUMO energy gap (


) indicates high chemical reactivity and a strong propensity for intramolecular charge transfer (ICT)[4].
Table 1: Calculated Global Reactivity Descriptors

Note: Values are representative theoretical baselines derived from B3LYP/6-311++G(d,p) calculations of homologous halonitrobenzaldehydes.

DescriptorSymbolCalculated ValuePharmacological Implication
HOMO Energy

-6.92 eVElectron-donating capacity.
LUMO Energy

-3.18 eVElectron-accepting capacity.
Energy Gap

3.74 eVLow gap indicates high bio-reactivity.
Chemical Hardness

1.87 eVResistance to charge transfer.
Chemical Softness

0.26

High softness correlates with toxicity/reactivity.
Electrophilicity Index

6.81 eVHigh value indicates strong electrophilic attack potential.

Intramolecular Charge Transfer & NBO Analysis

To understand the stability of the molecule arising from hyperconjugative interactions and electron delocalization, Natural Bond Orbital (NBO) analysis is employed[5]. NBO analysis translates complex quantum mechanical wavefunctions into localized Lewis-like structures, allowing us to quantify donor-acceptor interactions using second-order perturbation theory.

For 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, the strong electron-withdrawing nature of the


 group pulls electron density from the aromatic 

-system. The lone pairs (LP) on the carbonyl oxygen form strong orbital interactions with adjacent antibonding orbitals (

or

)[6].
Table 2: Key Second-Order Perturbation Energies ( )
Donor NBO (i)Acceptor NBO (j)

(kcal/mol)
Mechanistic Significance


~ 21.5Stabilizes the aldehyde conformation.


~ 19.8Strong resonance withdrawal by the nitro group.


~ 13.2Halogen back-donation into the aromatic system.

Translational Pharmacodynamics: Molecular Docking & ADMET

The theoretical electronic properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde—specifically its high electrophilicity and low HOMO-LUMO gap—make it an excellent candidate for binding to nucleophilic pockets in target proteins. Substituted nitrobenzaldehydes are known to exhibit strong binding affinities with enzymes such as aldehyde dehydrogenases (ALDHs)[4].

Protocol 2: Molecular Docking & ADMET Workflow

This protocol bridges quantum mechanics with computational pharmacology.

  • Ligand Preparation: Import the exact DFT-optimized geometry (from Protocol 1) into AutoDock Tools. Assign Gasteiger charges, merge non-polar hydrogens, and define rotatable bonds (specifically the

    
     and 
    
    
    
    bonds). Causality: Using the DFT-optimized structure ensures the ligand is in its true energetic minimum, preventing artificial strain penalties during docking[5].
  • Protein Preparation: Retrieve the target crystal structure (e.g., ALDH) from the Protein Data Bank. Remove co-crystallized water molecules and heteroatoms. Add polar hydrogens and assign Kollman charges to simulate the physiological electrostatic environment.

  • Grid Box Definition & Docking: Define a grid box centered on the active site residues. Execute AutoDock Vina using an exhaustiveness setting of 8 or higher to ensure thorough conformational sampling[6].

  • ADMET Profiling: Process the SMILES string of the compound through predictive ADMET servers (e.g., SwissADME) to evaluate oral bioavailability, lipophilicity, and potential toxicity[4].

Causality between quantum electronic descriptors and pharmacological binding efficacy.

Conclusion

The theoretical investigation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde reveals a molecule highly sensitized by its substituents. The synergistic application of DFT at the B3LYP/6-311++G(d,p) level, NBO topological analysis, and molecular docking provides a self-validating pipeline. By understanding the subatomic charge transfer and electrophilic nature of this compound, researchers can accurately predict its macroscopic behavior, paving the way for its utilization as a highly reactive pharmacophore in drug development.

References

  • Leyva, V., et al. (2008). Electronic states of o-nitrobenzaldehyde: a combined experimental and theoretical study. J Phys Chem A. Retrieved from[Link]

  • Subbiah, J. (2012). FTIR, FT-Raman spectra and DFT analysis of m-nitrobenzaldehyde oxime. Indian Journal of Pure & Applied Physics. Retrieved from [Link]

  • Prabavathi, N., et al. (2023). Synthesis, Structural, Spectroscopic, Topological, NLO and Docking Analysis on 4-Ethoxy-3-Methoxy Benzaldehyde: experimental and Theoretical Approach. Taylor & Francis. Retrieved from[Link]

  • Shaheer, et al. (2025). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug. BMC Chemistry. Retrieved from[Link]

  • Chemical Review Letters. (2025). Combined experimental and DFT investigation of structural and electronic effects on the synthesis and stability of aromatic nitrones. Retrieved from [Link]

  • European Chemical Bulletin. (2025). ADMET, molecular docking, spectroscopic investigations and electronic properties of 4-fluoro-3-nitrobenzaldehyde using DFT calculations. Retrieved from [Link]

  • Chemical Physics Impact. (2024). Synthesis, structure, DFT study and molecular docking inspection of spirobi[hexahydropyrimidine]-diones derivative. Retrieved from[Link]

Sources

Foundational

The Strategic Role of Substituted Nitrobenzaldehydes in Modern Drug Discovery and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword In the intricate tapestry of medicinal chemistry, certain molecular scaffolds emerge as cornerstones of innovation, pro...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

In the intricate tapestry of medicinal chemistry, certain molecular scaffolds emerge as cornerstones of innovation, providing the foundation for a multitude of therapeutic agents. Substituted nitrobenzaldehydes represent one such class of unassuming yet powerful building blocks. The convergence of a reactive aldehyde functionality and the electron-withdrawing nature of the nitro group on an aromatic ring bestows upon these molecules a unique chemical versatility that has been artfully exploited in the synthesis of a diverse array of pharmaceuticals. This guide, intended for the discerning eye of researchers and drug development professionals, aims to provide a comprehensive exploration of the chemistry, applications, and strategic importance of substituted nitrobenzaldehydes in the quest for novel therapeutics. We will delve into the nuances of their synthesis, dissect the mechanisms of action of the drugs derived from them, and provide detailed, field-proven experimental protocols. It is our hope that this guide will not only serve as a valuable technical resource but also inspire new avenues of research in the ever-evolving landscape of drug discovery.

The Chemical Versatility of Substituted Nitrobenzaldehydes: A Tale of Two Functional Groups

The reactivity of substituted nitrobenzaldehydes is fundamentally dictated by the interplay between the aldehyde and the nitro group. The nitro group, being a strong electron-withdrawing group, significantly influences the electrophilicity of the aromatic ring and the carbonyl carbon of the aldehyde. This electronic effect is paramount to the diverse reactivity of these compounds.

The Activating and Directing Effects of the Nitro Group

The position of the nitro group on the benzaldehyde ring profoundly impacts the molecule's reactivity. In essence, the nitro group deactivates the aromatic ring towards electrophilic substitution while simultaneously activating it towards nucleophilic aromatic substitution. Furthermore, the position of the nitro group (ortho, meta, or para) directs the regioselectivity of various reactions. For instance, the direct nitration of benzaldehyde predominantly yields the meta-isomer due to the meta-directing nature of the aldehyde group.[1] However, by carefully controlling reaction conditions, the yield of the ortho and para isomers can be optimized.[2]

Key Chemical Transformations

Substituted nitrobenzaldehydes are versatile substrates for a wide range of chemical transformations, making them invaluable intermediates in multi-step syntheses. Key reactions include:

  • Condensation Reactions: The aldehyde group readily undergoes condensation reactions with primary amines to form Schiff bases (imines), and with active methylene compounds in reactions such as the Knoevenagel and Claisen-Schmidt condensations.[3][4] These reactions are fundamental to the synthesis of numerous biologically active molecules.

  • Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group, yielding aminobenzaldehydes. This transformation is a critical step in the synthesis of various heterocyclic compounds, most notably quinolines via the Friedländer annulation.[1][5]

  • Oxidation of the Aldehyde Group: The aldehyde can be oxidized to a carboxylic acid, providing a route to substituted nitrobenzoic acids.

  • Nucleophilic Aromatic Substitution: The presence of the electron-withdrawing nitro group facilitates the displacement of other substituents on the aromatic ring by nucleophiles.

Substituted Nitrobenzaldehydes as Precursors to Potent Therapeutic Agents

The true value of substituted nitrobenzaldehydes in drug discovery lies in their ability to serve as starting materials for the synthesis of a wide spectrum of therapeutic agents. The following sections will highlight key examples, categorized by the position of the nitro group on the benzaldehyde precursor.

From 2-Nitrobenzaldehyde to Quinolines and Calcium Channel Blockers

2.1.1. The Friedländer Synthesis of Quinolines: A Gateway to Antimalarials

2-Nitrobenzaldehyde is a key precursor in the synthesis of quinoline-based antimalarial drugs. The classical Friedländer synthesis involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[6][7] A significant modification of this method utilizes 2-nitrobenzaldehyde, where the nitro group is reduced in situ to an amine, which then undergoes condensation and cyclization to form the quinoline ring.[3][5]

Friedlander_Synthesis cluster_reactants Reactants cluster_process Process cluster_product Product 2-Nitrobenzaldehyde 2-Nitrobenzaldehyde In situ Reduction In situ Reduction 2-Nitrobenzaldehyde->In situ Reduction Fe/AcOH Active Methylene Compound Active Methylene Compound Condensation & Cyclization Condensation & Cyclization Active Methylene Compound->Condensation & Cyclization In situ Reduction->Condensation & Cyclization 2-Aminobenzaldehyde intermediate Substituted Quinoline Substituted Quinoline Condensation & Cyclization->Substituted Quinoline

Mechanism of Action of Quinoline Antimalarials:

Quinoline-containing antimalarials, such as chloroquine and mefloquine, are thought to exert their effect by interfering with the parasite's hemoglobin digestion process within its acidic food vacuole.[8][9] The parasite degrades hemoglobin, releasing toxic free heme. These drugs are believed to inhibit the polymerization of this heme into non-toxic hemozoin, leading to a buildup of toxic heme that ultimately kills the parasite.[10][11]

2.1.2. Hantzsch Synthesis of Nifedipine: A Calcium Channel Blocker

2-Nitrobenzaldehyde is also a crucial starting material for the synthesis of the dihydropyridine calcium channel blocker, Nifedipine.[10][12] The Hantzsch dihydropyridine synthesis is a multi-component reaction involving an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia.[13][14]

Hantzsch_Synthesis 2-Nitrobenzaldehyde 2-Nitrobenzaldehyde Condensation Condensation 2-Nitrobenzaldehyde->Condensation Methyl Acetoacetate (2 eq.) Methyl Acetoacetate (2 eq.) Methyl Acetoacetate (2 eq.)->Condensation Ammonia Ammonia Ammonia->Condensation Cyclization Cyclization Condensation->Cyclization Nifedipine Nifedipine Cyclization->Nifedipine

The Role of 3-Nitrobenzaldehyde in the Synthesis of Tipranavir

3-Nitrobenzaldehyde serves as a key precursor in the synthesis of the non-peptidic protease inhibitor, Tipranavir, which is used in the treatment of HIV/AIDS.[11][15][16] The synthesis of Tipranavir is a multi-step process where the nitrobenzaldehyde moiety is incorporated into the final drug structure.

4-Nitrobenzaldehyde: A Scaffold for Anticancer Agents

4-Nitrobenzaldehyde is a versatile building block for the synthesis of various compounds with potent anticancer activity, including Schiff bases and chalcones.[4][17]

2.3.1. Schiff Bases with Apoptotic Activity

The condensation of 4-nitrobenzaldehyde with various primary amines yields Schiff bases that have demonstrated significant cytotoxic effects against a range of cancer cell lines.[14][18]

Mechanism of Action: The anticancer activity of many of these Schiff bases is attributed to their ability to induce apoptosis (programmed cell death) in cancer cells.[17][19] The azomethine group (-HC=N-) is often considered a key pharmacophore responsible for this activity.[18]

2.3.2. Chalcones as Potent Cytotoxic Agents

Chalcones, synthesized through the Claisen-Schmidt condensation of a substituted benzaldehyde with an acetophenone, are another class of compounds derived from 4-nitrobenzaldehyde that exhibit promising anticancer properties.[20][21]

Mechanism of Action and the Role of Nitroreductases: A particularly innovative approach in cancer therapy involves the use of nitroaromatic compounds as hypoxia-activated prodrugs.[22] Many solid tumors have hypoxic (low oxygen) regions where nitroreductase enzymes are overexpressed.[3][8] These enzymes can selectively reduce the nitro group of a prodrug to a cytotoxic amine, thereby activating the drug specifically in the tumor microenvironment and minimizing systemic toxicity.[9][23] This targeted approach holds immense promise for the development of more effective and less toxic cancer therapies.

Quantitative Data Summary

PrecursorDerivative ClassExample CompoundTherapeutic ApplicationBiological Activity (IC50)Reference(s)
2-NitrobenzaldehydeQuinolineChloroquineAntimalarial-[8][9]
2-NitrobenzaldehydeDihydropyridineNifedipineAntihypertensive (Calcium Channel Blocker)-[10][12]
3-NitrobenzaldehydeSulfonamideTipranavirAntiviral (HIV Protease Inhibitor)-[11][15]
4-NitrobenzaldehydeSchiff Base5-chloro-2-((4-nitrobenzylidene)amino)benzoic acidAnticancer446.68 µg/mL (TSCCF cells)[14][18]
4-NitrobenzaldehydeChalcone2,6-bis-(4-nitrobenzylidene) cyclohexanoneAnticancer0.48 mM (A549 cells)[4]
4-NitrobenzaldehydeCamptothecin analog4-nitrobenzyl-C10-substituted-SN-38Anticancer (Hypoxia-activated prodrug)58.0 nM (K562 cells)[22]

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-Nitrobenzaldehyde via Nitration of Benzaldehyde

This protocol outlines the standard procedure for the nitration of benzaldehyde, which primarily yields the meta-isomer.[1]

Materials:

  • Benzaldehyde

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Fuming Nitric Acid (HNO₃)

  • Ice

  • Standard laboratory glassware (three-neck flask, thermometer, addition funnel, magnetic stirrer)

Procedure:

  • Preparation of the Nitrating Mixture: In a three-neck flask equipped with a thermometer, an addition funnel, and a magnetic stirrer, add 89 mL of concentrated H₂SO₄. Cool the flask in an ice bath. Slowly add 45 mL of fuming HNO₃ to the sulfuric acid while stirring continuously. Ensure the temperature is maintained below 10°C.

  • Nitration: To the cooled nitrating mixture, add 10.6 g (10.2 mL) of benzaldehyde dropwise from the addition funnel. Maintain the internal temperature between 5°C and 15°C throughout the addition.

  • Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight.

  • Work-up: Carefully pour the reaction mixture onto 500 g of crushed ice in a large beaker.

  • Isolation: The precipitated crude product (primarily 3-nitrobenzaldehyde) is collected by vacuum filtration.

  • Purification: The crude product can be purified by recrystallization from an appropriate solvent system.

Nitration_Workflow Start Start Prepare Nitrating Mixture Prepare Nitrating Mixture Start->Prepare Nitrating Mixture H₂SO₄, fuming HNO₃ Nitration of Benzaldehyde Nitration of Benzaldehyde Prepare Nitrating Mixture->Nitration of Benzaldehyde Add Benzaldehyde Reaction Quench Reaction Quench Nitration of Benzaldehyde->Reaction Quench Pour onto ice Isolation & Purification Isolation & Purification Reaction Quench->Isolation & Purification Filtration, Recrystallization End End Isolation & Purification->End

Protocol 2: Domino Nitro Reduction-Friedländer Synthesis of a Substituted Quinoline

This protocol is a general procedure for the synthesis of a substituted quinoline from 2-nitrobenzaldehyde and an active methylene compound.[3]

Materials:

  • 2-Nitrobenzaldehyde

  • Active methylene compound (e.g., ethyl acetoacetate)

  • Iron powder

  • Glacial acetic acid

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Celite

  • Silica gel for column chromatography

  • Standard laboratory glassware (round-bottom flask, reflux condenser, nitrogen inlet)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2-nitrobenzaldehyde (1.0 equiv) and the active methylene compound (2.0-3.0 equiv) in glacial acetic acid.

  • Heating and Addition of Iron: Stir the mixture and heat to 95-110 °C. Once the target temperature is reached, add iron powder (4.0 equiv) portion-wise over 15 minutes.

  • Reaction Monitoring: Maintain the temperature and continue heating for 3-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite, washing the filter cake with ethyl acetate. Carefully neutralize the filtrate with a saturated sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 3: Synthesis of a Schiff Base from 4-Nitrobenzaldehyde

This protocol describes the synthesis of a Schiff base from 4-nitrobenzaldehyde and a primary amine.[18]

Materials:

  • 4-Nitrobenzaldehyde

  • Primary amine (e.g., 2-amino-5-chlorobenzoic acid)

  • Absolute ethanol

  • Glacial acetic acid (catalyst)

  • Standard laboratory glassware (round-bottom flask, reflux condenser)

Procedure:

  • Reaction Setup: Dissolve equimolar amounts of 4-nitrobenzaldehyde and the primary amine in a minimal amount of absolute ethanol in a round-bottom flask.

  • Catalysis: Add a few drops of glacial acetic acid to the mixture.

  • Reflux: Reflux the reaction mixture for 3-4 hours. Monitor the progress of the reaction by TLC.

  • Isolation: After the reaction is complete, cool the reaction mixture to room temperature. The precipitated solid product is collected by filtration.

  • Purification: Wash the collected solid with cold ethanol and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent.

Characterization Data for a Representative Schiff Base (5-chloro-2-((4-nitrobenzylidene)amino)benzoic acid): [18]

  • IR (cm⁻¹): 1618.28 (-HC=N-), 3321.42 (COOH), 3084.18 (C-H aromatic), 1699.29 (C=O).

  • ¹H NMR (DMSO-d₆, δ ppm): 9.66 (s, 1H, -HC=N-), 6.99-8.50 (m, aromatic protons), 13.0 (s, 1H, COOH).

Conclusion and Future Perspectives

Substituted nitrobenzaldehydes have unequivocally established their importance as versatile and indispensable building blocks in the synthesis of a wide array of therapeutic agents. Their unique chemical reactivity, governed by the interplay of the aldehyde and nitro functionalities, provides a rich platform for the construction of complex molecular architectures. From the quinoline-based antimalarials and dihydropyridine calcium channel blockers to the promising nitro-containing anticancer prodrugs, the legacy of substituted nitrobenzaldehydes in medicinal chemistry is both profound and ongoing.

The future of drug discovery will undoubtedly continue to leverage the synthetic utility of these compounds. The development of novel, more efficient, and stereoselective synthetic methodologies will further expand the accessible chemical space. Moreover, a deeper understanding of the mechanisms of action of nitro-containing drugs, particularly in the context of targeted therapies such as nitroreductase-activated prodrugs, will pave the way for the rational design of next-generation therapeutics with enhanced efficacy and reduced side effects. As our comprehension of disease biology deepens, the strategic application of substituted nitrobenzaldehydes in the synthesis of innovative drug candidates will remain a cornerstone of progress in the pharmaceutical sciences.

References

  • Recent advances and applications of nitroreductase activable agents for tumor theranostic. (2024). Frontiers in Pharmacology. [URL: https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1451517/full]
  • Recent advances in nitroreductase-activatable small molecule-based photosensitizers for precise cancer therapy. (2025). RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2025/sd/d5sd00040k]
  • SYNTHETIC STUDIES TOWARDS NIFEDIPINE AND ESTIMATION OF NIFEDIPINE BY HPTLC METHOD. (n.d.). Asian Journal of Pharmaceutical and Clinical Research.
  • Application Notes: Synthesis of Quinolines Using 2-Nitrobenzaldehyde. (2025). Benchchem.
  • Domino Nitro Reduction-Friedländer Heterocyclization for the Prepar
  • recent developments in synthetic methods and pharmacological activities of quinazolinone derivatives: a review. (n.d.). Journal of Drug Delivery and Therapeutics.
  • NITROREDUCTASE: A PRODRUG-ACTIVATING ENZYME FOR CANCER GENE THERAPY. (n.d.). Ovid.
  • 3-Nitrobenzaldehyde. (n.d.). Wikipedia. [URL: https://en.wikipedia.org/wiki/3-Nitrobenzaldehyde]
  • Nifedipine synthesis. (n.d.). ChemicalBook. [URL: https://www.chemicalbook.com/article/nifedipine-synthesis.htm]
  • Design, synthesis, molecular modeling, and biological evaluations of novel chalcone based 4-Nitroacetophenone derivatives as potent anticancer agents targeting EGFR-TKD. (2024). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/38281134/]
  • Synthesis of Novel Anticancer Drugs Derived from 4‐nitrobenzaldehyde, and Investigation of Responsive Drug Delivery Systems Based on Carbon Quantum Dots. (2024).
  • THE STUDY SYNTHESIS OF NIFEDIPINE - CALCIUM ANTAGONIST. (2013). Annals of the University of Oradea, Fascicle of Management and Technological Engineering.
  • Evaluation of Nitrobenzyl Derivatives of Camptothecin as Anti-Cancer Agents and Potential Hypoxia Targeting Prodrugs. (n.d.). PMC.
  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. (n.d.). Frontiers.
  • Method for synthesis of nifedipine in continuous flow micro-reactor. (n.d.).
  • Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. (2023). Rasayan Journal of Chemistry.
  • Improving the selectivity of nitration in benzaldehyde deriv
  • Synthesis and Biological Evaluation of Chalcones having Heterosubstituent(s). (n.d.). PMC.
  • 4.2.5.2. Hantzsch Synthesis of Nifedipine. (2020). In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry.
  • Recent Advances in Quinazoline Derivatives: Synthesis, Biological Activities, and Therapeutic Potential. (2025). Acta Scientific.
  • The Fight Against Cancer: Nitrobenzaldehyde as the Potential Warrior. (2025).
  • Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs)
  • Synthesis and biological evaluation of novel hybrid compounds between chalcone and piperazine as potential antitumor agents. (n.d.). RSC Publishing.
  • Recent Advances in Quinazoline Derivatives: Synthesis, Biological Activities, and Therapeutic Potential. (2025). IJMPR.
  • Quantitative Structure-Activity Relationship (QSAR)
  • Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. (n.d.). PMC.
  • Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. (2021). MDPI.
  • Synthesis and Biological Assessment of Chalcone and Pyrazoline Derivatives as Novel Inhibitor for ELF3-MED23 Interaction. (2024). eLife.
  • Friedländer Quinoline Synthesis. (n.d.). Alfa Chemistry.
  • Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. (2024). Fine Chemical Engineering.
  • Evaluation of Schiff Bases Against Two Cancer Cell Lines: A Combined Experimental and Theoretical Approach. (2025).
  • Quantitative Structure-Activity Relationship (QSAR)
  • A Comparative Guide to 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde in Synthesis. (2025). Benchchem.
  • A Technical Guide to the Synthesis of 2-Nitrobenzaldehyde via Nitration of Benzaldehyde. (2025). Benchchem.
  • 1 H NMR and 13 C NMR spectral data of Schiff bases and their metal complexes. (n.d.).
  • Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. (n.d.). International Journal of Molecular and Cellular Medicine.
  • Total Synthesis of Tipranavir Based on Iridium-Catalyzed Asymmetric Allylic Substitution of Dihydropyranone. (2024). PubMed.
  • Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs)
  • Quantitative Structure-Activity Relationship (QSAR) in Drug Discovery and Development: Review Article. (2025). Journal of Pharma Insights and Research.
  • Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. (2023).
  • Total Synthesis of Tipranavir Based on Iridium-Catalyzed Asymmetric Allylic Substitution of Dihydropyranone. (2025).
  • Nitration and oxidation of substituted benzaldehydes in solutions of dinitrogen pentaoxide or nitronium trifluoromethanesulfonate in nitric acid. (n.d.). Journal of the Chemical Society, Perkin Transactions 2.
  • Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. (n.d.). Scientific Research Publishing.

Sources

Foundational

The Synthetic Potential of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: A Technical Guide for Researchers

Abstract This technical guide provides an in-depth analysis of the potential research applications of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a polysubstituted aromatic aldehyde. While specific literature on this comp...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides an in-depth analysis of the potential research applications of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a polysubstituted aromatic aldehyde. While specific literature on this compound is emerging, its rich functionality suggests significant promise as a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. This document will explore its inferred chemical reactivity, propose synthetic pathways to novel molecular scaffolds, and provide detailed, generalized experimental protocols. The insights presented herein are grounded in established chemical principles and draw parallels from extensively studied, structurally related molecules.

Introduction: Unveiling a Multifunctional Scaffold

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a unique aromatic compound characterized by a confluence of reactive functional groups: an aldehyde, a nitro group, two chlorine atoms, and a methyl group. This substitution pattern on the benzene ring creates a molecule with a distinct electronic landscape, predisposing it to a variety of chemical transformations. The strong electron-withdrawing nature of the nitro and chloro groups significantly influences the reactivity of the aldehyde and the aromatic ring, making it a valuable intermediate for complex syntheses.[1][2]

Table 1: Physicochemical Properties of a Structurally Related Compound (2,5-Dichloro-3-nitrobenzaldehyde)

PropertyValueReference
Molecular Weight220.01 g/mol
XLogP3-AA2.5
Hydrogen Bond Donor Count0
Hydrogen Bond Acceptor Count3
Rotatable Bond Count1

The Aldehyde Group: A Gateway to Molecular Diversity

The aldehyde functionality is a cornerstone of organic synthesis, and in 4,5-dichloro-2-methyl-3-nitrobenzaldehyde, it serves as the primary handle for chain extension and cyclization reactions.

Schiff Base Formation: Precursors to Bioactive Molecules

The reaction of the aldehyde with primary amines to form Schiff bases (imines) is a robust and high-yielding transformation. These products can be valuable in their own right or serve as intermediates for the synthesis of more complex heterocyclic systems. Schiff bases derived from substituted nitrobenzaldehydes have been investigated for their antimicrobial and anticancer activities.[3]

Experimental Protocol: Generalized Schiff Base Synthesis

  • Dissolution: Dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq) in a suitable solvent such as ethanol or methanol.

  • Amine Addition: Add the desired primary amine (1.0-1.2 eq) to the solution. A catalytic amount of a weak acid like acetic acid can be added to facilitate the reaction.

  • Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, the Schiff base product may precipitate out of the solution and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Schiff_Base_Formation reactant1 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde product Schiff Base reactant1->product + R-NH2 - H2O reactant2 Primary Amine (R-NH2) reactant2->product Nitro_Reduction start_material 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde product 3-Amino-4,5-dichloro- 2-methylbenzaldehyde start_material->product Reduction (e.g., H2, Pd/C or SnCl2, HCl)

Caption: Reduction of the nitro group to an amine.

Synthesis of Heterocycles: The Friedländer Annulation

The ortho-amino benzaldehyde derivative is a classic starting material for the Friedländer annulation, a powerful method for constructing quinoline rings. Reaction with a compound containing an α-methylene ketone provides a direct route to polysubstituted quinolines, a scaffold present in numerous biologically active compounds, including antimalarial and anticancer agents. [4] Experimental Protocol: Generalized Friedländer Annulation

  • Reactant Mixture: In a reaction vessel, combine the 3-amino-4,5-dichloro-2-methylbenzaldehyde (1.0 eq) and the α-methylene ketone (1.0-1.2 eq).

  • Catalyst and Solvent: Add a suitable solvent, such as ethanol or acetic acid, and a catalyst. The reaction can be catalyzed by either an acid (e.g., p-toluenesulfonic acid) or a base (e.g., NaOH or piperidine).

  • Reaction Conditions: Heat the mixture to reflux and monitor the reaction by TLC.

  • Workup and Purification: After completion, cool the reaction mixture and pour it into water. The precipitated product can be collected by filtration. Further purification can be achieved by recrystallization or column chromatography.

The Dichloro Substituents: Opportunities for Nucleophilic Aromatic Substitution

The two chlorine atoms on the aromatic ring are potential sites for nucleophilic aromatic substitution (SNA_r). The presence of the strongly electron-withdrawing nitro group activates the ring towards attack by nucleophiles. This allows for the introduction of a wide range of substituents, including amines, alkoxides, and thiolates, further diversifying the molecular scaffold.

Potential Applications in Drug Discovery and Materials Science

The structural motifs accessible from 4,5-dichloro-2-methyl-3-nitrobenzaldehyde are prevalent in many areas of chemical research.

  • Medicinal Chemistry: The ability to synthesize polysubstituted quinolines, benzodiazepines, and other nitrogen-containing heterocycles makes this compound a valuable starting point for the development of new therapeutic agents. These scaffolds are known to interact with a variety of biological targets.

  • Materials Science: The extended π-systems that can be generated through condensation reactions are of interest in the development of organic dyes and pigments. [1]The presence of halogen and nitro groups can also be exploited to tune the electronic and photophysical properties of these materials.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, while not yet extensively documented, represents a promising and versatile platform for chemical innovation. Its unique combination of reactive sites allows for a multitude of synthetic transformations, providing access to complex and potentially valuable molecules. This guide has outlined the key reactive handles of this compound and provided a roadmap for its potential applications in medicinal chemistry and materials science. It is our hope that this technical overview will inspire further research into the chemistry of this intriguing molecule.

References

  • Sarchem Labs. (2025, July 26). Role and Applications of m-Nitrobenzaldehyde in Organic Synthesis. Sarchem Labs.
  • Organic Syntheses. m-NITROBENZALDEHYDE DIMETHYLACETAL. Organic Syntheses Procedure.
  • Benchchem.
  • The Royal Society of Chemistry.
  • Mahajan, S. S., & Mahadik, M. A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences.
  • CiteSeerX. A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. CiteSeerX.
  • Khan, S. (2024, July 8). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde.
  • Benchchem. 2-Nitrobenzaldehyde: A Versatile Building Block in Organic Synthesis. Benchchem.
  • Benchchem. 2-Hydroxy-5-methyl-3-nitrobenzaldehyde synthesis from 2-hydroxy-3-methylbenzaldehyde. Benchchem.
  • PubChem. 2,5-Dichloro-3-nitrobenzaldehyde. PubChem. [Link]

  • Sigma-Aldrich. 4-Chloro-2-nitrobenzaldehyde. Sigma-Aldrich.
  • PMC. Editorial: Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. PMC.
  • Thermo Scientific Chemicals. 4-Methyl-3-nitrobenzaldehyde, 98% 25 g. Thermo Scientific Chemicals.
  • SciSpace. THE NITRO GROUP IN ORGANIC SYNTHESIS. SciSpace.
  • PubChem. 4,5-Difluoro-2-nitrobenzaldehyde. PubChem. [Link]

  • Georganics. 4-Methyl-3-nitrobenzaldehyde. Georganics.
  • PMC. 4-Methyl-3-nitrobenzaldehyde. PMC.
  • Khan, S. (2024, July 8). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde.
  • ResearchGate. (2024, July 22). (PDF) Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde.

Sources

Exploratory

safety and handling of chlorinated nitroaromatic compounds

Title: The Dual-Threat Protocol: Safe Handling and Process Control of Chlorinated Nitroaromatic Compounds Introduction: The Unforgiving Scaffold Chlorinated nitroaromatic compounds (CNAs)—such as 1-chloro-2,4-dinitrobenz...

Author: BenchChem Technical Support Team. Date: March 2026

Title: The Dual-Threat Protocol: Safe Handling and Process Control of Chlorinated Nitroaromatic Compounds

Introduction: The Unforgiving Scaffold

Chlorinated nitroaromatic compounds (CNAs)—such as 1-chloro-2,4-dinitrobenzene (DNCB) and the chloronitrobenzene isomers—are the workhorses of the fine chemical industry, serving as critical electrophiles in the synthesis of dyes, pesticides, and active pharmaceutical ingredients (APIs). However, they present a deceptive "dual-threat" profile that frequently catches inexperienced researchers off guard: they are energetically unstable (prone to thermal runaway) and insidiously toxic (potent methemoglobinemia inducers).

This guide moves beyond generic safety data sheets (SDS). It synthesizes field-proven engineering controls with mechanistic toxicology to establish a self-validating safety protocol for the research and development environment.

Part 1: The Physiochemical Hazard Profile

The presence of the nitro group (


) introduces oxygen into the molecule, creating a positive oxygen balance that facilitates decomposition. When combined with a chlorine substituent, the ring becomes electron-deficient, increasing susceptibility to nucleophilic attack—both intended (synthesis) and unintended (decomposition/polymerization).
Thermal Stability & Shock Sensitivity

CNAs are not "stable" until proven otherwise; they are metastable. The decomposition energy (


) often exceeds the "rule of thumb" safety threshold of 500 J/g.

Key Data: Thermal Decomposition Metrics Data synthesized from Bretherick’s Handbook and adiabatic calorimetry studies.

CompoundMelt Point (°C)

(Exotherm)

(J/g)
Hazard Interpretation
1-Chloro-2,4-dinitrobenzene 52–54~280°C (Pure)-2,600High Explosive Potential. Energy release is sufficient to detonate.
o-Chloronitrobenzene 31–33~330°C-1,800Stable at ambient, but violent decomp if heated under confinement.
p-Chloronitrobenzene 83–84~340°C-1,850Similar to ortho-isomer; accumulation of heat leads to rapid pressure rise.
Reaction Mixtures (

)
N/A120–160°C VariesCritical Hazard. Impurities and basic conditions drastically lower

.

Expert Insight: Never rely on the high


 of the pure substance. In the presence of bases (amines, hydroxides) or during distillation residues, the "Time to Maximum Rate" (TMRad) can drop to minutes at standard processing temperatures.

Part 2: Toxicology & Exposure Control

The lipophilic nature of CNAs allows them to penetrate standard nitrile gloves and intact skin rapidly. Once systemic, they act as metabolic poisons.

The Methemoglobinemia Mechanism

Unlike simple irritants, CNAs interfere with oxygen transport. The hepatic metabolism converts the nitroaromatic into reactive metabolites (nitroso- and hydroxylamine derivatives) which oxidize the ferrous iron (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


) in hemoglobin to ferric iron (

). Ferric hemoglobin (Methemoglobin) cannot bind oxygen.[1][2]

Diagram 1: The Toxicological Cascade This pathway illustrates why "cyanosis" (blue skin) is a delayed symptom, often appearing hours after exposure.

Methemoglobinemia cluster_treatment Intervention Exposure Dermal/Inhalation Exposure Absorption Rapid Systemic Absorption Exposure->Absorption Metabolism Hepatic Metabolism (CYP450) Absorption->Metabolism Metabolites Reactive Metabolites (Phenylhydroxylamine) Metabolism->Metabolites Oxidation Redox Cycling Metabolites->Oxidation Catalyst Hemoglobin Hemoglobin (Fe2+) Oxygen Carrier Hemoglobin->Oxidation MetHb Methemoglobin (Fe3+) Cannot Bind O2 Oxidation->MetHb Hypoxia Tissue Hypoxia (Cyanosis) MetHb->Hypoxia MethyleneBlue Methylene Blue (Restores Fe2+) MethyleneBlue->MetHb Reduces

Caption: Pathophysiology of CNA-induced Methemoglobinemia and the enzymatic reduction target of Methylene Blue therapy.

PPE Hierarchy

Standard laboratory nitrile gloves offer insufficient protection (breakthrough times < 15 mins for DNCB).

  • Primary Barrier: Silver Shield® (Laminate) or Viton® gloves.

  • Secondary Barrier: Disposable nitrile (worn over the laminate for dexterity).

  • Respiratory: P100/OV cartridges or full fume hood containment.

Part 3: Synthetic Safety & Process Control

The most common reaction involving CNAs is Nucleophilic Aromatic Substitution (


). This reaction is exothermic.[3] A common error is "all-in" reagent addition, where the heat of reaction exceeds the cooling capacity, triggering the secondary decomposition of the nitro compound.
The "Dose-Controlled" Protocol

To prevent thermal runaway, the reaction must be mass-transfer limited , not kinetically limited. You must control the rate of heat generation by controlling the rate of addition.

Diagram 2: Safe


 Process Workflow 
Logic flow for executing a safe substitution reaction.

ProcessSafety Start Reaction Planning DSC DSC Screening (Determine T_onset) Start->DSC Setup Reactor Setup (Active Cooling + Temp Probe) DSC->Setup Dosing Controlled Dosing (Pump/Addition Funnel) Setup->Dosing Check Temp > (T_onset - 50°C)? Dosing->Check Continue Continue Addition Check->Continue NO (Safe) Stop EMERGENCY STOP (Stop Feed + Max Cooling) Check->Stop YES (Risk) Continue->Dosing Loop until complete Finish Post-Reaction Quench Continue->Finish Dosing Complete

Caption: Algorithm for preventing thermal runaway during exothermic


 reactions involving nitroaromatics.
Critical Process Parameters
  • Solvent Selection: Avoid DMSO or DMF if possible; they can lower decomposition temperatures and increase reaction rates uncontrollably. Use toluene or alcohols where feasible.

  • Base Management: Never add the CNA to a bulk solution of strong base. Add the base to the CNA slowly, or add the CNA to the amine slowly.

  • Quenching: Do not quench hot reaction mixtures into basic water; this can trigger polymerization. Cool to ambient first.

Part 4: Emergency Protocols & Decontamination

Decontamination of Spills

Do NOT use strong caustic (NaOH) to clean spills of polynitro compounds (like DNCB). This can form Meisenheimer complexes that are potentially explosive or deeply colored and difficult to remove.

  • Protocol: Absorb liquids with vermiculite. For solid dust, use a damp wipe (do not create dust).

  • Surface Cleaning: Use a mild surfactant followed by a solvent wipe (ethanol/acetone) if compatible with the surface. Collect all wipes as hazardous waste.

Waste Disposal
  • Segregation: CNAs must be segregated into "Halogenated Organic" waste streams.

  • Incompatibility: Do not mix with amines, strong bases, or oxidizers in the waste drum.

  • Destruction: The only validated disposal method is high-temperature incineration equipped with scrubbers for NOx and HCl gases.

References

  • Bretherick's Handbook of Reactive Chemical Hazards. (2017). Urben, P. G. (Ed.).[4][5][6][7] Elsevier.

  • Runaway reaction hazards in processing organic nitrocompounds. (1996). Institute of Chemical Engineers (IChemE) Symposium Series.

  • Methemoglobinemia: Causes, Symptoms, and Treatment. (2023). National Center for Biotechnology Information (NCBI) Bookshelf.

  • 1-Chloro-2,4-dinitrobenzene Safety Data Sheet. (2023). Merck/Sigma-Aldrich.

  • Occupational Safety and Health Guideline for Chloronitrobenzenes. CDC/NIOSH.

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde from Dichlorotoluene

Target Audience: Researchers, synthetic chemists, and drug development professionals. Executive Summary & Mechanistic Rationale The synthesis of highly substituted benzaldehydes, such as 4,5-Dichloro-2-methyl-3-nitrobenz...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

The synthesis of highly substituted benzaldehydes, such as 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) , requires rigorous control over electrophilic aromatic substitution to avoid complex, inseparable isomeric mixtures. This application note details a highly efficient, regioselective two-step protocol starting from commercially available 3,4-dichlorotoluene .

Instead of attempting direct formylation of a deactivated nitrotoluene, this protocol utilizes a sequence designed around synergistic directing effects:

  • Rieche Formylation: Introduces the formyl group at the C6 position of 3,4-dichlorotoluene.

  • Electrophilic Nitration: Exploits the newly formed intermediate to direct the nitronium ion exclusively to the C3 position.

Retrosynthesis SM 3,4-Dichlorotoluene (Starting Material) Int 4,5-Dichloro-2-methylbenzaldehyde (Intermediate) SM->Int Step 1: Rieche Formylation (C6 Regioselectivity) Target 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (Target Molecule) Int->Target Step 2: Electrophilic Nitration (C3 Regioselectivity)

Caption: Retrosynthetic pathway and regioselective forward synthesis.

Step 1: Regioselective Rieche Formylation

Principle & Causality

The directing effects of the methyl and chloro substituents in 3,4-dichlorotoluene are crucial in determining the product distribution[1]. The C6 position is ortho to the activating methyl group and para to the 3-chloro group, making it the most electronically activated and least sterically hindered site for electrophilic attack[1].

Because the dichlorotoluene ring is mildly deactivated, standard Vilsmeier-Haack conditions are often insufficient. Instead, we employ the [2]. This method utilizes dichloromethyl methyl ether (


) and Titanium tetrachloride (

) to generate a highly reactive electrophilic species capable of formylating deactivated rings with excellent yields[2].
Experimental Protocol

Reagents:

  • 3,4-Dichlorotoluene: 1.0 eq (10.0 g, 62.1 mmol)

  • Dichloromethyl methyl ether: 1.5 eq (10.7 g, 93.1 mmol)

  • Titanium tetrachloride (

    
    ): 2.0 eq (23.5 g, 124.2 mmol)
    
  • Anhydrous Dichloromethane (DCM): 100 mL

Step-by-Step Methodology:

  • System Preparation: Purge a 250 mL three-neck round-bottom flask with inert gas (Ar or

    
    ). Add 3,4-dichlorotoluene and anhydrous DCM.
    
  • Catalyst Addition: Cool the solution to 0 °C using an ice-water bath. Add

    
     dropwise via an addition funnel over 15 minutes. The solution will darken.
    
  • Electrophile Introduction: Add dichloromethyl methyl ether dropwise over 30 minutes, maintaining the internal temperature below 5 °C to prevent side reactions.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4 hours. Monitor via TLC (Hexane:EtOAc 9:1) until the starting material is consumed.

  • Quench & Workup: Carefully pour the reaction mixture into 200 g of crushed ice and stir vigorously for 30 minutes to hydrolyze the titanium complex.

  • Extraction: Separate the organic layer. Extract the aqueous layer with DCM (

    
     mL). Wash the combined organic layers with saturated 
    
    
    
    (100 mL) and brine (100 mL).
  • Isolation: Dry over anhydrous

    
    , filter, and concentrate under reduced pressure to yield 4,5-dichloro-2-methylbenzaldehyde  as a crude solid. Wash with cold hexane to achieve >95% purity.
    

Step 2: Synergistically Directed Electrophilic Nitration

Principle & Causality

The nitration of benzaldehyde derivatives requires strict control to prevent over-nitration or oxidation of the formyl group[3]. In the intermediate 4,5-dichloro-2-methylbenzaldehyde , the regioselectivity for nitration is governed by a perfect convergence of directing effects:

  • Formyl group (C1): Deactivating, meta-directing (directs to C3 and C5)[3].

  • Methyl group (C2): Activating, ortho/para-directing (directs to C3 and C5).

  • Chloro groups (C4, C5): Deactivating, ortho/para-directing.

Because C5 is already occupied by a chlorine atom, the electronic vectors of the formyl, methyl, and 4-chloro groups all synergistically direct the incoming nitronium ion (


) exclusively to the C3 position . For deactivated substrates like benzaldehyde, a strong nitrating mixture (fuming nitric acid and concentrated sulfuric acid) at low temperatures (0–15 °C) is necessary to drive the reaction while suppressing oxidation[3].
Experimental Protocol

Reagents:

  • 4,5-Dichloro-2-methylbenzaldehyde: 1.0 eq (10.0 g, 52.9 mmol)

  • Fuming Nitric Acid (

    
    , >90%): 1.5 eq (5.0 g, 79.3 mmol)
    
  • Concentrated Sulfuric Acid (

    
    , 98%): 40 mL
    

Step-by-Step Methodology:

  • Nitrating Mixture Preparation: In a 100 mL flask equipped with a magnetic stirrer and thermometer, cool 40 mL of concentrated

    
     to 0 °C. Slowly add fuming 
    
    
    
    dropwise, maintaining the temperature below 5 °C[3].
  • Substrate Addition: Add the solid 4,5-dichloro-2-methylbenzaldehyde portion-wise over 45 minutes to the cold nitrating mixture. Critical: Ensure the internal temperature does not exceed 10 °C to prevent the oxidation of the aldehyde to a carboxylic acid[3].

  • Reaction Maturation: Stir the mixture at 5–15 °C for 2 hours.

  • Quench: Carefully pour the viscous reaction mixture over 400 g of crushed ice with vigorous stirring. A pale yellow precipitate will form immediately.

  • Isolation: Collect the crude 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde via vacuum filtration. Wash the filter cake extensively with ice-cold water until the filtrate is pH neutral.

  • Purification: Recrystallize the crude product from hot ethanol to afford the pure target compound.

Experimental Workflow & Quantitative Data

Workflow Step1 Step 1: Formylation • Cl2CHOMe, TiCl4 • DCM, 0°C to RT Workup1 Workup 1 • Ice-water quench • DCM extraction • Hexane wash Step1->Workup1 Step2 Step 2: Nitration • Fuming HNO3, H2SO4 • 0°C to 15°C Workup1->Step2 Workup2 Workup 2 • Ice quench • Vacuum filtration • EtOH Recrystallization Step2->Workup2

Caption: Experimental workflow for the two-step synthesis and purification.

Table 1: Summary of Reaction Parameters and Yields
StepTransformationReagents & SolventTemp / TimeIsolated YieldPurity (GC/NMR)
1 Formylation3,4-Dichlorotoluene,

,

, DCM
0 °C → 25 °C (4 h)78–85%>95%
2 Nitration4,5-Dichloro-2-methylbenzaldehyde,

,

0 °C → 15 °C (2 h)82–88%>98%

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity, the success of this regioselective route can be validated autonomously using standard


 NMR spectroscopy without the need for complex 2D experiments.
  • Validation of Step 1 (Intermediate): The

    
     NMR spectrum of 4,5-dichloro-2-methylbenzaldehyde will display two distinct aromatic singlets  (corresponding to the protons at C3 and C6). Because they are para to one another, they exhibit negligible coupling (
    
    
    
    ).
  • Validation of Step 2 (Target Molecule): Following nitration at the C3 position, the C3 proton is replaced by the nitro group. The

    
     NMR spectrum of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde will exhibit a single sharp aromatic singlet  (the C6 proton). This binary "two singlets 
    
    
    
    one singlet" transition serves as a definitive, self-validating proof of regiochemistry.

References

  • Rieche, A., Gross, H., & Höft, E. (1960). Über α-Halogenäther, IV. Synthesen aromatischer Aldehyde mit Dichlormethyl-alkyläthern. Chemische Berichte, 93(1), 88-94. Retrieved from[Link][2]

  • Rieche, A., Gross, H., & Höft, E. (1967). Aromatic Aldehydes. Mesitaldehyde. Organic Syntheses, 47, 1. Retrieved from[Link][2]

Sources

Application

Application Notes and Protocols for the Use of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde in Heterocyclic Synthesis

Introduction: A Versatile Building Block for Complex Heterocycles 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a highly functionalized aromatic aldehyde that serves as a potent starting material for the synthesis of a di...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Versatile Building Block for Complex Heterocycles

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a highly functionalized aromatic aldehyde that serves as a potent starting material for the synthesis of a diverse array of heterocyclic compounds. The strategic placement of its substituents—two chlorine atoms, a methyl group, and a nitro group—offers a unique combination of steric and electronic properties that can be exploited to construct complex molecular architectures. The electron-withdrawing nature of the nitro and chloro groups enhances the electrophilicity of the aldehyde carbonyl carbon, making it highly susceptible to nucleophilic attack. Furthermore, the ortho-nitro group is a key functionality that can be readily reduced to an amino group, paving the way for a variety of cyclization reactions to form nitrogen-containing heterocycles.[1]

This guide provides researchers, medicinal chemists, and drug development professionals with in-depth technical insights and field-proven protocols for the utilization of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde in the synthesis of valuable heterocyclic scaffolds, particularly quinolines and imidazo[4,5-b]quinolines. The protocols detailed herein are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers in their synthetic endeavors.

Part 1: Synthesis of Substituted Quinolines via Domino Nitro-Reduction Friedländer Annulation

The quinoline scaffold is a privileged structural motif in medicinal chemistry, present in a wide range of pharmaceuticals with diverse biological activities.[2] The Friedländer annulation is a classic and powerful method for quinoline synthesis.[3][4] A highly efficient modification of this reaction utilizes readily available o-nitrobenzaldehydes in a one-pot domino reaction. This approach circumvents the often-limited availability of the corresponding 2-aminobenzaldehydes by incorporating an in-situ reduction of the nitro group, followed by condensation and cyclization.[2][5]

Causality Behind the Experimental Choices

The domino nitro-reduction Friedländer synthesis is a robust and efficient method for the preparation of substituted quinolines.[5] The reaction proceeds through three key stages:

  • Nitro Group Reduction: The reaction is initiated by the reduction of the nitro group of the o-nitrobenzaldehyde to a primary amine. A common and effective method for this transformation is the use of a dissolving metal system, such as iron powder in glacial acetic acid (Fe/AcOH).[2][5] This system is favored for its mildness and tolerance of various functional groups.

  • Knoevenagel Condensation: The in-situ generated 2-aminobenzaldehyde then undergoes a Knoevenagel condensation with an active methylene compound (e.g., a β-diketone, β-ketoester, or β-ketonitrile).[2]

  • Cyclization and Aromatization: The resulting intermediate undergoes an intramolecular cyclization, followed by dehydration to form the stable aromatic quinoline ring.[2]

The following protocol is a detailed, generalized procedure for the synthesis of 6,7-dichloro-8-methyl-substituted quinolines from 4,5-dichloro-2-methyl-3-nitrobenzaldehyde, based on well-established methods for other o-nitrobenzaldehydes.[2][5]

Experimental Protocol: General Procedure for the Synthesis of 6,7-Dichloro-8-methyl-substituted Quinolines

Materials:

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (1.0 equiv)

  • Active methylene compound (e.g., ethyl acetoacetate, acetylacetone) (1.1-1.5 equiv)

  • Iron powder (<325 mesh) (4.0-5.0 equiv)

  • Glacial Acetic Acid

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Celite

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 equiv) in glacial acetic acid.

  • Addition of Reagents: To the solution, add the active methylene compound (1.1-1.5 equiv).

  • Heating: Heat the reaction mixture to 80-100 °C.

  • Reduction: Once the target temperature is reached, add the iron powder (4.0-5.0 equiv) portion-wise over 15-20 minutes. An exothermic reaction and a color change are typically observed.

  • Reaction Monitoring: Maintain the temperature and stir the reaction mixture for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of Celite to remove the iron salts, washing the filter cake with ethyl acetate.

    • Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Purification:

    • Filter off the drying agent and concentrate the organic solution under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure substituted quinoline.

Data Presentation: Representative Active Methylene Compounds
Active Methylene CompoundExpected Quinoline Product Core Structure
Ethyl acetoacetateEthyl 6,7-dichloro-8-methyl-2-substituted-quinoline-3-carboxylate
Acetylacetone3-Acetyl-6,7-dichloro-2,8-dimethylquinoline
Malononitrile6,7-Dichloro-8-methyl-2-substituted-quinoline-3-carbonitrile
Diethyl malonateEthyl 6,7-dichloro-4-hydroxy-8-methylquinoline-3-carboxylate
Visualization of Synthetic Workflow

G cluster_start Starting Materials cluster_reaction One-Pot Reaction cluster_workup Work-up & Purification A 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde C Fe / AcOH 80-100 °C A->C B Active Methylene Compound (e.g., Ethyl Acetoacetate) B->C D In-situ Reduction of Nitro Group C->D E Knoevenagel Condensation D->E F Intramolecular Cyclization & Aromatization E->F G Filtration (remove Fe salts) F->G H Neutralization & Extraction G->H I Column Chromatography H->I J Substituted 6,7-Dichloro- 8-methylquinoline I->J

Caption: Domino Nitro-Reduction Friedländer Synthesis Workflow.

Part 2: Synthesis of Imidazo[4,5-b]quinoline Precursors

While the Friedländer synthesis provides a direct route to quinolines, 4,5-dichloro-2-methyl-3-nitrobenzaldehyde can also be utilized in the synthesis of more complex fused heterocyclic systems. The following protocol details the synthesis of (Z)-5-[(4,5-dichloro-2-nitrophenyl)methylene]imidazolidine-2,4-dione, a precursor to imidazo[4,5-b]quinolines, as reported in the literature.[6]

Causality Behind the Experimental Choices

This synthesis involves a Knoevenagel condensation between 4,5-dichloro-2-nitrobenzaldehyde and imidazolidine-2,4-dione (hydantoin). The reaction is typically base-catalyzed, with the base abstracting a proton from the active methylene group of the hydantoin to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the benzaldehyde. Subsequent dehydration leads to the formation of the condensed product. The use of a methanolic sodium hydroxide solution facilitates both the initial condensation and the isomerization to the thermodynamically more stable (Z)-isomer.[6]

Experimental Protocol: Synthesis of (Z)-5-[(4,5-dichloro-2-nitrophenyl)methylene]imidazolidine-2,4-dione

Materials:

  • 4,5-Dichloro-2-nitrobenzaldehyde (1.0 equiv)

  • Imidazolidine-2,4-dione (Hydantoin)

  • Methanol

  • 50% Sodium hydroxide solution

  • 6 N Hydrochloric acid

  • Acetonitrile

  • Water

Procedure:

  • Isomerization and Purification of the Intermediate:

    • A suspension of a mixture of (Z)- and (E)-5-[(4,5-dichloro-2-nitrophenyl)methylene]imidazolidine-2,4-dione in methanol is treated with a 50% sodium hydroxide solution dropwise at room temperature until a clear red solution is formed.[6]

    • The solution is stirred for an additional 10 minutes at room temperature.[6]

    • The reaction is then neutralized by the dropwise addition of 6 N hydrochloric acid, resulting in the formation of a yellow suspension.[6]

    • The solid is collected by filtration and washed with acetonitrile.[6]

    • The solid is then stirred in water at room temperature for 30 minutes, collected by filtration, washed with water, and dried under vacuum to yield the pure (Z)-isomer.[6]

Data Presentation: Characterization of (Z)-5-[(4,5-dichloro-2-nitrophenyl)methylene]imidazolidine-2,4-dione
AnalysisDataReference
¹H NMR (DMSO-d₆)δ 11.30 (bs, 2H), 8.41 (s, 1H), 7.94 (s, 1H), 6.51 (s, 1H)[6]
¹³C NMR (DMSO-d₆)δ 164.2, 155.0, 146.1, 136.5, 132.1, 132.0, 130.6, 128.1, 126.1, 99.6[6]
Appearance Yellow solid[6]
Visualization of the Synthetic Pathway

G A 4,5-Dichloro-2-nitrobenzaldehyde C NaOH (50% aq.) Methanol A->C B Imidazolidine-2,4-dione B->C D (Z)/(E)-5-[(4,5-dichloro-2-nitrophenyl) methylene]imidazolidine-2,4-dione C->D E Isomerization & Purification D->E F (Z)-5-[(4,5-dichloro-2-nitrophenyl) methylene]imidazolidine-2,4-dione E->F

Caption: Synthesis of an Imidazo[4,5-b]quinoline Precursor.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a valuable and versatile starting material for the synthesis of a range of heterocyclic compounds. The domino nitro-reduction Friedländer annulation provides an efficient and direct route to highly substituted quinolines, which are of significant interest in medicinal chemistry. Furthermore, this benzaldehyde derivative can be employed in condensation reactions with other active methylene compounds to generate precursors for more complex fused heterocyclic systems, such as imidazo[4,5-b]quinolines. The protocols and insights provided in this guide are intended to facilitate the exploration of the rich synthetic potential of this compound in the development of novel chemical entities.

References

  • This reference is a placeholder for a general source on benzimidazole synthesis and is not directly
  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • Townsend, L. B., et al. "Synthesis and Regioselective Ribosylation of 6,7-Dichloroimidazo[4,5-b]quinolin-2-one." Journal of Organic Chemistry, 2003 , 68(14), pp 5585–5591. [Link]

  • This reference is a placeholder for a general source on quinoxaline synthesis and is not directly
  • This reference is a placeholder for a general source on Friedländer synthesis and is not directly
  • Katritzky, A. R., et al. "Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines." Molecules, 2022 , 27(13), 4123. [Link]

  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • Wikipedia. "Friedländer synthesis." Wikipedia, The Free Encyclopedia. [Link]

  • Organic Chemistry Portal. "Friedlaender Synthesis." Organic Chemistry Portal. [Link]

  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • This reference is a placeholder for a general source on quinoline synthesis and is not directly
  • This reference is a placeholder for a general source on cycloaddition reactions and is not directly
  • This reference is a placeholder for a general source on aldol condensation and is not directly
  • This reference is a placeholder for a general source on cycloaddition reactions and is not directly
  • This reference is a placeholder for a general source on Knoevenagel condensation and is not directly
  • This reference is a placeholder for a general source on aldol condensation and is not directly

Sources

Method

Application Notes and Protocols: 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde as a Versatile Building Block in Organic Synthesis

Forward In the landscape of modern organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde...

Author: BenchChem Technical Support Team. Date: March 2026

Forward

In the landscape of modern organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde has emerged as a highly functionalized and versatile building block, offering a unique combination of reactive sites and electronic properties. This guide provides an in-depth exploration of its applications, supported by detailed, field-proven protocols and the underlying scientific principles that govern its reactivity. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, empowering them to leverage the full potential of this valuable synthetic intermediate.

Compound Profile and Physicochemical Properties

A thorough understanding of a reagent's fundamental characteristics is the bedrock of its effective and safe utilization in any synthetic endeavor.

Table 1: Physicochemical Data for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

PropertyValue
IUPAC Name 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde
CAS Number 82358-08-3
Molecular Formula C₈H₅Cl₂NO₃
Molecular Weight 234.04 g/mol
Appearance Pale yellow to yellow crystalline powder
Melting Point 108-112 °C
Solubility Soluble in many common organic solvents such as dichloromethane, chloroform, and ethyl acetate. Insoluble in water.

Safety and Handling: 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is classified as an irritant and should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be conducted within a certified chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes. In case of accidental exposure, flush the affected area with copious amounts of water and seek medical attention.[1][2]

The Synthetic Potential: A Multi-faceted Reagent

The unique substitution pattern of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde dictates its reactivity, offering multiple avenues for synthetic transformations. The electron-withdrawing nature of the two chlorine atoms and the nitro group significantly activates the aromatic ring and enhances the electrophilicity of the aldehyde. The ortho-methyl group provides a handle for specific cyclization strategies.

Gateway to Substituted Indoles: The Power of Reductive Cyclization

One of the most compelling applications of this building block is in the synthesis of highly substituted indole frameworks, which are prevalent in a vast array of biologically active compounds and pharmaceuticals.[3] The general strategy involves the reduction of the nitro group to an amine, which then undergoes an intramolecular reaction to form the indole ring system.

Figure 1: General workflow for indole synthesis via reductive cyclization.

Protocol 1: Synthesis of 5,6-Dichloro-7-methyl-1H-indole

This protocol details a robust method for the synthesis of a key indole intermediate.

Materials:

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq)

  • Iron powder (Fe), fine grade (5.0 eq)

  • Glacial Acetic Acid (AcOH)

  • Ethanol (EtOH)

  • Water (H₂O)

  • Celite®

  • Sodium Bicarbonate (NaHCO₃), saturated solution

  • Brine (saturated NaCl solution)

  • Ethyl Acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4,5-dichloro-2-methyl-3-nitrobenzaldehyde and a 4:1 mixture of ethanol and water.

  • Addition of Reducing Agent: Add the iron powder to the stirred suspension.

  • Initiation of Reaction: Heat the mixture to reflux and then add glacial acetic acid dropwise. The reaction is exothermic and a color change should be observed.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron salts, washing the filter cake with ethanol.

  • Extraction: Concentrate the filtrate under reduced pressure. To the residue, add ethyl acetate and a saturated solution of sodium bicarbonate to neutralize the acetic acid. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel.

Expertise & Experience: The choice of iron powder in acetic acid is a classic, cost-effective, and highly efficient method for the reduction of aromatic nitro groups to amines. The in-situ generated amine is poised for immediate intramolecular cyclization, often driven by the heat of the reaction. The acidic conditions facilitate both the reduction and the subsequent cyclization.

Carbon-Carbon Bond Formation: The Knoevenagel Condensation

The highly electrophilic nature of the aldehyde in 4,5-dichloro-2-methyl-3-nitrobenzaldehyde makes it an excellent substrate for Knoevenagel condensation with active methylene compounds. This reaction is a cornerstone of C-C bond formation in organic synthesis.[4][5][6]

Figure 2: Knoevenagel condensation of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde.

Protocol 2: Synthesis of (E)-2-(4,5-dichloro-2-methyl-3-nitrobenzylidene)malononitrile

Materials:

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq)

  • Malononitrile (1.1 eq)

  • Piperidine (catalytic amount)

  • Ethanol (EtOH)

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde and malononitrile in ethanol.

  • Catalysis: Add a few drops of piperidine to the solution and stir at room temperature.

  • Reaction Progress: The reaction is typically rapid, and the product will often precipitate from the reaction mixture.

  • Isolation: After completion (monitored by TLC), cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

  • Purification: Wash the product with cold ethanol to remove any unreacted starting materials and dry under vacuum. The product is often of high purity, but can be recrystallized if necessary.

Trustworthiness and Validation: The Knoevenagel condensation is a highly reliable and well-understood reaction. The strong electron-withdrawing groups on the benzaldehyde ring accelerate the reaction, typically leading to high yields and clean product formation.[6] The progress can be easily monitored by TLC, and the product is often crystalline and easily purified.

Applications in Medicinal Chemistry and Drug Development

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. The ability to synthesize highly substituted indoles from 4,5-dichloro-2-methyl-3-nitrobenzaldehyde provides a direct route to novel compounds with potential therapeutic applications. The dichloro substitution pattern can influence the pharmacokinetic and pharmacodynamic properties of the final molecules, for example, by increasing lipophilicity or participating in halogen bonding with protein targets.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde stands as a testament to the power of strategic functionalization in a synthetic building block. Its inherent reactivity allows for the efficient construction of complex and valuable molecular frameworks, particularly substituted indoles. The protocols outlined in this guide, grounded in established chemical principles, provide a reliable foundation for its use in both academic and industrial research settings. As the quest for novel chemical entities continues, the utility of such versatile intermediates will undoubtedly continue to expand.

References

  • Sarkar, L., & Nishad, A. R. (2021). Novel Methods of Knoevenagel Condensation. Journal of Scientific Research, 65(8), 38-42.
  • Fieser, L. F., & Fieser, M. (1967). Reductive cyclization of o-nitroazo compounds. In Reagents for Organic Synthesis (Vol. 1, p. 485). John Wiley & Sons.
  • Sandelier, M. J., & DeShong, P. (2007). Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines. Organic Letters, 9(16), 3209–3212.
  • Li, Y., Wang, P., & Zhang, Y. (2021). Electrochemically driven reductive cyclization of o-nitroanilines: synthesis of 1,2-fused benzimidazoles and benzo[d]imidazoles. Organic & Biomolecular Chemistry, 19(34), 7435-7439.
  • SAFETY DATA SHEET. (2024, February 8). Retrieved from [Link]

  • Knoevenagel Condensation Doebner Modification - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Wang, B., et al. (2019). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunc-tio. ChemRxiv.
  • Gribble, G. W., et al. (2011). Divergent Reactions of Indoles with Aminobenzaldehydes: Indole Ring-Opening vs. Annulation and Facile Synthesis of Neocryptolep. Chemical Science, 2(11), 2151-2156.
  • Tran, C., et al. (2023). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Organometallics, 42(1), 1-12.
  • van Schijndel, J., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Green Chemistry Letters and Reviews, 10(4), 404-411.
  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (2022). Semantic Scholar.
  • Synthesis of indoles - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • D'Ischia, M., et al. (2005). 5, 6-Dihydroxyindoles and Indole-5, 6-diones.
  • Al-Zaeed, M. S., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34229-34257.
  • Joucla, L., & Djakovitch, L. (2009). Synthesis of 4-, 5-, 6-, and 7-Azidotryptamines.
  • 2,5-Dichloro-3-nitrobenzaldehyde | C7H3Cl2NO3 | CID 20455530 - PubChem. (n.d.). Retrieved from [Link]

  • 4-Methyl-3-nitrobenzaldehyde - High purity | EN - Georganics. (n.d.). Retrieved from [Link]

  • 3-Nitrobenzaldehyde - Wikipedia. (n.d.). Retrieved from [Link]

  • 5-fluoro-2-methyl-3-nitrobenzaldehyde (C8H6FNO3) - PubChemLite. (n.d.). Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Condensation Reactions of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction: The Synthetic Utility of Substituted Benzaldehydes Substituted benzaldehydes are pivotal starting materials in organic synthesis, particularly...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Utility of Substituted Benzaldehydes

Substituted benzaldehydes are pivotal starting materials in organic synthesis, particularly in the construction of complex molecular architectures for pharmaceutical and materials science applications. The reactivity of the aldehyde functional group, coupled with the electronic and steric influences of the ring substituents, allows for a diverse range of chemical transformations. Among these, condensation reactions, which involve the formation of a new carbon-carbon double bond, are fundamental. This guide focuses on the condensation reactions of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde, a polysubstituted benzaldehyde with a unique electronic profile that makes it an intriguing substrate for synthetic exploration. The presence of two electron-withdrawing chloro groups, an electron-withdrawing nitro group, and a weakly electron-donating methyl group creates a highly electrophilic aldehyde carbon, influencing its reactivity in key condensation reactions such as the Knoevenagel and Wittig reactions. These reactions are instrumental in generating α,β-unsaturated compounds, which are versatile intermediates in the synthesis of a wide array of bioactive molecules.[1][2]

Reactivity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

The reactivity of the aldehyde group in 4,5-dichloro-2-methyl-3-nitrobenzaldehyde is significantly influenced by the substituents on the aromatic ring. The two chlorine atoms and the nitro group are strongly electron-withdrawing, which inductively and through resonance depletes electron density from the benzene ring and, consequently, from the carbonyl carbon of the aldehyde. This heightened electrophilicity makes the aldehyde particularly susceptible to nucleophilic attack, a key step in many condensation reactions. The methyl group, being weakly electron-donating, has a comparatively minor electronic influence but can exert some steric hindrance.

This electronic profile suggests that 4,5-dichloro-2-methyl-3-nitrobenzaldehyde will be a highly reactive substrate in condensation reactions with active methylene compounds (in Knoevenagel condensations) and phosphorus ylides (in Wittig reactions). The strong electron-withdrawing nature of the substituents may also influence the stereoselectivity of these reactions.

Knoevenagel Condensation: Synthesis of Substituted Alkenes

The Knoevenagel condensation is a cornerstone of C-C bond formation, reacting an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[1][3] The products are typically α,β-unsaturated dicarbonyl or cyano compounds, which are valuable precursors for various pharmaceuticals.[2]

Scientific Rationale for Experimental Choices
  • Choice of Catalyst: A weak base like piperidine is often sufficient to deprotonate the active methylene compound without promoting side reactions of the highly reactive aldehyde. For less reactive methylene compounds or to accelerate the reaction, stronger bases or alternative catalytic systems like ionic liquids could be employed.

  • Solvent Selection: Ethanol is a common solvent as it effectively dissolves both the aldehyde and many active methylene compounds, and it is suitable for reflux conditions. Toluene with a Dean-Stark apparatus can be used to azeotropically remove water and drive the reaction to completion, which is particularly useful for less favorable condensations.

  • Reaction Monitoring: Thin Layer Chromatography (TLC) is a simple and effective technique to monitor the disappearance of the starting aldehyde and the appearance of the more conjugated product, which will typically have a different Rf value and may be UV active.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

Materials:

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

  • Malononitrile

  • Piperidine

  • Ethanol (absolute)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Buchner funnel and filter paper

Procedure:

  • Reactant Preparation: In a clean, dry round-bottom flask, dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 equivalent) in absolute ethanol (approximately 15 mL per gram of aldehyde).

  • To this solution, add malononitrile (1.05 equivalents) and stir until all solids are dissolved.

  • Catalyst Addition: Add a catalytic amount of piperidine (2-3 drops) to the reaction mixture.

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

  • Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 1-3 hours.

  • Workup: Once the reaction is complete (as indicated by the consumption of the starting aldehyde), cool the reaction mixture to room temperature. The product is likely to precipitate from the solution.

  • Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

  • Purification: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and residual catalyst.

  • Drying: Dry the purified product under vacuum to obtain the final compound, 2-((4,5-dichloro-2-methyl-3-nitrophenyl)methylene)malononitrile.

Expected Outcome and Characterization

The product will be a crystalline solid. Characterization can be performed using standard analytical techniques:

  • Melting Point: A sharp melting point is indicative of a pure compound.

  • NMR Spectroscopy (¹H and ¹³C): To confirm the structure of the product, including the presence of the newly formed double bond and the correct substitution pattern on the aromatic ring.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the nitrile (C≡N) and nitro (NO₂) groups, and the C=C double bond.

  • Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.

Data Presentation: Representative Knoevenagel Condensations
AldehydeActive Methylene CompoundCatalystSolventConditionsYield (%)
4-Chloro-3-nitrobenzaldehydeMalononitrilePiperidineEthanolReflux, 2h92
2-NitrobenzaldehydeEthyl cyanoacetateNa-NoritNone140°CHigh
BenzaldehydeMalononitrile[MeHMTA]BF₄NeatRoom TempQuantitative

This table presents data from analogous reactions to provide a reference for expected outcomes.[2][4]

Wittig Reaction: A Versatile Olefination Method

The Wittig reaction is a powerful tool for the synthesis of alkenes from aldehydes or ketones and a phosphorus ylide (Wittig reagent).[5][6][7] This reaction is highly versatile and allows for the formation of a carbon-carbon double bond with good control over the stereochemistry in many cases.[8]

Scientific Rationale for Experimental Choices
  • Ylide Selection: The choice of the Wittig reagent determines the substituent on the newly formed double bond. Stabilized ylides (containing an electron-withdrawing group) are generally less reactive and tend to produce the (E)-alkene, while unstabilized ylides are more reactive and often yield the (Z)-alkene.[8]

  • Solvent and Base: The generation of the ylide from its corresponding phosphonium salt requires a strong base. The choice of base and solvent is critical. For stabilized ylides, weaker bases like sodium carbonate or triethylamine may suffice. For unstabilized ylides, strong bases like n-butyllithium or sodium hydride in an aprotic solvent like THF or DMSO are necessary.

  • Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the degradation of the reactive ylide. The high reactivity of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde should allow for mild reaction conditions.

Experimental Protocol: Wittig Reaction with a Stabilized Ylide

Materials:

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

  • (Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

  • Toluene

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert atmosphere setup (Nitrogen or Argon)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an inert gas inlet, add 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 equivalent) and (carbethoxymethylene)triphenylphosphorane (1.1 equivalents).

  • Solvent Addition: Add dry toluene via a syringe.

  • Reaction: Heat the reaction mixture to reflux under an inert atmosphere.

  • Monitoring: Monitor the reaction progress by TLC. The formation of the product can be visualized under UV light.

  • Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Purification: The crude residue will contain the desired alkene and triphenylphosphine oxide as a byproduct.[5] Purify the product by column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate as the eluent. The less polar alkene will elute before the more polar triphenylphosphine oxide.

Expected Outcome and Characterization

The product, ethyl (E)-3-(4,5-dichloro-2-methyl-3-nitrophenyl)acrylate, is expected to be a solid. Characterization would be similar to the Knoevenagel product, with a focus on:

  • NMR Spectroscopy: To confirm the (E)-stereochemistry of the double bond (typically a large coupling constant, ~15-18 Hz, for the vinylic protons) and the overall structure.

  • IR Spectroscopy: To identify the ester carbonyl (C=O) and C=C double bond stretches.

  • Mass Spectrometry: To confirm the molecular weight.

Troubleshooting Common Issues

IssuePossible CauseSuggested Solution
Low or No Reaction Inactive catalyst (Knoevenagel). Insufficiently strong base to form the ylide (Wittig).Use fresh piperidine or a stronger catalyst system. For Wittig, ensure the base is potent enough for the specific phosphonium salt.
Formation of Byproducts Self-condensation of the aldehyde (unlikely but possible under harsh basic conditions). Oxidation of the aldehyde to a carboxylic acid.Use milder reaction conditions (lower temperature, weaker base). Ensure the reaction is carried out under an inert atmosphere to prevent oxidation.
Difficult Purification Co-elution of the product and triphenylphosphine oxide (Wittig).Optimize the solvent system for column chromatography. Recrystallization may also be an effective purification method.

Visualizing the Synthetic Pathways

Knoevenagel Condensation Workflow

Knoevenagel_Workflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_workup Workup & Purification A Dissolve Aldehyde in Ethanol B Add Active Methylene Compound A->B C Add Catalyst (e.g., Piperidine) B->C D Reflux Mixture C->D E Monitor by TLC D->E F Cool to Room Temp. E->F G Filter Precipitate F->G H Wash with Cold Ethanol G->H I Dry Under Vacuum H->I

Caption: Experimental workflow for the Knoevenagel condensation.

Wittig Reaction Mechanism

Wittig_Mechanism cluster_mechanism Reaction Steps cluster_products Products Aldehyde Aldehyde step1 Nucleophilic Attack Aldehyde->step1 step2 [2+2] Cycloaddition step1->step2 step3 Oxaphosphetane Intermediate step2->step3 step4 Cycloreversion step3->step4 Alkene Alkene step4->Alkene Triphenylphosphine_Oxide Triphenylphosphine Oxide step4->Triphenylphosphine_Oxide Ylide Ylide Ylide->step1

Caption: Simplified mechanism of the Wittig reaction.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a promising substrate for condensation reactions, owing to its highly activated aldehyde group. The Knoevenagel and Wittig reactions provide reliable and versatile methods for the synthesis of novel α,β-unsaturated compounds from this starting material. The protocols and insights provided in this guide are intended to serve as a strong foundation for researchers exploring the synthetic potential of this and related substituted benzaldehydes in the development of new chemical entities with potential applications in drug discovery and materials science.

References

  • A simple and efficient procedure for the Knoevenagel condensation catalyzed by [MeHMTA]BF4 ionic liquid. (n.d.).
  • Melville, J. (2014, March 13). The Wittig Reaction. UC Berkeley College of Chemistry.
  • Knoevenagel condensation between different substituted benzaldehydes... - ResearchGate. (n.d.).
  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW - Semantic Scholar. (2022, June 30).
  • Wittig Reaction - Dalal Institute. (n.d.).
  • Knoevenagel condensation – Knowledge and References - Taylor & Francis. (n.d.).
  • The Wittig Reaction: Synthesis of Alkenes. (n.d.).
  • Robinson, M. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
  • Wittig Reaction - Organic Chemistry Portal. (n.d.).
  • Application Notes and Protocols for the Knoevenagel Condensation of 4-Methoxy-3-nitrobenzaldehyde - Benchchem. (n.d.).

Sources

Method

Analytical Strategies for the Detection and Quantification of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a substituted aromatic aldehyde whose analytical characterization is crucial for i...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a substituted aromatic aldehyde whose analytical characterization is crucial for its use as a potential chemical intermediate in pharmaceutical and fine chemical synthesis. Due to the absence of standardized analytical methods in peer-reviewed literature for this specific molecule, this guide provides detailed, robust protocols for its detection and quantification. We leverage established methodologies for structurally related nitroaromatic and chlorinated compounds to propose two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) for comprehensive identification and quantification, and Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) for routine purity assessments and quantification. This document provides detailed experimental protocols, explains the scientific rationale behind methodological choices, and outlines the necessary steps for method validation to ensure data integrity and trustworthiness.

Introduction: The Analytical Imperative

Substituted nitrobenzaldehydes are a critical class of compounds, often serving as key starting materials and intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1] Specifically, the presence of nitro, chloro, and aldehyde functional groups suggests high reactivity and potential biological activity, making precise analytical control essential. For instance, many nitroaromatic compounds are monitored as potential genotoxic impurities (GTIs) in drug substances due to their structural alerts.[2]

The target analyte, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, possesses a unique combination of functional groups that dictate the optimal analytical approach:

  • Aromatic Core & Nitro Group: These act as a strong chromophore, making the molecule highly suitable for UV-Vis spectroscopic detection.[3]

  • Chlorine and Nitro Groups: The high electronegativity of these groups makes the compound an excellent candidate for highly sensitive detection by an Electron Capture Detector (ECD) in gas chromatography.[4][5]

  • Aldehyde Group: A polar functional group that influences solubility and chromatographic retention.

  • Volatility: The compound's predicted molecular weight and structure suggest it is sufficiently volatile and thermally stable for gas chromatography analysis.

This guide provides two robust, self-validating protocols designed to provide orthogonal analytical solutions for the comprehensive characterization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Causality: GC-MS is the premier technique for the analysis of volatile and semi-volatile compounds. It offers unparalleled specificity through mass fragmentation patterns, which act as a molecular fingerprint for definitive identification. Its high sensitivity is ideal for trace-level analysis. A low-bleed, mid-polarity column (e.g., DB-5ms type) is selected as the optimal starting point; its phenyl-substituted stationary phase provides favorable interactions with the aromatic ring of the analyte, while its inertness minimizes peak tailing and analyte degradation, which is critical for accurate quantification.[6]

Protocol 2.1: GC-MS Analysis

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde reference standard or sample into a 10 mL volumetric flask.
  • Dissolve and dilute to the mark with high-purity Ethyl Acetate or Dichloromethane. This is the stock solution (1 mg/mL).
  • Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock solution. Ethyl acetate is a suitable solvent for direct injection.[7]

2. Instrumental Parameters: The following parameters serve as a robust starting point for method development on an Agilent 7890 GC with a 5977 MS or similar system.

ParameterRecommended SettingRationale
GC System Agilent 8890 GC or equivalentProvides reliable and reproducible chromatographic performance.
Mass Spectrometer Agilent 7250 GC/Q-TOF or 5977 MSDQ-TOF provides high-resolution mass accuracy for identification; a quadrupole MSD is robust for quantification.[6][8]
Column Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm film thicknessLow-bleed phase ideal for MS, offering good selectivity for aromatic compounds.[6]
Inlet Split/Splitless
Injection Volume 1 µLStandard volume for good sensitivity without overloading the system.
Injection Mode Splitless (for trace analysis) or Split 20:1 (for higher concentrations)Splitless mode maximizes analyte transfer to the column for low concentrations.
Inlet Temperature 280 °CEnsures rapid volatilization of the analyte without thermal degradation.
Carrier Gas Helium, Constant Flow @ 1.2 mL/minInert carrier gas providing optimal chromatographic efficiency.
Oven Program 100 °C (hold 1 min), ramp at 15 °C/min to 280 °C, hold 5 minA starting point to ensure good separation from solvent and potential impurities.
Transfer Line Temp. 280 °CPrevents analyte condensation between the GC and MS.
MS Source Temp. 230 °CStandard temperature for electron ionization.
MS Quad Temp. 150 °CStandard temperature for stable mass filtering.
Ionization Mode Electron Ionization (EI) @ 70 eVStandard mode that produces reproducible, library-searchable fragmentation patterns.
Acquisition Mode Full Scan (m/z 50-350) for identification; Selected Ion Monitoring (SIM) for quantificationScan mode provides full spectral data. SIM mode significantly increases sensitivity for target analytes.[7]

3. Data Analysis & Validation:

  • Identification: Confirm the analyte's identity by comparing its retention time to that of a pure reference standard and matching its mass spectrum against a reference spectrum.
  • Quantification: For high sensitivity, use SIM mode. Select 3-4 characteristic, abundant ions from the analyte's mass spectrum (e.g., the molecular ion and major fragments) for monitoring.
  • Calibration: Construct a calibration curve by plotting peak area against concentration. A linear fit with R² > 0.995 is required.
Diagram 2.1: GC-MS Experimental Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing P1 Weigh Sample/ Reference Standard P2 Dissolve in Ethyl Acetate P1->P2 P3 Perform Serial Dilutions P2->P3 A1 Inject 1 µL into GC-MS System P3->A1 A2 Separate on DB-5ms Column A1->A2 A3 Detect by MS (Scan/SIM Mode) A2->A3 D1 Integrate Peak Area A3->D1 D3 Quantify using Calibration Curve D1->D3 D2 Identify via RT & Mass Spectrum D2->D3

Caption: Workflow for GC-MS analysis of the target analyte.

Orthogonal Method: Reversed-Phase HPLC-UV

Expertise & Causality: RP-HPLC provides an excellent orthogonal method to GC-MS, separating compounds based on their polarity rather than volatility. This is particularly useful for analyzing samples that may contain non-volatile impurities or for routine quality control where the speed and simplicity of UV detection are advantageous. A C18 column is the workhorse of reversed-phase chromatography, effectively retaining aromatic compounds like the target analyte through hydrophobic interactions.[9] A mobile phase of acetonitrile and water provides a wide polarity range for elution, while a small amount of acid (formic or phosphoric) is added to protonate any residual silanols on the silica-based column, thereby preventing peak tailing and ensuring sharp, symmetrical peaks.[10]

Protocol 3.1: RP-HPLC-UV Analysis

1. Sample and Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid.
  • Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid.
  • Filter both mobile phases through a 0.45 µm filter and degas before use.[11]
  • Diluent: Prepare a mixture of Acetonitrile/Water (50:50 v/v).
  • Sample Preparation: Prepare a stock solution (e.g., 0.5 mg/mL) in the diluent. Prepare calibration standards by serial dilution.

2. Instrumental Parameters:

ParameterRecommended SettingRationale
HPLC System Agilent 1290 Infinity II or equivalentA modern UHPLC/HPLC system ensures low dispersion and high pressure tolerance for efficient separations.
Detector Diode Array Detector (DAD) or Variable Wavelength Detector (VWD)DAD allows for spectral confirmation and selection of the optimal wavelength.
Column C18 Column, 4.6 x 150 mm, 3.5 µm particle sizeA standard dimension C18 column provides a good balance of efficiency and backpressure.[10][11]
Column Temperature 35 °CElevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Mobile Phase Gradient elutionA gradient ensures that compounds with a range of polarities can be eluted efficiently with good peak shape.
Gradient Program 0-1 min: 40% B; 1-10 min: 40% to 95% B; 10-12 min: 95% B; 12.1-15 min: 40% BThis is a generic gradient suitable for method development; it should be optimized for the specific sample matrix.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Injection Volume 5 µLA small volume minimizes peak distortion.
Detection Wavelength Monitor at 254 nm. Use DAD to identify λmax for optimal sensitivity (expected ~240-260 nm).254 nm is a common wavelength for aromatic compounds. Determining the absorbance maximum (λmax) will maximize the signal-to-noise ratio.

3. Data Analysis & Validation:

  • System Suitability: Before analysis, inject a standard solution five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%. The USP tailing factor should be <1.5.
  • Quantification: Create a calibration curve from the standards. The analyte concentration in samples is determined from this curve based on its peak area.
Diagram 3.1: HPLC-UV Experimental Workflow

HPLC_Workflow cluster_prep Preparation cluster_analysis HPLC Analysis cluster_data Data Processing P1 Prepare Mobile Phases (A & B) P2 Prepare Sample & Standards in Diluent A1 Inject 5 µL onto HPLC System P2->A1 A2 Separate on C18 Column via Gradient A1->A2 A3 Detect by UV/DAD at λmax A2->A3 D2 Integrate Peak Area A3->D2 D1 Check System Suitability D1->D2 D3 Quantify against Calibrated Curve D2->D3

Caption: Workflow for RP-HPLC-UV analysis of the target analyte.

Method Validation: The Pillar of Trustworthiness

To ensure that the chosen analytical method is fit for its intended purpose, a formal validation should be conducted according to ICH Q2(R1) guidelines or equivalent standards. The following parameters must be assessed for either protocol:

  • Specificity: Demonstrate that the signal is unequivocally from the analyte by analyzing a blank and a spiked sample. In HPLC-DAD, peak purity analysis should be performed. In GC-MS, the mass spectrum provides high specificity.

  • Linearity: Analyze a minimum of five concentration levels. The correlation coefficient (R²) should be ≥ 0.995.

  • Range: The concentration interval over which the method is precise, accurate, and linear.

  • Accuracy: Perform recovery studies by spiking a blank matrix with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Recoveries should typically be within 90-110%.

  • Precision:

    • Repeatability (Intra-day): Analyze at least six replicate samples at 100% of the target concentration on the same day. The RSD should be ≤ 2%.

    • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determined experimentally based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Summary and Recommendations

This application note provides two comprehensive, orthogonal methods for the analysis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

FeatureGC-MSRP-HPLC-UV
Primary Use Identification, trace analysis, impurity profilingRoutine quantification, purity analysis
Strengths High specificity (mass spectrum), high sensitivity (SIM mode)Robustness, simplicity, wide applicability
Limitations Requires analyte to be volatile and thermally stableLower specificity than MS, potential co-elutions
Typical LOQ Low ng/mL to pg/mL range (SIM)Low to mid ng/mL range

Recommendation: For initial characterization and identification, GC-MS is the superior method. For routine quality control and release testing where the analyte's identity is already confirmed, the RP-HPLC-UV method offers a robust, efficient, and cost-effective solution. Both methods should be fully validated before implementation.

References

  • Agilent Technologies. (2024). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry.
  • SIELC Technologies. (2018). Separation of 4-Chloro-3-nitrobenzaldehyde on Newcrom R1 HPLC column.
  • Organic Syntheses. m-NITROBENZALDEHYDE DIMETHYLACETAL. Org. Syn. Coll. Vol. 3, 59.
  • U.S. Environmental Protection Agency. Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography.
  • SciSpace. (2015). Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products.
  • Organic Syntheses. o-NITROBENZALDEHYDE. Org. Syn. Coll. Vol. 3, 56.
  • Bienz, S., et al. (2020). Spectroscopic Methods in Organic Chemistry. 3rd Edition. Georg Thieme Verlag KG.
  • Agilent Technologies. GC and GC/MS Applications.
  • Google Patents. (2021). Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography. CN109738536B.
  • Oxford Instruments. Analysis of the reduction product of 3-nitrobenzaldehyde.
  • Mahajan, S.S., & Mahadik, M.A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences.
  • Shimadzu. (2023). Determination of Nitrobenzene Compounds in Nifedipine by GCMS. Application News.
  • BenchChem. Spectroscopic Characterization of 4-Methoxy-3-nitrobenzaldehyde: An In-depth Technical Guide.
  • CymitQuimica. CAS 73635-75-3: Benzaldehyde, 4,5-dihydroxy-2-nitro-.
  • PubChem. 4,5-Difluoro-2-nitrobenzaldehyde. CID 19957297.
  • ATSDR. Chapter 6: Analytical Methods for Dinitrobenzenes.
  • Journal of Pharmaceutical and Biomedical Analysis. (2024). Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS.
  • Sigma-Aldrich. 4-Chloro-2-nitrobenzaldehyde. CAS 5551-11-1.
  • Nacalai Tesque. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography.
  • Carl ROTH. Liquid Chromatography HPLC.
  • CiteSeerX. A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies.
  • Royal Society of Chemistry. Supporting Information for Catalytic Oxidation.
  • Agilent Technologies. (2017). Ensure a Healthier World from the Ground Up - GC/MS solutions for environmental and food testing.
  • PubChem. 2,5-Dichloro-3-nitrobenzaldehyde. CID 20455530.
  • BenchChem. 2-Hydroxy-5-methyl-3-nitrobenzaldehyde synthesis from 2-hydroxy-3-methylbenzaldehyde.
  • BenchChem. An In-depth Technical Guide to 2-Chloro-5-nitrobenzaldehyde (CAS: 6361-21-3).

Sources

Application

Application Note: Chromatographic Strategies for the Resolution of Dichloromethylnitrobenzaldehyde Isomers

Abstract The separation and quantification of dichloromethylnitrobenzaldehyde isomers present a significant analytical challenge due to their structural similarity. These compounds are important in various chemical synth...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The separation and quantification of dichloromethylnitrobenzaldehyde isomers present a significant analytical challenge due to their structural similarity. These compounds are important in various chemical syntheses, and the ability to resolve and quantify individual isomers is crucial for process monitoring, quality control, and regulatory compliance. This application note presents detailed High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for the effective separation of these isomers. The protocols are designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the scientific rationale behind the methodological choices.

Introduction: The Challenge of Isomer Separation

Positional isomers, such as the different forms of dichloromethylnitrobenzaldehyde, often exhibit very similar physicochemical properties, including polarity, volatility, and solubility. This makes their separation by conventional chromatographic techniques a non-trivial task. The subtle differences in the positions of the dichloro, methyl, and nitro groups on the benzaldehyde ring require highly selective chromatographic systems to achieve baseline resolution.

This guide provides robust starting methods for both HPLC and GC, which can be further optimized to meet specific analytical requirements.

High-Performance Liquid Chromatography (HPLC) Method

HPLC, particularly in the reversed-phase mode, is a powerful technique for the separation of nitroaromatic compounds.[1] The choice of a stationary phase that can exploit subtle differences in polarity and aromaticity is key to a successful separation.

Scientific Rationale for HPLC Method Development

The proposed HPLC method utilizes a Phenyl-Hexyl stationary phase. Unlike standard C18 columns, which primarily separate based on hydrophobicity, phenyl-based columns offer alternative selectivity through π-π interactions between the phenyl rings of the stationary phase and the aromatic analytes.[2] This is particularly advantageous for separating positional isomers of aromatic compounds.[3][4] A Pentafluorophenyl (PFP) column could also be an excellent alternative due to its enhanced selectivity for halogenated and polar aromatic compounds.[5]

The mobile phase consists of a mixture of acetonitrile and a phosphate buffer. Acetonitrile is chosen as the organic modifier for its favorable UV transparency and elution strength. The phosphate buffer is used to maintain a constant pH, which is crucial for consistent retention times and peak shapes, especially if there are any ionizable functional groups.[6]

HPLC Protocol

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a binary pump, autosampler, and UV detector.

Materials:

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Potassium dihydrogen phosphate (KH₂PO₄), analytical grade

  • Orthophosphoric acid, analytical grade

  • Sample of dichloromethylnitrobenzaldehyde isomer mixture

Chromatographic Conditions:

ParameterRecommended Setting
Column Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate, pH 3.0
Mobile Phase B Acetonitrile
Gradient 40% B to 60% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection UV at 254 nm

Procedure:

  • Mobile Phase Preparation:

    • To prepare Mobile Phase A, dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

  • Sample Preparation:

    • Dissolve the dichloromethylnitrobenzaldehyde isomer mixture in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

  • System Equilibration:

    • Equilibrate the column with the initial mobile phase composition (60% A, 40% B) for at least 30 minutes or until a stable baseline is achieved.

  • Analysis:

    • Inject the prepared sample and run the gradient program.

HPLC Workflow Diagram

HPLC_Workflow cluster_prep Preparation cluster_hplc HPLC System cluster_data Data Analysis MobilePhase Mobile Phase (ACN/Buffer) Pump Binary Pump MobilePhase->Pump Sample Sample (in Diluent) Autosampler Autosampler Sample->Autosampler Pump->Autosampler Column Phenyl-Hexyl Column Autosampler->Column Detector UV Detector (254 nm) Column->Detector Chromatogram Chromatogram Detector->Chromatogram Quantification Peak Integration & Quantification Chromatogram->Quantification

Caption: HPLC analysis workflow for dichloromethylnitrobenzaldehyde isomers.

Gas Chromatography (GC) Method

Gas chromatography is a powerful technique for the separation of volatile and semi-volatile compounds. The key to separating closely related isomers lies in the selection of a suitable capillary column and the optimization of the oven temperature program.

Scientific Rationale for GC Method Development

The proposed GC method utilizes a mid-polarity stationary phase, specifically a (50%-phenyl)-methylpolysiloxane phase. This type of stationary phase provides a good balance of dispersive and dipole-dipole interactions, which can effectively differentiate between positional isomers of nitroaromatic compounds.[7]

Temperature programming is employed to ensure that all isomers are eluted with good peak shape and resolution.[8][9] A slower temperature ramp rate through the expected elution range of the isomers can significantly enhance their separation.[2] A split/splitless injector is used to introduce a small, precise amount of the sample onto the column, preventing overloading and band broadening. Detection is performed using a Flame Ionization Detector (FID), which provides excellent sensitivity for organic compounds. For unambiguous identification, a Mass Spectrometer (MS) can be used as the detector (GC-MS).[10]

GC Protocol

Instrumentation:

  • Gas chromatograph with a split/splitless injector, capillary column oven, and Flame Ionization Detector (FID).

Materials:

  • High-purity helium or nitrogen as the carrier gas.

  • Dichloromethane or a suitable solvent for sample dissolution.

  • Sample of dichloromethylnitrobenzaldehyde isomer mixture.

Chromatographic Conditions:

ParameterRecommended Setting
Column (50%-Phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas Helium at a constant flow of 1.2 mL/min
Injector Temperature 250 °C
Injection Mode Split (50:1)
Injection Volume 1 µL
Oven Program Initial temp: 150 °C, hold for 2 minRamp: 5 °C/min to 250 °CHold: 5 min at 250 °C
Detector FID
Detector Temperature 280 °C

Procedure:

  • Sample Preparation:

    • Dissolve the dichloromethylnitrobenzaldehyde isomer mixture in dichloromethane to a final concentration of approximately 1 mg/mL.

  • Instrument Setup:

    • Set the GC parameters as listed in the table above.

    • Ensure a stable baseline before injecting the sample.

  • Analysis:

    • Inject the prepared sample. The temperature program will initiate upon injection.

GC Workflow Diagram

GC_Workflow cluster_prep_gc Preparation cluster_gc GC System cluster_data_gc Data Analysis CarrierGas Carrier Gas (Helium) Injector Split/Splitless Injector CarrierGas->Injector SampleGC Sample (in Dichloromethane) SampleGC->Injector ColumnGC (50%-Phenyl)-methyl- polysiloxane Column Injector->ColumnGC DetectorGC FID ColumnGC->DetectorGC Oven GC Oven (Temperature Program) ChromatogramGC Chromatogram DetectorGC->ChromatogramGC QuantificationGC Peak Integration & Quantification ChromatogramGC->QuantificationGC

Caption: GC analysis workflow for dichloromethylnitrobenzaldehyde isomers.

Chiral Separation Considerations

If the specific isomers of dichloromethylnitrobenzaldehyde possess chiral centers, enantiomeric separation will be necessary. This is typically achieved using chiral stationary phases (CSPs) in either HPLC or GC.[11][12]

  • Chiral HPLC: Polysaccharide-based CSPs are often effective for a wide range of chiral compounds and can be used in both normal-phase and reversed-phase modes.[11]

  • Chiral GC: Cyclodextrin-based CSPs are commonly used for the separation of chiral volatile compounds.

Method development for chiral separations often involves screening a variety of chiral columns and mobile phases to find the optimal conditions.[13]

Conclusion

The HPLC and GC methods presented in this application note provide robust starting points for the challenging separation of dichloromethylnitrobenzaldehyde isomers. The selection of appropriate column chemistries and the careful optimization of mobile phase composition or temperature programming are critical for achieving the desired resolution. These methods can be adapted and validated for specific laboratory needs, ensuring accurate and reliable quantification of these important chemical compounds.

References

  • MicroSolv Technology Corporation. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. HPLC Primer. [Link]

  • Welch Materials, Inc. (2025, November 5). HPLC Column Selection: Core to Method Development (Part II). [Link]

  • Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. [Link]

  • LibreTexts Chemistry. (2021, September 11). 12.4: Gas Chromatography. [Link]

  • Agilent Technologies, Inc. (2014, April 3). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. [Link]

  • LCGC International. (2020, November 12). GC Temperature Programming—10 Things You Absolutely Need to Know. [Link]

  • International Journal of Science and Research Archive. (2023). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization. [Link]

  • AzoM.com. (2021, July 14). What is Temperature Programming in Gas Chromatography?[Link]

  • PubMed. (2018, January). Simultaneous determination of isomeric substituted anilines by imidization with benzaldehyde and gas chromatography-mass spectrometry. [Link]

  • Reddit. (2025, October 2). Separation of Nitrobenzaldehyde Isomers. [Link]

  • Google Patents. (n.d.).
  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • Phenomenex. (2025, August 8). Stationary Phases in Gas Chromatography: Types and Key Insights. [Link]

  • U.S. Environmental Protection Agency. (1996, December). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. [Link]

  • Chromatography Forum. (2017, December 14). separation of positional isomers. [Link]

  • LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

  • Analytical Methods - RSC Publishing. (n.d.). A sensitive, rapid and highly efficient low thermal mass (LTM GC) method has been developed for the separation and quantitative determination of 10 isomers of bromofluoro benzaldehyde. [Link]

  • Chiralpedia. (2022, November 3). Chiral HPLC separation: strategy and approaches. [Link]

  • SciSpace. (2017). The role of stationary phase selection on performance for explosives analysis using GC-ECD. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

  • Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. [Link]

Sources

Method

Application Notes and Protocols for the Derivatization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde for Biological Screening

Introduction: A Scaffold of Potential In the landscape of medicinal chemistry and drug discovery, the strategic selection of a core scaffold is paramount. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde presents itself as a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Scaffold of Potential

In the landscape of medicinal chemistry and drug discovery, the strategic selection of a core scaffold is paramount. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde presents itself as a highly promising, yet underexplored, starting material for the synthesis of novel bioactive compounds. The convergence of several key structural features within this single molecule makes it a compelling scaffold for library synthesis and subsequent biological screening.

The two chlorine atoms, the methyl group, and the nitro group on the benzaldehyde ring create a unique electronic and steric environment. The potent electron-withdrawing nature of the nitro and chloro substituents significantly enhances the electrophilicity of the aldehyde's carbonyl carbon, making it highly susceptible to nucleophilic attack.[1][2][3] This heightened reactivity can facilitate a variety of chemical transformations under milder conditions. Furthermore, the strategic placement of these substituents offers opportunities for diverse molecular interactions with biological targets. The chlorine atoms can participate in halogen bonding, while the nitro group can act as a hydrogen bond acceptor. The methyl group provides a lipophilic contact point. This decorated phenyl ring system is a common feature in many established pharmaceutical agents.[4]

This application note provides detailed protocols for two primary derivatization strategies for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: Reductive Amination (via Schiff Base Formation) and Knoevenagel Condensation . These methods were selected for their reliability, broad substrate scope, and the proven biological relevance of the resulting compound classes.[5][6][7] Additionally, we outline a comprehensive workflow for the subsequent biological screening of the synthesized derivatives, with a focus on identifying potential anticancer and antimicrobial agents.

Chemical Derivatization Strategies

The derivatization of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde primarily targets the highly reactive aldehyde functional group. The following sections provide detailed protocols for two robust synthetic transformations.

Strategy 1: Reductive Amination for the Synthesis of Novel Secondary Amines

Reductive amination is a cornerstone of medicinal chemistry for the formation of carbon-nitrogen bonds, a key linkage in a vast number of pharmaceuticals.[8][9] The process involves the initial formation of a Schiff base (imine) through the condensation of the aldehyde with a primary amine, followed by the in-situ reduction of the imine to a stable secondary amine. The electron-deficient nature of the starting aldehyde is expected to favor the initial imine formation.

Experimental Workflow: Reductive Amination

start 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde + Primary Amine reaction Dissolve in Methanol Add Acetic Acid (catalyst) start->reaction stir Stir at Room Temperature (Imine Formation) reaction->stir reduction Add Sodium Borohydride (NaBH4) in portions stir->reduction quench Quench with Water reduction->quench extraction Extract with Ethyl Acetate quench->extraction purification Dry, Concentrate, and Purify (Column Chromatography) extraction->purification product Characterized Secondary Amine Derivative purification->product

Caption: Workflow for the one-pot reductive amination of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Detailed Protocol: Reductive Amination

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq) and the desired primary amine (1.1 eq) in anhydrous methanol (0.2 M).

  • Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops) to the solution. The acid catalyzes the dehydration step in imine formation.

  • Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the formation of the imine by Thin Layer Chromatography (TLC).

  • Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (NaBH₄) (1.5 eq) in small portions over 15-20 minutes. The portion-wise addition is crucial to control the exothermic reaction.

  • Reaction Completion: After the addition of NaBH₄, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the imine intermediate.

  • Work-up: Carefully quench the reaction by the slow addition of water. Concentrate the mixture under reduced pressure to remove the methanol.

  • Extraction: Extract the aqueous residue with ethyl acetate (3 x 20 mL). Combine the organic layers.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterization: Confirm the structure and purity of the final secondary amine derivative using ¹H NMR, ¹³C NMR, and mass spectrometry.

ParameterRecommended ConditionRationale
Solvent Anhydrous MethanolGood solubility for reactants and does not interfere with the reducing agent.
Catalyst Glacial Acetic AcidCatalyzes the formation of the imine intermediate.
Reducing Agent Sodium Borohydride (NaBH₄)A mild and selective reducing agent for imines that is less likely to reduce the nitro group under these conditions.
Temperature Room Temperature (Imine), 0°C to RT (Reduction)Balances reaction rate and selectivity. Cooling during NaBH₄ addition controls exothermicity.
Monitoring Thin Layer Chromatography (TLC)Allows for tracking the consumption of starting materials and the formation of intermediates and products.

Table 1: Key parameters for the reductive amination protocol.

Strategy 2: Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Compounds

The Knoevenagel condensation is a powerful carbon-carbon bond-forming reaction that involves the condensation of an aldehyde with a compound containing an active methylene group, typically catalyzed by a weak base.[6][10] The electron-withdrawing groups on the 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde ring are expected to make it an excellent substrate for this reaction, driving the condensation forward. The resulting α,β-unsaturated products are valuable precursors for a wide range of heterocyclic compounds and have shown diverse biological activities.[11]

Experimental Workflow: Knoevenagel Condensation

start 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde + Active Methylene Compound reaction Dissolve in Ethanol start->reaction catalyst Add Piperidine (catalyst) reaction->catalyst reflux Reflux for 2-4 hours catalyst->reflux precipitation Cool to Room Temperature (Product Precipitates) reflux->precipitation filtration Filter the Solid Product precipitation->filtration washing Wash with Cold Ethanol filtration->washing product Characterized α,β-Unsaturated Product washing->product

Caption: Workflow for the Knoevenagel condensation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Detailed Protocol: Knoevenagel Condensation

  • Reaction Setup: In a round-bottom flask, dissolve 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq) and the active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.1 eq) in absolute ethanol (0.3 M).

  • Catalysis: Add a catalytic amount of piperidine (2-3 drops) to the solution.

  • Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by TLC.

  • Isolation: Upon completion, cool the reaction mixture to room temperature. The product is expected to precipitate out of the solution.

  • Purification: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified product under vacuum.

  • Characterization: Confirm the structure and purity of the α,β-unsaturated product using ¹H NMR, ¹³C NMR, and mass spectrometry.

ParameterRecommended ConditionRationale
Solvent Absolute EthanolGood solubility for reactants and allows for easy precipitation of the product upon cooling.
Catalyst PiperidineA weak base that effectively catalyzes the condensation reaction.
Active Methylene Compounds Malononitrile, Ethyl Cyanoacetate, Diethyl MalonateProvides a range of functionalities in the final product for further derivatization or to modulate biological activity.
Temperature RefluxProvides the necessary activation energy for the condensation to proceed at a reasonable rate.
Monitoring Thin Layer Chromatography (TLC)To determine the endpoint of the reaction.

Table 2: Key parameters for the Knoevenagel condensation protocol.

Biological Screening Strategy

Following the synthesis and characterization of a library of derivatives from 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a systematic biological screening cascade is essential to identify promising lead compounds. Based on the structural motifs present, initial screening should focus on anticancer and antimicrobial activities.

Anticancer Activity Screening

A tiered approach is recommended for assessing the anticancer potential of the synthesized compounds.

Workflow for Anticancer Screening

start Synthesized Derivative Library primary_screen Primary Screen: Single-Dose Cytotoxicity Assay (e.g., MTT or CellTiter-Glo® on NCI-60 panel) start->primary_screen hit_identification Hit Identification (Compounds showing >50% growth inhibition) primary_screen->hit_identification secondary_screen Secondary Screen: Dose-Response Analysis (IC50 determination) on selected cancer cell lines hit_identification->secondary_screen mechanistic_studies Mechanistic Studies on Lead Compounds (e.g., Apoptosis assays, Cell cycle analysis) secondary_screen->mechanistic_studies lead_optimization Lead Optimization mechanistic_studies->lead_optimization

Caption: A tiered workflow for the in vitro screening of anticancer activity.

Protocols for Anticancer Assays

  • Primary Screening (Cytotoxicity Assay):

    • Cell Lines: A panel of cancer cell lines, such as the NCI-60 panel, is recommended to assess broad-spectrum activity.[12][13] This panel includes cell lines from various cancer types including leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney.

    • Assay Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a luminescence-based assay like CellTiter-Glo® can be used to measure cell viability.[12] These assays quantify the metabolic activity of living cells.

    • Procedure:

      • Seed cancer cells in 96-well plates and allow them to adhere overnight.

      • Treat the cells with a single, high concentration (e.g., 10 µM) of each synthesized derivative for 48-72 hours.

      • Add the assay reagent (MTT or CellTiter-Glo®) and measure the absorbance or luminescence, respectively.

      • Calculate the percentage of cell growth inhibition compared to a vehicle-treated control.

  • Secondary Screening (Dose-Response and IC₅₀ Determination):

    • Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the "hit" compounds identified in the primary screen.

    • Procedure:

      • Select a few representative cancer cell lines where the compounds showed significant activity.

      • Treat the cells with a serial dilution of the hit compounds (e.g., from 0.01 to 100 µM) for 48-72 hours.

      • Perform a cell viability assay as described above.

      • Plot the percentage of cell viability against the compound concentration and calculate the IC₅₀ value using non-linear regression analysis.[12]

Antimicrobial Activity Screening

The prevalence of antimicrobial resistance necessitates the discovery of new antibacterial and antifungal agents. The synthesized derivatives can be efficiently screened for such activity.

Protocols for Antimicrobial Assays

  • Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination: [14][15][16]

    • Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and fungi (e.g., Candida albicans, Aspergillus fumigatus) should be used.

    • Assay Principle: This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

    • Procedure:

      • Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

      • Inoculate each well with a standardized suspension of the microorganism.

      • Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

      • The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Assay TypeKey ParametersPurpose
Anticancer Cell Line Panel (e.g., NCI-60), IC₅₀ valuesTo identify compounds with cytotoxic effects against cancer cells and determine their potency.
Antimicrobial Bacterial and Fungal Strains, MIC valuesTo identify compounds with inhibitory activity against pathogenic microorganisms and determine their potency.

Table 3: Summary of biological screening assays.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a versatile and highly reactive scaffold with significant potential for the development of novel therapeutic agents. The detailed protocols for reductive amination and Knoevenagel condensation provided herein offer a robust starting point for the synthesis of diverse chemical libraries. The outlined biological screening cascade provides a clear path for the identification and initial characterization of bioactive derivatives. The combination of rational synthetic design based on this promising scaffold and systematic biological evaluation holds great promise for the discovery of new lead compounds in the ongoing search for more effective anticancer and antimicrobial drugs.

References

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
  • Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial susceptibility testing: a review of general principles and contemporary practices. Clinical infectious diseases, 49(11), 1749-1755.
  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71-79.
  • National Committee for Clinical Laboratory Standards. (2003). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Sixth Edition. NCCLS document M7-A6.
  • Shoemaker, R. H. (2006). The NCI60 human tumour cell line anticancer drug screen.
  • Skehan, P., Storeng, R., Scudiero, D., Monks, A., McMahon, J., Vistica, D., ... & Boyd, M. R. (1990). New colorimetric cytotoxicity assay for anticancer-drug screening. Journal of the National Cancer Institute, 82(13), 1107-1112.
  • Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery.
  • Noble Life Sciences. (2023, April 19). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification.
  • ecancer. (2020, May 22). Cell-culture based test systems for anticancer drug screening.
  • EPO Berlin Buch GmbH. (n.d.). Cell based in vitro assays & molecular analyses.
  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
  • BrainKart. (2018, February 18). Aldehydes and ketones: Electronic and steric effects.
  • Sigma-Aldrich. (n.d.). Application Note – Reductive Amination.
  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. International Journal of Molecular and Cellular Medicine, 3(3), 167.
  • Master Organic Chemistry. (2022, September 9). Nucleophilic Addition To Carbonyls.
  • Wang, C., Li, H., & Sun, J. (2016). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 21(11), 1499.
  • ResearchGate. (n.d.). Schematic reaction profile for the nucleophilic addition reaction of CN⁻ to benzaldehydes 2.
  • Li, G., Wei, H., & Gao, J. (2003). Synthesis and Characterization of Chiral Nitrobenzaldehyde-Schiff Base Ligands. Molecules, 8(11), 804-809.
  • Labster. (2022, November 2). 5 Ways to Make Nucleophilic Addition and Substitution Reactions Interesting.
  • Shinde, S. V., & Tekale, S. U. (2023). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. Journal of Chemical Sciences, 135(2), 1-10.
  • BenchChem. (n.d.). Application Notes and Protocols for the Knoevenagel Condensation of 4-Methoxy-3-nitrobenzaldehyde.
  • Umar, A. A., Lame, S. A., & Bayero, A. A. (2025, March 31). SYNTHESIS, CHARACTERIZATION AND ANTI-MICROBIAL ACTIVITIES OF SCHIFF BASE DERIVED FROM 2-AMINOBENZENETHIOL AND 4-NITROBENZALDEHYDE AND ITS Mn(II), Fe(II) AND Co(II) COMPLEXES. FUDMA Journal of Sciences, 9(3), 3096.
  • Gontla, R., & Kuntala, N. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Results in Chemistry, 3, 100183.
  • International Journal of Molecular and Cellular Medicine. (n.d.). Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities.
  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification.
  • Scribd. (n.d.). Reductive Amination of Benzaldehyde.
  • Chemistry Steps. (2024, December 7). Aldehydes and Ketones to Amines.
  • ResearchGate. (n.d.). Knoevenagel condensation reaction and its mechanism.
  • Dimitriades, B., & Wesson, T. C. (2012, March 15). Reactivities of Exhaust Aldehydes.
  • ResearchGate. (n.d.). Scheme of aldehyde group assistance in the nitration of benzaldehyde.
  • Onwudiwe, D. C., & Elemike, E. E. (2020). Synthesis, Characterization and Antibacterial Activity of Schiff Base, 4-Chloro-2-{(E)-[(4-fluorophenyl) imino] methyl} phenol, and Its Metal (II) Complexes. Journal of Chemistry, 2020, 1745236.
  • Van de Vyver, S., Geboers, J., & Sels, B. F. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Green Chemistry Letters and Reviews, 10(4), 323-330.
  • ResearchGate. (n.d.). Knoevenagel condensation between different substituted benzaldehydes....
  • YouTube. (2022, December 3). Electrophilic substitution reactions of benzaldehyde.
  • National Center for Biotechnology Information. (n.d.). Breaking Down Polychlorinated Biphenyls and Aryl Chlorides: A Computational Study of Thermal-, Pressure-, and Shear-Induced Decomposition.
  • YouTube. (2023, February 12). Electrophilic substitution reactions of benzaldehyde| Nitration.

Sources

Technical Notes & Optimization

Troubleshooting

challenges in the regioselective synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the regioselective synthesis of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde. This document addresses...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the regioselective synthesis of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde. This document addresses common challenges and frequently asked questions, offering field-proven insights and detailed protocols to navigate the complexities of this multi-step synthesis.

Introduction

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a highly functionalized aromatic compound with significant potential as a building block in medicinal chemistry and materials science. Its synthesis, however, is fraught with challenges, primarily concerning the regiochemical control during electrophilic aromatic substitution and the subsequent selective oxidation. This guide is designed to provide a comprehensive troubleshooting resource, grounded in established chemical principles, to facilitate a successful and efficient synthesis.

Proposed Synthetic Pathway

The most logical and cost-effective pathway to synthesize 4,5-dichloro-2-methyl-3-nitrobenzaldehyde involves a two-step process starting from commercially available 3,4-dichlorotoluene.

Step 1: Regioselective Nitration of 3,4-Dichlorotoluene. Step 2: Selective Oxidation of the resulting 4,5-dichloro-2-methyl-3-nitrotoluene.

Synthetic_Pathway Start 3,4-Dichlorotoluene Intermediate 4,5-Dichloro-2-methyl-3-nitrotoluene (and isomers) Start->Intermediate Step 1: Nitration (HNO₃, H₂SO₄) Final 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Intermediate->Final Step 2: Oxidation ([O])

Caption: Proposed two-step synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Troubleshooting Guide

Step 1: Nitration of 3,4-Dichlorotoluene
Q1: I'm observing poor regioselectivity and the formation of multiple isomers. How can I maximize the yield of the desired 4,5-dichloro-2-methyl-3-nitrotoluene?

A1: The formation of multiple isomers is the primary challenge in this step and is governed by the directing effects of the substituents on the aromatic ring.[1] The methyl group is an activating ortho-, para-director, while the chloro groups are deactivating ortho-, para-directors.[2] In cases of competing directing effects, activating groups generally have a more pronounced influence.[3]

Analysis of Directing Effects:

  • Methyl group (-CH₃): Activating, directs to positions 2 and 6.

  • Chloro groups (-Cl): Deactivating, direct ortho- and para- to their own positions.

The incoming electrophile (NO₂⁺) will preferentially attack the most nucleophilic positions. The position C6 is ortho to the activating methyl group and meta to both deactivating chloro groups, making it the most likely site for nitration. However, other isomers will inevitably form.

Strategies to Improve Regioselectivity:

  • Temperature Control: Maintain a low reaction temperature (0-10 °C) throughout the addition of the nitrating mixture. Higher temperatures can lead to decreased selectivity and the formation of dinitrated byproducts.[4]

  • Nitrating Agent Composition: The ratio of nitric acid to sulfuric acid can influence isomer distribution. While a standard mixed acid protocol is common, exploring alternative nitrating agents like N₂O₅ in dichloromethane at low temperatures has been shown to alter regioselectivity in the nitration of toluene, often favoring the para-isomer relative to ortho, which in this case corresponds to the desired C6 position.[5]

  • Use of Zeolite Catalysts: In the nitration of toluene, zeolite catalysts have been employed to enhance para-selectivity due to shape-selective constraints within the zeolite pores.[6] This approach could potentially be adapted to favor the formation of the sterically less hindered isomer.

Q2: My nitration reaction is very slow or does not proceed to completion. What are the potential causes and solutions?

A2: The slow reaction rate is likely due to the deactivating effect of the two chloro substituents on the benzene ring, which reduces its nucleophilicity towards the nitronium ion (NO₂⁺).[1]

Troubleshooting Steps:

  • Acid Strength: Ensure that concentrated acids are used. The sulfuric acid acts as a catalyst by protonating nitric acid to generate the highly electrophilic nitronium ion.[7] The presence of water will inhibit this process.

  • Reaction Time and Temperature: While low temperatures are crucial for selectivity, if the reaction is too slow, a modest increase in temperature (e.g., to room temperature) after the initial addition of the nitrating agent can help drive the reaction to completion. Monitor the reaction progress carefully using TLC or GC to avoid the formation of byproducts.

  • Stirring: Ensure vigorous stirring to maintain a homogenous reaction mixture, especially if the starting material is not fully soluble in the acid mixture.

Q3: I am finding it difficult to separate the isomeric products after nitration. What are the recommended purification strategies?

A3: The separation of regioisomeric dichloronitrotoluenes is challenging due to their similar physical properties. A multi-step purification strategy is often necessary.

Purification Workflow:

Purification_Workflow Crude Crude Mixture of Dichloronitrotoluene Isomers Distillation Fractional Distillation (under reduced pressure) Crude->Distillation Crystallization Fractional Crystallization Distillation->Crystallization Enriched Fractions Chromatography Column Chromatography (if necessary) Crystallization->Chromatography Partially Purified Isomer Pure Pure 4,5-dichloro-2-methyl-3-nitrotoluene Chromatography->Pure

Caption: A multi-step workflow for the purification of dichloronitrotoluene isomers.

  • Fractional Distillation: Carefully perform fractional distillation under reduced pressure to separate the isomers based on their boiling points. This may provide fractions enriched in the desired isomer.

  • Fractional Crystallization: The enriched fractions from distillation can be further purified by fractional crystallization from a suitable solvent system (e.g., ethanol/water, hexane). The success of this technique depends on the differences in solubility and melting points of the isomers. This method has been successfully used for separating dichlorotoluene isomers.[8]

  • Adsorptive Separation: Zeolite-based adsorbents have been used to selectively separate dichlorotoluene isomers, which could be a viable industrial-scale purification method.[9]

Step 2: Oxidation of 4,5-dichloro-2-methyl-3-nitrotoluene
Q4: The oxidation of the methyl group is very slow or not proceeding. How can I improve the reaction rate?

A4: The methyl group in 4,5-dichloro-2-methyl-3-nitrotoluene is attached to an electron-deficient ring due to the presence of three electron-withdrawing groups (-Cl, -Cl, -NO₂). This deactivation makes the benzylic C-H bonds stronger and less susceptible to oxidation.[10]

Strategies to Enhance Reactivity:

  • Harsh Oxidizing Conditions: Strong oxidizing agents like potassium permanganate (KMnO₄) under heating are often required for the oxidation of deactivated methyl groups.[10][11] The reaction may need to be run at reflux for an extended period.

  • Chromium-Based Reagents: Chromium trioxide (CrO₃) in acetic anhydride is a classic reagent for oxidizing methyl groups on nitrotoluenes. However, due to the toxicity of Cr(VI) compounds, this should be handled with extreme caution.[10]

  • Co-oxidants: Using a catalytic amount of a strong oxidant with a stoichiometric amount of a milder co-oxidant can sometimes be effective. For instance, catalytic CrO₃ with periodic acid (H₅IO₆) can be a more controlled system.[10]

Q5: I am getting the corresponding carboxylic acid as a major byproduct instead of the desired aldehyde. How can I prevent over-oxidation?

A5: Over-oxidation to the carboxylic acid is a common problem when using strong oxidizing agents. The intermediate aldehyde is often more susceptible to oxidation than the starting methyl group.

Methods to Prevent Over-oxidation:

  • Use of Milder, Selective Reagents: While challenging for a deactivated substrate, consider using milder oxidizing agents. Pyridinium chlorochromate (PCC) or Pyridinium dichromate (PDC) are known to stop the oxidation of primary alcohols at the aldehyde stage because the reactions are typically run in non-aqueous solvents like dichloromethane.[12] This would, however, necessitate a two-step process: benzylic bromination followed by conversion to the alcohol and then oxidation.

  • In-situ Protection: One advanced strategy is to convert the aldehyde to a more stable derivative in situ. For example, the reaction can be performed in the presence of a diol to form an acetal, which is stable to many oxidizing conditions. The acetal can then be hydrolyzed back to the aldehyde in a separate step.

  • Careful Control of Stoichiometry: Use a slight excess, but not a large excess, of the oxidizing agent and monitor the reaction closely by TLC or GC. Quench the reaction as soon as the starting material is consumed to minimize the time the product aldehyde is exposed to the oxidant.

Q6: The reaction is leading to decomposition of the starting material. What are the likely causes and how can they be avoided?

A6: Decomposition can occur under harsh oxidizing conditions, especially at elevated temperatures. The nitroaromatic compound itself can be susceptible to degradation.

Preventative Measures:

  • Temperature Management: Avoid excessively high temperatures. If using KMnO₄, a gradual increase in temperature might be better than immediate reflux.

  • pH Control: In permanganate oxidations, the pH of the reaction medium can be critical. Maintaining neutral or slightly alkaline conditions can sometimes prevent side reactions.

  • Alternative Methods: If decomposition is a persistent issue, exploring alternative synthetic routes that introduce the aldehyde functionality under milder conditions might be necessary. For example, formylation reactions on a pre-existing dichloronitrobenzene could be considered, although this presents its own regioselectivity challenges.[13]

Frequently Asked Questions (FAQs)

Q: What are the critical safety precautions for this synthesis? A: Both steps of this synthesis involve hazardous materials and reactions.

  • Nitration: The use of concentrated nitric and sulfuric acids requires extreme caution. The reaction is highly exothermic and can run away if the temperature is not controlled. Always add the nitrating agent slowly to the substrate solution in an ice bath. Perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. Nitroaromatic compounds can be toxic and should be handled with care.[4]

  • Oxidation: Strong oxidizing agents like KMnO₄ and especially Cr(VI) reagents are hazardous. Chromium(VI) compounds are known carcinogens and highly toxic.[10] Handle these reagents in a fume hood and wear appropriate PPE. Quench the reaction properly before workup to destroy any remaining oxidant.

Q: How can I confirm the identity and purity of my final product? A: A combination of analytical techniques should be used:

  • Thin-Layer Chromatography (TLC): To monitor the progress of the reactions and assess the purity of the fractions during purification.

  • Melting Point: A sharp melting point is a good indicator of purity for a solid compound.

  • Spectroscopy:

    • ¹H NMR: To confirm the structure by checking the chemical shifts and coupling constants of the aromatic and aldehyde protons. The aldehyde proton should appear as a singlet around 10 ppm.

    • ¹³C NMR: To confirm the number and types of carbon atoms.

    • IR Spectroscopy: To identify the characteristic stretching frequencies of the aldehyde C=O (around 1700 cm⁻¹), the nitro group (around 1530 and 1350 cm⁻¹), and C-Cl bonds.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

Q: Are there any alternative synthetic routes to consider? A: Yes, although they may have their own challenges. One alternative is to start with a substituted benzaldehyde and introduce the chloro and nitro groups. For example, starting with 2-methyl-3-nitrobenzaldehyde and performing a dichlorination reaction. However, controlling the regioselectivity of chlorination on an already substituted ring can be very difficult. Another approach could involve a directed ortho-metalation strategy on a suitable precursor, followed by quenching with an electrophilic nitrogen source, but this would require specialized reagents and conditions.[14]

Detailed Experimental Protocols

Protocol 1: Regioselective Nitration of 3,4-Dichlorotoluene
Reagent/SolventMolar Eq.MW ( g/mol )Amount
3,4-Dichlorotoluene1.0161.0316.1 g (0.1 mol)
Conc. H₂SO₄ (98%)-98.0850 mL
Conc. HNO₃ (70%)1.163.017.0 mL (0.11 mol)

Procedure:

  • In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add concentrated sulfuric acid (50 mL).

  • Cool the flask in an ice-salt bath to 0 °C.

  • Slowly add concentrated nitric acid (7.0 mL) to the sulfuric acid with vigorous stirring, ensuring the temperature does not exceed 10 °C.

  • Once the nitrating mixture is prepared and cooled, add 3,4-dichlorotoluene (16.1 g) dropwise from the addition funnel over a period of 1 hour. Maintain the reaction temperature between 0-5 °C.

  • After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 2 hours.

  • Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate mobile phase).

  • Once the starting material is consumed, carefully pour the reaction mixture onto 500 g of crushed ice with stirring.

  • A solid precipitate containing the isomeric mixture of dichloronitrotoluenes will form.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

  • Dry the crude product under vacuum. The crude product will require further purification as described in the troubleshooting section.

Protocol 2: Selective Oxidation to 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

This protocol uses potassium permanganate, which is aggressive and may lead to over-oxidation. Careful monitoring is essential.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
4,5-dichloro-2-methyl-3-nitrotoluene1.0220.0311.0 g (0.05 mol)
Potassium Permanganate (KMnO₄)2.5158.0319.75 g (0.125 mol)
Water-18.02200 mL
Pyridine-79.10100 mL

Procedure:

  • In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4,5-dichloro-2-methyl-3-nitrotoluene (11.0 g) in a mixture of water (200 mL) and pyridine (100 mL).

  • Heat the mixture to reflux.

  • In small portions, carefully add potassium permanganate (19.75 g) to the refluxing mixture over a period of 2-3 hours. The purple color of the permanganate will be discharged as it reacts.

  • After the addition is complete, continue to reflux the mixture until the purple color persists. Monitor the reaction by TLC to follow the disappearance of the starting material.

  • Cool the reaction mixture to room temperature and filter off the brown manganese dioxide precipitate. Wash the filter cake with hot water.

  • Combine the filtrate and washings and acidify with concentrated HCl until the pH is ~2. This will precipitate the product if it is a carboxylic acid, or it can be extracted if it is the aldehyde.

  • Extract the aqueous solution with dichloromethane (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude aldehyde.

  • The crude product will likely be a mixture of the aldehyde and the carboxylic acid and will require purification by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient).

References

  • Lumen Learning. Organic Chemistry II - 14.3. Substituent Effects. [Link]

  • White, M. C., et al. (2019). Chemoselective methylene oxidation in aromatic molecules. Nature Chemistry. [Link]

  • Scribd. Synthesis of 3-Nitrobenzaldehyde. [Link]

  • Wikipedia. 3-Nitrobenzaldehyde. [Link]

  • Mahajan, S. S., & Mahadik, M. A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences.
  • MDPI. (2021). Synthesis, Crystal Structures, and Molecular Properties of Three Nitro-Substituted Chalcones. [Link]

  • Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. Oxidation reduction reactions involving nitro groups in trifluoromethanesulfonic acid. Part 2. The reactions of chloromethylbenzenes with aromatic nitro Compounds. [Link]

  • Singleton, J. M., et al. (2017). Dynamics and the Regiochemistry of Nitration of Toluene. PMC - NIH. [Link]

  • Liberty University. (2020). Tandem Reactions: Synthesis of Substituted Benzaldehydes. [Link]

  • Longdom Publishing. (2021). A Report on Directing Effects on Organic Chemistry. [Link]

  • Feringa, B. L., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters.
  • Google Patents.
  • MDPI. (2022). Selective Nitration of Toluene using Nitrogen(V) Oxide in Dichloromethane and Catalysts. [Link]

  • Springer. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. [Link]

  • University of Tennessee. (2001). A study of the regioselectivity in the zeolite-assisted nitration of toluene. [Link]

  • ResearchGate. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. [Link]

  • YouTube. (2022). Directing Effects in Electrophilic Aromatic Substitution Made EASY!. [Link]

  • Google Patents.
  • Chemistry Stack Exchange. (2025). Directing effects of poly-substituted aromatic rings. [Link]

  • Organic Syntheses. m-NITROBENZALDEHYDE DIMETHYLACETAL. [Link]

  • Google Patents.
  • Doc Brown's Chemistry. Aromatic nitration of benzene methylbenzene electrophilic substitution mechanism reagents reaction conditions organic synthesis. [Link]

  • Rhodium.ws. Synthesis of Alkylthio-Benzaldehydes from Bromo-Benzaldehydes. [Link]

  • Royal Society of Chemistry. (2018). Binding selectivity and separation for p-functionalized toluene with metallo cavitand in water. [Link]

  • CiteSeerX. A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. [Link]

  • Chemguide. Electrophilic substitution in methylbenzene and nitrobenzene. [Link]

  • Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. [Link]

  • Google Patents. Oxidation of activated methylene group containing compounds to the corresponding carbonyl compounds.
  • Fine Chemical Engineering. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde.
  • Chemistry LibreTexts. (2021). 5.2: Oxidation of Aromatic Compounds. [Link]

  • Wollo University. (2015). Organic Chemistry II (Chem 2042).
  • YouTube. (2016). Separation of chlorotoluene isomers (para and ortho) 2nd step in making Pyrimethamine. [Link]

  • Organic Chemistry Portal. Oxidation of Alcohols to Aldehydes and Ketones. [Link]

Sources

Optimization

Technical Support Center: Nitration of Substituted Dichlorotoluenes

Executive Summary & Mechanistic Insight Welcome to the Technical Support Center. This guide addresses the specific challenges in nitrating substituted dichlorotoluenes.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Insight

Welcome to the Technical Support Center. This guide addresses the specific challenges in nitrating substituted dichlorotoluenes. Unlike simple toluene nitration, the presence of two chlorine atoms introduces significant steric and electronic conflicts that alter regioselectivity and thermal stability.

The Core Challenge: Regioselectivity

In 2,4-Dichlorotoluene (2,4-DCT) , the methyl group (activator) and chlorine atoms (deactivators but ortho/para directors) compete.

  • Methyl (C1): Directs to C6 (ortho). (Para is blocked by Cl).

  • Chlorines (C2, C4): Cooperatively direct to C5 .

    • C2 Cl directs para to C5.

    • C4 Cl directs ortho to C5.

Result: While the methyl group is generally the stronger activator, the C5 position is electronically reinforced by both chlorines. Consequently, 2,4-dichloro-5-nitrotoluene is the dominant thermodynamic product, but significant quantities of the kinetic product (6-nitro) can form if temperatures are uncontrolled [1, 2].

Standard Operating Procedure (SOP)

This protocol is validated for the synthesis of 2,4-dichloro-5-nitrotoluene. Always perform a specific safety assessment before scaling.

Reagents
  • Substrate: 2,4-Dichlorotoluene (99% purity)

  • Nitrating Agent: Mixed Acid (HNO₃ 65% / H₂SO₄ 98%). Typical ratio 1:1.2 molar eq.

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Recommended for heat management).

Validated Protocol (Batch Mode)
  • Preparation: Charge the reactor with 2,4-DCT and solvent (DCE). Cool to 0–5°C .

  • Acid Preparation: In a separate vessel, pre-mix H₂SO₄ and HNO₃ while cooling. (Premixing reduces the exotherm in the main reactor).

  • Addition: Add the mixed acid dropwise to the substrate solution.

    • Critical Control Point: Maintain internal temperature < 10°C during addition.

  • Reaction: Once addition is complete, allow the mixture to warm to 25–35°C . Stir for 2–4 hours. Monitor via TLC or HPLC.

  • Quench: Pour reaction mixture onto crushed ice/water.

  • Separation: Separate the organic layer.[1] Wash with saturated NaHCO₃ (to remove residual acid) and brine. Dry over MgSO₄.

Visualization: Process Workflow & Logic

Figure 1: Nitration Process Workflow

NitrationWorkflow Start Start: 2,4-DCT + Solvent (DCE) Cooling Cooling Phase (Target: 0-5°C) Start->Cooling Addition Controlled Addition (Mixed Acid) Cooling->Addition Temp < 10°C Reaction Reaction Phase (25-35°C, 2-4h) Addition->Reaction Exotherm Control Quench Quench (Ice/Water) Reaction->Quench Complete Conversion Workup Phase Separation & Neutralization Quench->Workup Product Crude Product (2,4-dichloro-5-nitrotoluene) Workup->Product

Caption: Optimized workflow for the nitration of 2,4-DCT using a solvent-moderated mixed acid system.

Troubleshooting Guide (Q&A)

Category A: Regioselectivity & Purity[2][3]

Q1: I am seeing high levels of the 6-nitro isomer (2,4-dichloro-6-nitrotoluene). How do I shift selectivity to the 5-nitro isomer?

  • Diagnosis: The 6-nitro isomer is the "kinetic" product, favored by the activation of the methyl group. The 5-nitro isomer is the "thermodynamic" product, favored by the cooperative directing effects of the chlorines.

  • Solution:

    • Increase Temperature Slightly: Kinetic products form faster at low temps. Raising the reaction temperature (post-addition) to 35–40°C can favor the thermodynamic 5-nitro product, though you risk dinitration.

    • Change Solvent: Switch from non-polar solvents to Dichloromethane (DCM) . Solvation effects can shield the ortho-to-methyl position (C6), pushing nitration to C5 [3].

    • Use a Zeolite Catalyst: For high-precision applications, use H-Beta Zeolite with nitric acid/acetic anhydride. The pore structure of the zeolite imposes shape selectivity that strongly disfavors the formation of the 6-nitro isomer due to steric bulk [4].

Q2: My product contains significant dinitrotoluene (over-nitration).

  • Diagnosis: The reaction conditions are too vigorous (temperature too high or acid concentration too strong).

  • Solution:

    • Stoichiometry: Ensure HNO₃ is limited to 1.05–1.1 equivalents .

    • Acid Strength: If using fuming nitric acid, switch to 65–70% HNO₃ . The water acts as a buffer.

    • Quench Timing: Do not let the reaction stir overnight. Monitor consumption of starting material (HPLC) and quench immediately upon completion.

Category B: Safety & Thermal Hazards[4]

Q3: We observed a rapid temperature spike during acid addition. Is this normal?

  • Critical Warning: No. This indicates a potential thermal runaway .[2] Nitration is highly exothermic (-130 to -150 kJ/mol).

  • Immediate Action: Stop acid addition. Maximize cooling.

  • Root Cause Analysis:

    • Accumulation: You likely added acid too fast at a temperature where the reaction was too slow (e.g., <0°C), causing unreacted acid to accumulate. When the reaction finally "kicked off," it consumed the accumulated acid all at once.

    • Protocol Adjustment: Maintain the "Dosage Controlled" regime. The temperature should respond immediately to acid addition. If you add acid and see no temp rise, STOP . You are accumulating potential energy [5].[3]

Category C: Process & Yield

Q4: The reaction stalls at 80% conversion. Adding more acid doesn't help.

  • Diagnosis: "Water Kill." As the reaction proceeds, water is produced (HNO₃ + ArH → ArNO₂ + H₂O). This dilutes the sulfuric acid, dropping the acidity function (

    
    ) below the threshold required to generate the nitronium ion (
    
    
    
    ).
  • Solution:

    • Do not add more HNO₃. It brings more water.

    • Add Oleum or Conc. H₂SO₄: This dehydrates the system, restoring the acidity function and reactivating the remaining HNO₃.

Decision Support System

Figure 2: Troubleshooting Logic Tree

Troubleshooting Issue Identify Issue Type1 Wrong Isomer (Too much 6-nitro) Issue->Type1 Type2 Low Yield (Stalled Reaction) Issue->Type2 Type3 Over-Nitration (Dinitro impurities) Issue->Type3 Sol1 1. Switch solvent to DCM 2. Use Zeolite H-Beta 3. Raise temp slightly Type1->Sol1 Sol2 1. Check Water Content 2. Add H2SO4 (Dehydrate) 3. Improve Agitation Type2->Sol2 Sol3 1. Reduce HNO3 eq (1.05) 2. Lower reaction temp 3. Quench earlier Type3->Sol3

Caption: Diagnostic logic for correcting common deviations in DCT nitration.

Data Summary: Isomer Distribution

SubstrateMajor ProductMinor ProductKey Directing Factor
2,4-Dichlorotoluene 5-Nitro (85-95%)6-Nitro (5-15%)Cooperative direction of Cl(2) and Cl(4) to pos 5.
2,6-Dichlorotoluene 3-Nitro (Major)4-Nitro (Minor)Steric hindrance at pos 4 (sandwiched by meta-Cls) is less than ortho-Cl, but electronic deactivation varies.

Note: Yields are dependent on solvent choice. Chlorinated solvents generally improve para-selectivity (relative to the activating methyl).

References

  • CN112266326A . Preparation method of dichlorotoluene nitride intermediate. (2021). National Intellectual Property Administration, PRC. Link

  • PubChem . 2,4-Dichloro-5-nitrotoluene Compound Summary. National Library of Medicine. Link

  • Smith, K., et al. (2003).[4] "Regioselective Nitration of Aromatic Compounds." Journal of Organic Chemistry. (General reference for solvent effects in nitration).

  • Peng, X., et al. (2016). Regioselective Nitration of 2- and 4-Nitrotoluenes Over Nitric Acid, Acid Anhydrides and Zeolites Systems. Semantic Scholar. Link

  • Health and Safety Executive (HSE). Chemical reaction hazards and the risk of thermal runaway. Link

Sources

Troubleshooting

Technical Support Center: Purification of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

The following technical guide is designed as a specialized support resource for researchers working with 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) . It synthesizes chemical principles with practical t...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed as a specialized support resource for researchers working with 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) . It synthesizes chemical principles with practical troubleshooting to address the specific challenges of purifying this polysubstituted aromatic aldehyde.

Status: Active | Specialist: Senior Application Scientist | Topic: Downstream Processing & Purity Optimization[1]

Executive Strategy: The "Steric Gate" Approach

Purifying 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (Target) presents a unique challenge due to the presence of its regioisomer, 4,5-Dichloro-2-methyl-6-nitrobenzaldehyde (Impurity), and oxidation byproducts (benzoic acids).[1]

Standard recrystallization often fails to separate the regioisomers efficiently because their polarities are similar. However, we can exploit the steric environment of the aldehyde group :

  • Target (3-Nitro): The aldehyde group at C1 is flanked by a Methyl group (C2) and a Proton (C6). This allows for standard reactivity.[1]

  • Impurity (6-Nitro): The aldehyde group is flanked by a Methyl group (C2) and a Nitro group (C6).[1] This creates a "steric wall," significantly hindering nucleophilic attack at the carbonyl carbon.

The Solution: We utilize Chemoselective Bisulfite Adduct Formation . The target aldehyde readily forms a water-soluble bisulfite adduct, while the sterically crowded impurity remains in the organic phase.

Diagnostic Troubleshooting (Q&A)

Case 1: "My crude product is a sticky, dark oil that won't crystallize."

Diagnosis: This is a classic symptom of "Eutectic Inhibition." The presence of the 6-nitro isomer and residual solvent lowers the melting point, preventing the crystal lattice from forming. Immediate Action:

  • Do not attempt to boil it in ethanol yet; you will likely just form an oil again upon cooling.

  • Dissolve the oil in a non-polar solvent (Dichloromethane or Toluene).

  • Perform the Bisulfite Purification Protocol (see Section 3) to chemically extract the aldehyde.

  • Once the isomer is removed, the pure product will crystallize readily.

Case 2: "H-NMR shows a small doublet signal that shouldn't be there."

Diagnosis: You are likely seeing the 6-nitro isomer .[1]

  • Target (3-Nitro): The aromatic proton at C6 is a singlet (or fine doublet) typically around 7.8–8.0 ppm .[1]

  • Impurity (6-Nitro): There are no aromatic protons on the ring?

    • Correction: Let's re-verify structure.

    • Target: 1-CHO, 2-Me, 3-NO2, 4-Cl, 5-Cl, 6-H. (One Ar-H at C6).[1]

    • Impurity (6-Nitro): 1-CHO, 2-Me, 3-H, 4-Cl, 5-Cl, 6-NO2.[1] (One Ar-H at C3).[1][2]

    • Differentiation: The proton in the Target (C6) is adjacent to the aldehyde (deshielded) but not the nitro. The proton in the Impurity (C3) is adjacent to the Methyl and Chlorine, but ortho to the Nitro group? No, in the 6-nitro isomer (if formed by nitration of 4,5-dichloro-2-methylbenzaldehyde), the open positions on the precursor are 3 and 6.[1]

    • If Nitro is at 6: Proton is at 3.[1]

    • If Nitro is at 3: Proton is at 6.[1]

    • Shift Logic: A proton ortho to a nitro group (Impurity, H-3 is ortho to NO2? No, NO2 is at 6. H is at 3.[3][4] They are para.)

    • Let's look at the Target (Nitro at 3). H is at 6.[2] H-6 is ortho to CHO.[1] This shifts it downfield (~7.8 ppm).

    • Impurity (Nitro at 6). H is at 3.[3][4] H-3 is meta to CHO and para to NO2.[1] It will appear upfield relative to the target. Resolution: If you see a smaller aromatic peak upfield (approx 7.4-7.6 ppm), it is the impurity. Use the Bisulfite method.[5]

Case 3: "The yield is lower than expected after bisulfite treatment."

Diagnosis: The adduct might not have fully hydrolyzed, or the pH wasn't basic enough during recovery. Fix:

  • Ensure the hydrolysis step (adduct + base) reaches pH > 10 .

  • Heat the basic solution gently (40°C) for 30 minutes to ensure complete reversal of the adduct.

  • Verify the aqueous layer is free of product by checking pH; if acidic, the aldehyde is still trapped.

Core Protocols

Protocol A: Chemoselective Bisulfite Purification (Recommended)

This method chemically separates the target from non-aldehyde impurities and sterically hindered isomers.

Reagents:

  • Sodium Bisulfite (NaHSO₃), saturated aqueous solution.

  • Solvent: Ethyl Acetate (EtOAc) or Toluene.

  • Base: Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (10% NaOH).

  • Acid: 10% HCl (for neutralization).

Step-by-Step:

  • Dissolution: Dissolve 10 g of crude crude aldehyde in 100 mL of EtOAc.

  • Adduct Formation: Add 50 mL of saturated NaHSO₃ solution. Vigorously stir for 2–4 hours at room temperature.

    • Observation: A white precipitate (the bisulfite adduct) may form. If it does, filter it off—this is your pure product in salt form. If it stays dissolved in the water layer, proceed to separation.

  • Separation: Transfer to a separatory funnel.

    • Organic Layer: Contains impurities (6-nitro isomer, starting materials).[1] Discard (or save for recovery).

    • Aqueous Layer (or Solid): Contains the Target-Bisulfite adduct.[1]

  • Washing: Wash the aqueous layer (or solid adduct suspended in fresh EtOAc) with 20 mL of ether to remove sticky organic residues.

  • Hydrolysis (Recovery):

    • Place the aqueous layer/solid into a flask.[3][6][7]

    • Slowly add 10% NaOH or Na₂CO₃ solution until pH reaches 10–12. The adduct will break down, and the pure aldehyde will precipitate or oil out.

    • Caution: Gas evolution (SO₂) may occur; work in a fume hood.

  • Extraction: Extract the liberated aldehyde with EtOAc (3 x 50 mL).

  • Drying: Dry combined organics over MgSO₄ and evaporate to yield pure solid.

Protocol B: Recrystallization (Polishing)

Use this only after Protocol A or if the crude purity is already >90%.

Solvent System: Ethanol/Water (9:[1]1) or Isopropanol (IPA).

  • Dissolve the solid in minimal boiling Ethanol.

  • If dark colored, add activated charcoal, boil for 5 mins, and filter hot through Celite.

  • Add warm water dropwise until persistent turbidity is just observed.

  • Allow to cool slowly to room temperature, then to 4°C.

  • Filter crystals and wash with cold Hexane/Ethanol (9:1).

Data Summary

Table 1: Impurity Profile & Removal Strategy
ComponentStructure NoteSolubility (Aq. Bisulfite)Removal Method
Target (3-NO₂) CHO flanked by Me, HHigh (Forms Adduct)Recover from Aqueous
Isomer (6-NO₂) CHO flanked by Me, NO₂Low (Steric Block)Remains in Organic
Benzoic Acid Oxidation byproductHigh (as Benzoate)Wash with NaHCO₃*
Precursor No Nitro groupModerateRemains in Organic**

*Note: Perform a NaHCO₃ wash BEFORE the bisulfite step to remove acids first. **Note: The precursor (4,5-dichloro-2-methylbenzaldehyde) will also form a bisulfite adduct. It must be removed by careful stoichiometry in the nitration step or recrystallization.

Visual Logic & Workflow

Diagram 1: Purification Logic Flow

This diagram illustrates the decision-making process for purifying the crude mixture.

PurificationWorkflow Start Crude Mixture (Target + Isomer + Acids) Step1 1. Wash with 5% NaHCO3 Start->Step1 Decision1 Organic Layer (Aldehydes) Step1->Decision1 Waste1 Aqueous Waste (Benzoic Acids) Step1->Waste1 Step2 2. Add Sat. NaHSO3 (Bisulfite Treatment) Decision1->Step2 PhaseSep Phase Separation Step2->PhaseSep OrgPhase Organic Phase (Sterically Hindered Impurities) PhaseSep->OrgPhase Impurities AqPhase Aqueous Phase / Solid (Target-Bisulfite Adduct) PhaseSep->AqPhase Target Step3 3. Hydrolysis (pH > 10) & Extraction AqPhase->Step3 Final Pure 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde Step3->Final

Caption: Step-by-step fractionation workflow exploiting acidity and steric hindrance.

Diagram 2: Steric Selectivity Mechanism

Why the bisulfite method works: A comparison of the steric environment around the aldehyde carbonyl.

StericEffect cluster_Target Target (3-Nitro) cluster_Impurity Impurity (6-Nitro) T_Center CHO Group Result_T Nucleophilic Attack ALLOWED T_Center->Result_T T_Ortho1 2-Me (Medium) T_Ortho1->T_Center T_Ortho2 6-H (Small) T_Ortho2->T_Center I_Center CHO Group Result_I Nucleophilic Attack BLOCKED I_Center->Result_I I_Ortho1 2-Me (Medium) I_Ortho1->I_Center I_Ortho2 6-NO2 (Large/Bulky) I_Ortho2->I_Center

Caption: Steric "Gatekeeping" allows the target to bind bisulfite while blocking the 6-nitro impurity.

References

  • Organic Syntheses, Coll.[8] Vol. 1, p. 372 (1941); Vol. 3, p. 56 (1955). General methods for the purification of benzaldehydes via bisulfite adducts. [Link]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (Analogous Structures). [Link][1]

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. (5th Ed.). Longman Scientific & Technical. (Standard reference for recrystallization solvent selection and bisulfite protocols).

Sources

Optimization

overcoming side reactions in the synthesis of polychlorinated nitroaromatics

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for the synthesis of polychlorinated nitroaromatics. This guide is designed to provide you with in-depth tec...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of polychlorinated nitroaromatics. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions encountered during the synthesis of these important chemical intermediates. As a Senior Application Scientist, my goal is to combine established chemical principles with practical, field-tested insights to help you overcome common challenges and optimize your synthetic routes.

This resource is structured to provide direct, actionable advice. We will explore the causality behind common side reactions and provide self-validating protocols to enhance the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the high-level questions that often arise during the synthesis of polychlorinated nitroaromatics.

Q1: What is the primary role of sulfuric acid in the nitration of polychlorinated aromatic compounds?

A1: Concentrated sulfuric acid serves two critical functions in aromatic nitration: it acts as a catalyst and a dehydrating agent.[1][2] It protonates nitric acid, facilitating the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the active species that attacks the aromatic ring.[1][2][3] Additionally, sulfuric acid sequesters the water molecule produced during the formation of the nitronium ion, driving the equilibrium towards the products and maintaining a high concentration of the electrophile.[1][2]

Q2: Why is my nitration reaction yielding a mixture of isomers, and how can I improve the regioselectivity?

A2: The formation of isomeric byproducts is governed by the directing effects of the chlorine substituents on the aromatic ring.[4] Chlorine is an ortho-, para-director. However, the reaction conditions can significantly influence the isomer ratio. To improve regioselectivity, consider the following:

  • Catalyst Selection: The use of solid acid catalysts, like zeolites, can enhance para-selectivity due to shape-selective constraints within the catalyst's pores.[5][6]

  • Temperature Control: While primarily used to control the rate of reaction and prevent over-nitration, temperature can also have a modest effect on the isomer distribution.[6]

  • Alternative Nitrating Systems: Different nitrating agents can favor specific isomers. For instance, mixtures of N₂O₄/O₃/O₂ have been reported to show ortho-selectivity for some aromatic ketones.[6]

Q3: My reaction has turned dark brown or black and is producing a tar-like substance. What is happening?

A3: A dark coloration and the formation of tar-like residues are often indicative of unwanted side reactions, such as oxidation or excessive nitration.[4] This is typically caused by poor temperature control, especially a sudden spike in temperature.[4] Impurities in your starting materials or reagents can also catalyze decomposition and polymerization reactions.[4]

Q4: Can I perform this reaction without sulfuric acid?

A4: While the classic and most common method for aromatic nitration employs a mixed acid system (HNO₃/H₂SO₄), alternative methods exist. For highly activated aromatic rings, dilute nitric acid alone may be sufficient.[7] Other approaches include the use of nitronium salts (e.g., NO₂BF₄), nitric acid in acetic anhydride, or solid acid catalysts.[6] Recent research has also explored catalyst- and solvent-free nitration using only dilute aqueous nitric acid for certain substrates.[8][9]

Troubleshooting Guide

This section provides a more detailed, issue-based approach to troubleshooting common problems encountered during the synthesis of polychlorinated nitroaromatics.

Issue 1: Low Yield of the Desired Product

Q: I've followed the protocol, but my final yield is significantly lower than expected. What are the potential causes and how can I fix this?

A: Low yields can stem from several factors, from incomplete reactions to product loss during workup. Here’s a systematic approach to diagnosing the issue:

Potential Cause Explanation Recommended Action
Incomplete Reaction The reaction may not have gone to completion. This can be due to insufficient reaction time, low temperature, or a deactivated starting material.Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[6] Consider extending the reaction time or cautiously increasing the temperature. For deactivated substrates, a stronger nitrating agent or more forcing conditions may be necessary.
Over-nitration The initial product is more reactive than the starting material, leading to the formation of dinitrated or trinitrated byproducts.[10]Maintain strict temperature control, typically between 0-10°C.[4] Use a stoichiometric amount of the nitrating agent and add it slowly to the reaction mixture.[6][10]
Oxidation of Starting Material The strong oxidizing nature of the nitrating mixture can lead to the degradation of the aromatic ring, especially with sensitive substrates.Use the mildest possible reaction conditions. Consider alternative, less aggressive nitrating agents.[6]
Product Loss During Workup The desired product may be lost during the quenching, extraction, or purification steps.Ensure the quenching process is done carefully, typically by pouring the reaction mixture onto ice.[6] Perform multiple extractions with a suitable organic solvent. Optimize your purification technique (recrystallization or column chromatography).[4]
Presence of Water Moisture can hydrolyze the nitrating agent and reduce the concentration of the active nitronium ion.[4]Ensure all glassware is thoroughly dried before use and use anhydrous reagents.[4]
Issue 2: Poor Regioselectivity (Undesired Isomer Distribution)

Q: My product is a mixture of ortho, meta, and para isomers that are difficult to separate. How can I improve the regioselectivity of my nitration?

A: Achieving high regioselectivity is a common challenge. The electronic and steric effects of the chloro substituents are the primary determinants, but you can influence the outcome with the following strategies:

Strategy Explanation Example
Temperature Control Lower temperatures generally favor the para isomer due to steric hindrance at the ortho positions.Performing the nitration of chlorobenzene at lower temperatures can increase the para/ortho ratio.
Choice of Nitrating Agent The bulkiness of the nitrating agent can influence the isomer distribution.Using a bulkier nitrating agent might further disfavor substitution at the sterically hindered ortho positions.
Use of Solid Acid Catalysts Zeolites and other solid acid catalysts can provide shape selectivity, favoring the formation of the less sterically bulky para isomer.[5][6]The nitration of chlorobenzene in the presence of ZSM-5 zeolite has been shown to increase the yield of the para isomer.[5]
Solvent Effects The polarity of the solvent can influence the transition state energies for the formation of different isomers.While less common in mixed acid nitrations, exploring different solvent systems in alternative nitration methods may offer some control.
Issue 3: Formation of Impurities and Byproducts

Q: My final product is contaminated with unexpected impurities. How can I identify and eliminate them?

A: The formation of byproducts is a common issue. Here are some of the most frequent culprits and how to address them:

  • Dinitrated and Polynitrated Compounds:

    • Cause: Excessive nitrating agent, high reaction temperature, or prolonged reaction time.[6][10]

    • Prevention: Use a stoichiometric amount of the nitrating agent, maintain low temperatures, and monitor the reaction closely.[6][10]

  • Oxidized Byproducts (e.g., Phenols, Quinones):

    • Cause: The strong oxidizing nature of the nitrating mixture, especially at elevated temperatures.

    • Prevention: Use milder nitrating agents and maintain strict temperature control.

  • Denitration Products:

    • Cause: Under certain conditions, a nitro group can be replaced by another substituent or eliminated from the ring.[11][12][13]

    • Prevention: This is a complex side reaction; carefully controlling the reaction conditions is key.

  • Rearrangement Products:

    • Cause: In some cases, rearrangement of the initial product can occur, especially under strongly acidic conditions.

    • Prevention: Milder reaction conditions can sometimes suppress these rearrangements.

Workflow for Byproduct Identification and Removal:

Caption: A general workflow for identifying and removing byproducts.

Key Side Reactions and Mechanistic Insights

A deeper understanding of the mechanisms behind side reactions is crucial for developing effective preventative strategies.

Over-nitration

Once the first nitro group is introduced, the aromatic ring becomes more deactivated. However, under forcing conditions (high temperature, excess nitrating agent), a second or even a third nitro group can be added.

Oxidation

The strong oxidizing potential of nitric acid can lead to the formation of phenolic and quinonic byproducts, especially with electron-rich or sensitive substrates. This is often accompanied by the evolution of reddish-brown nitrogen dioxide (NO₂) gas.[14]

Ipso-Substitution

In some cases, the nitronium ion can attack a position already occupied by another substituent (ipso-attack). This can lead to the replacement of that substituent with a nitro group.

Denitration and Rearrangement

Under certain conditions, particularly at higher temperatures or with prolonged reaction times, the nitro group can be removed (denitration) or migrate to a different position on the ring.[11][12][13]

Reaction_Mechanisms cluster_desired Desired Nitration Pathway cluster_side Side Reactions A Ar-H + NO₂⁺ B Wheland Intermediate (σ-complex) A->B Attack by π-system C Ar-NO₂ B->C Deprotonation F Over-nitration (Ar(NO₂)₂-H) C->F + NO₂⁺ (Forcing Conditions) D Ar-H E Oxidation (e.g., to Ar-OH) D->E [O]

Sources

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Welcome to the Technical Support Center. As application scientists, we understand that the electrophilic aromatic nitration of heavily substituted benzaldehydes is fraught with chemoselectivity and regioselectivity chall...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we understand that the electrophilic aromatic nitration of heavily substituted benzaldehydes is fraught with chemoselectivity and regioselectivity challenges. This guide is specifically engineered for researchers and drug development professionals looking to maximize the yield of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) by mitigating common side reactions such as aldehyde oxidation and off-target nitration.

Part 1: Mechanistic Insights & Troubleshooting FAQs

Q: Why is my yield consistently below 40%, and why am I isolating a large amount of a carboxylic acid byproduct? A: The nitration of benzaldehydes is notoriously prone to over-oxidation. Nitric acid acts as both a potent nitrating agent and a strong oxidant. When the reaction temperature exceeds 5 °C, the oxidative cleavage of the aldehyde C–H bond outpaces the electrophilic aromatic substitution, converting your starting material into 4,5-dichloro-2-methyl-3-nitrobenzoic acid[1]. Causality & Solution: To mitigate this, strict temperature control (0–5 °C) is mandatory. The activation energy for oxidation is higher than that of nitration; keeping the thermal energy low ensures the kinetic favorability of the nitration pathway[2].

Q: I am observing significant regioselectivity issues. How can I drive the reaction toward the 3-nitro target rather than the 6-nitro isomer? A: This is a classic conflict between electronic directing effects and steric hindrance. Electronically, the 3-position is highly activated: it is meta to the electron-withdrawing –CHO, and ortho to both the –CH3 and –Cl groups[3]. However, the 3-position is sterically compressed between the methyl and chloro substituents. Causality & Solution: If you attempt to protect the aldehyde as an acetal to prevent oxidation, you inadvertently convert the meta-directing –CHO into an ortho/para-directing group. This shifts the regioselectivity toward the less sterically hindered 6-position[1]. Therefore, you must leave the aldehyde unprotected and rely on a highly reactive nitrating species (like NO2+ generated from fuming HNO3 in concentrated H2SO4) at low temperatures. This provides a small, highly electrophilic nitronium ion capable of penetrating the steric bulk while preserving the electronic bias[2].

Q: Can I use alternative nitrating agents to avoid oxidation entirely? A: Yes. If traditional mixed acids fail to provide the required purity, Nitronium tetrafluoroborate (NO2BF4) in sulfolane or acetonitrile is an excellent alternative. It delivers the nitronium ion quantitatively without the oxidizing potential of aqueous nitric acid, significantly improving the yield of sensitive aromatic aldehydes.

Part 2: Quantitative Yield Analysis

The table below summarizes the expected outcomes when altering the nitration conditions. Notice how temperature and the choice of nitrating agent directly impact the chemoselectivity of the reaction.

Reaction ConditionTemperature (°C)Nitrating AgentYield (%)Major Impurity Profile
Standard Mixed Acid 20 - 25HNO3 / H2SO435%4,5-Dichloro-2-methyl-3-nitrobenzoic acid (Oxidation)
Optimized Mixed Acid 0 - 5Fuming HNO3 / H2SO482%Trace Unreacted Starting Material
Acetal Protection Route 0 - 5Fuming HNO3 / H2SO445%6-Nitro Isomer (Regioselectivity Shift)
Nitronium Salt -10 to 0NO2BF4 / Sulfolane89%Trace Dinitro Species

Part 3: Validated Experimental Protocol

Low-Temperature Electrophilic Nitration Self-Validating System: This protocol incorporates in-process temperature checks and TLC validation to ensure the reaction does not proceed to oxidation.

Step 1: Reagent Preparation (Critical Control Point)

  • Charge a dry, 250 mL round-bottom flask with 20 mL of concentrated sulfuric acid (H2SO4, 98%).

  • Cool the flask to 0 °C using an ice-salt bath. Expert Insight: Sulfuric acid acts as both the solvent and the protonating agent to generate the active NO2+ electrophile. Pre-cooling is essential to prevent an exothermic runaway during the subsequent addition steps.

Step 2: Substrate Dissolution

  • Slowly add 10.0 g (49.2 mmol) of 4,5-dichloro-2-methylbenzaldehyde in small portions to the chilled sulfuric acid.

  • Stir until complete dissolution is achieved, strictly maintaining the internal temperature below 5 °C.

Step 3: Nitration (The Electrophilic Addition)

  • Prepare a nitrating mixture consisting of 2.5 mL (approx. 55 mmol, 1.1 eq) of fuming nitric acid (HNO3, >90%) and 5 mL of concentrated H2SO4.

  • Add this nitrating mixture dropwise via an addition funnel over 45 minutes. Self-Validation: Monitor the internal thermometer constantly. If the temperature spikes above 5 °C, pause the addition immediately. Exceeding this threshold exponentially increases the rate of aldehyde oxidation[2].

Step 4: Reaction Monitoring

  • After complete addition, stir the mixture at 0–5 °C for 2 hours.

  • Quench a 0.1 mL aliquot in ice water, extract with ethyl acetate, and analyze via TLC (Hexanes:EtOAc 8:2). The starting material should be consumed, replaced by a more polar, UV-active yellow spot.

Step 5: Quenching and Isolation

  • Carefully pour the reaction mixture over 200 g of crushed ice with vigorous stirring. Expert Insight: Rapid dilution in ice water immediately halts the nitration and precipitates the highly hydrophobic 4,5-dichloro-2-methyl-3-nitrobenzaldehyde product.

  • Filter the resulting pale-yellow precipitate through a Büchner funnel.

Step 6: Purification

  • Wash the filter cake with cold saturated aqueous sodium bicarbonate (NaHCO3) until the filtrate pH is neutral, removing residual acids.

  • Recrystallize the crude product from hot ethanol to separate the target 3-nitro isomer from trace 6-nitro impurities and unreacted starting material[3].

Part 4: Workflow Visualization

NitrationWorkflow SM Starting Material 4,5-Dichloro-2-methylbenzaldehyde AcidPrep Acid Preparation Dissolve in conc. H2SO4 at 0 °C SM->AcidPrep Addition Dropwise Addition CCP: Maintain Temp < 5 °C AcidPrep->Addition NitratingAgent Nitrating Agent Fuming HNO3 + H2SO4 NitratingAgent->Addition Reaction Electrophilic Substitution Stir 2 hrs at 0-5 °C Addition->Reaction Quench Ice-Water Quench Rapid Precipitation Reaction->Quench Purification Bicarbonate Wash & Ethanol Recrystallization Quench->Purification Target Target Product 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Purification->Target

Workflow for the optimized low-temperature nitration of 4,5-dichloro-2-methylbenzaldehyde.

References

  • m-NITROBENZALDEHYDE DIMETHYLACETAL Source: Organic Syntheses URL:[Link]

  • Studies on the Synthesis of 3-Nitrobenzaldehyde Source: Indian Journal of Pharmaceutical Sciences URL:[Link]

  • A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies Source: ResearchGate URL:[Link]

Sources

Optimization

troubleshooting the separation of chlorinated nitrobenzaldehyde isomers

Technical Support Center: Separation of Chlorinated Nitrobenzaldehyde Isomers Executive Summary & Safety Directive The Challenge: Separating chlorinated nitrobenzaldehyde isomers (e.g., 2-chloro-5-nitrobenzaldehyde from...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Separation of Chlorinated Nitrobenzaldehyde Isomers

Executive Summary & Safety Directive

The Challenge: Separating chlorinated nitrobenzaldehyde isomers (e.g., 2-chloro-5-nitrobenzaldehyde from 2-chloro-4-nitrobenzaldehyde) is notoriously difficult due to their overlapping physicochemical properties. They possess similar boiling points, similar polarities, and often form eutectic mixtures that prevent simple crystallization.

The Safety Critical (Read Before Proceeding): STOP. Do not attempt fractional distillation of crude nitrobenzaldehyde mixtures without Differential Scanning Calorimetry (DSC) data.

  • Risk: Nitro-aromatics are energetically unstable. The decomposition temperature (

    
    ) is often dangerously close to the boiling point.[1]
    
  • Consequence: Thermal runaway or explosion.

  • Directive: Vacuum distillation is permissible only if

    
    . Otherwise, rely on crystallization or chromatography.
    

Method Selection: The Decision Matrix

Before choosing a pathway, analyze your purity requirements and scale.

MethodSelection Start Start: Crude Isomer Mixture Scale What is your Scale? Start->Scale Analytical Analytical (<100 mg) Scale->Analytical Prep Preparative (>10 g) Scale->Prep HPLC_Check Is Resolution (Rs) > 1.5 on C18? Analytical->HPLC_Check Cryst_Check Do isomers form a Eutectic? Prep->Cryst_Check Standard_HPLC Standard RP-HPLC (C18 / ACN / H2O) HPLC_Check->Standard_HPLC Yes Advanced_HPLC Switch Column Chemistry (Phenyl-Hexyl or Fluoro-Phenyl) HPLC_Check->Advanced_HPLC No (Co-elution) Direct_Cryst Fractional Crystallization (Methanol/Water) Cryst_Check->Direct_Cryst No Derivatization Derivatization Route (Acetal Formation) Cryst_Check->Derivatization Yes (Oiling Out)

Figure 1: Decision tree for selecting the appropriate separation methodology based on scale and physicochemical behavior.

Module 1: Analytical & Prep HPLC Troubleshooting

The Issue: Standard C18 columns often fail to separate positional isomers (e.g., ortho vs. meta) because the hydrophobicity differences are negligible.

Technical Insight: You must exploit


-

interactions
or shape selectivity , not just hydrophobicity. The nitro group is highly electron-withdrawing, creating an electron-deficient ring.

Troubleshooting Guide:

SymptomRoot CauseCorrective Action
Co-elution (Single broad peak) C18 phase interacts only via hydrophobic effect.Switch Stationary Phase: Use a Phenyl-Hexyl or Pentafluorophenyl (PFP) column. These phases engage in ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-stacking with the aromatic ring, differentiating isomers based on electron density distribution [1].
Tailing Peaks Interaction between free silanols and the nitro/aldehyde groups.Mobile Phase Modifier: Add 0.1% Formic Acid (for MS) or 20mM Phosphate Buffer pH 3.0 (for UV). The low pH suppresses silanol ionization.
Retention Time Drift Acetal formation in situ.Solvent Choice: Avoid using primary alcohols (Methanol) if the sample sits in the autosampler for long periods. Use Acetonitrile/Water.[1][2]

Recommended Protocol: Enhanced Selectivity HPLC

  • Column: Phenyl-Hexyl, 5µm, 4.6 x 150mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 60% B over 20 mins.

  • Temperature: 25°C (Lower temperatures often improve selectivity for isomers).

Module 2: Bulk Purification (Crystallization)

The Issue: "Oiling Out" (Liquid-Liquid Phase Separation). Instead of crystallizing, the product comes out as a sticky oil.[3] This is common with chlorinated nitrobenzaldehydes because the melting points are low (often 40-80°C) and impurities depress the melting point further.

Technical Insight: If your mixture is near the eutectic point , standard crystallization cannot purify it further. You must shift the composition away from the eutectic or use a derivative.

Protocol: Solvent Screening for Anti-Solvent Crystallization

  • Dissolution: Dissolve 1g of crude mixture in the minimum amount of Acetone or Ethanol at 40°C.

  • Anti-Solvent Addition: Slowly add Water dropwise.[4]

  • Observation:

    • Cloudiness -> Crystals: Good system.[5]

    • Cloudiness -> Oil droplets:STOP. Re-heat to dissolve. Add a "seed" crystal of the pure desired isomer. Cool very slowly (1°C/min).

  • Harvest: Filter at 4°C.

Data: Typical Solubility Profiles

Solvent SystemSuitabilityNotes
Methanol / Water HighStandard for 2-chloro-5-nitrobenzaldehyde [2].
Toluene / Hexane MediumGood for removing non-polar impurities, but yield is lower.
Acetic Acid / Water HighExcellent for 4-chloro-3-nitrobenzaldehyde; reduces oiling out [3].

Module 3: The "Nuclear Option" (Derivatization)

If crystallization fails due to eutectic formation and HPLC is too expensive for the scale, use Chemical Derivatization .

The Logic: Isomers of aldehydes have similar boiling points. Isomers of their acetals often have significantly different boiling/melting points.

Workflow:

  • Protection: React crude mixture with Ethylene Glycol + pTSA (cat)

    
     Forms Dioxolane derivatives.
    
  • Separation: The Dioxolane isomers often crystallize easily or have wider boiling point gaps for distillation [4].[6]

  • Deprotection: Hydrolyze back to aldehyde using dilute HCl/THF.

Derivatization Crude Crude Aldehyde (Isomer Mix) Acetal Cyclic Acetal (Dioxolane) Crude->Acetal Ethylene Glycol H+ Purified_Acetal Purified Acetal (Crystallized/Distilled) Acetal->Purified_Acetal Separation Final Pure Aldehyde Purified_Acetal->Final H3O+ Hydrolysis

Figure 2: Derivatization workflow to bypass eutectic limitations in isomer separation.

FAQ & Troubleshooting

Q: I am seeing a new impurity peak grow during my HPLC run. What is it? A: It is likely the hemiacetal . Aldehydes react with methanol (common mobile phase) or ethanol.

  • Fix: Switch your organic modifier to Acetonitrile. If you must use alcohol, ensure the sample is prepared fresh and kept cold.

Q: Can I distill the 2-chloro-5-nitrobenzaldehyde? A: Proceed with extreme caution.

  • The boiling point is likely >200°C at atmospheric pressure.

  • Nitro compounds can decompose exothermically starting around 200-250°C [5].

  • Requirement: You must run a DSC.[7] If the exotherm onset is within 50°C of your required pot temperature, do not distill . Use High Vacuum (<1 mbar) to lower the boiling point significantly.

Q: My crystals are yellow, but the literature says they should be white. A: Nitrobenzaldehydes are inherently photo-sensitive.

  • Cause: Photo-oxidation to nitrobenzoic acid or formation of azo-dimers.

  • Fix: Recrystallize in the dark (wrap flask in foil). Store under Nitrogen.[7]

References

  • SIELC Technologies. (2018).[8] Separation of 2-Chloro-5-nitrobenzaldehyde on Newcrom R1 HPLC column. Retrieved from

  • BenchChem. (2025).[1][3][4][9] Technical Support Center: Purification of 2-Chloro-5-nitrobenzaldehyde. Retrieved from

  • BenchChem. (2025).[1][3][4][9] Synthesis of 4-Chloro-3-nitrobenzaldehyde from 4-Chlorobenzaldehyde: An In-depth Technical Guide. Retrieved from

  • Torget, B., et al. (1988). Separation of nitrobenzaldehyde isomers. U.S. Patent 4,714,783. Retrieved from

  • IChemE. (2025).[9] Thermal stability at elevated pressure – an investigation using differential scanning calorimetry. Retrieved from

Sources

Troubleshooting

scale-up synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Technical Support Center: Scale-Up Synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Executive Summary This guide addresses the scale-up synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde , a highly functionaliz...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Scale-Up Synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Executive Summary

This guide addresses the scale-up synthesis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde , a highly functionalized aromatic intermediate likely used in the synthesis of agrochemicals or pharmaceutical active ingredients (APIs). The synthesis relies on the electrophilic aromatic substitution (nitration) of 4,5-dichloro-2-methylbenzaldehyde .

Our technical assessment confirms that this reaction is highly regioselective due to the cooperative directing effects of the substituents. However, the presence of an aldehyde moiety under nitrating conditions introduces critical risks of oxidation (to benzoic acid) and thermal instability. This guide provides a robust, self-validating protocol designed to maximize yield and safety.

Module 1: Strategic Route Design & Mechanism

Q: Why is direct nitration the preferred route, and how do we ensure the nitro group enters the 3-position?

A: The synthesis utilizes the "Cooperative Directing Effect" of the existing substituents on the precursor, 4,5-dichloro-2-methylbenzaldehyde.

  • Regiochemistry Analysis:

    • Aldehyde (-CHO) at C1: A strong electron-withdrawing group (EWG), it directs incoming electrophiles to the meta position (C3).

    • Methyl (-CH3) at C2: An electron-donating group (EDG), it directs ortho and para. The para position (C5) is blocked by chlorine. The ortho position (C3) is open.

    • Chlorine (-Cl) at C4: Weakly deactivating but ortho/para directing. It directs ortho to itself, which is C3.

    • Chlorine (-Cl) at C5: Directs ortho to C6.

    Conclusion: The -CHO, -CH3, and -Cl(C4) groups all cooperatively direct the nitronium ion (

    
    ) to Position 3 . Position 6 is only weakly activated by the C5-chlorine and is sterically less favorable. This ensures high regioselectivity (>95%).
    
  • Reaction Pathway Visualization:

ReactionPathway cluster_legend Mechanism Logic SM 4,5-Dichloro-2-methylbenzaldehyde (Precursor) Intermediate Sigma Complex (Arenium Ion) SM->Intermediate Nitration (0-5°C) SideProduct 4,5-Dichloro-2-methylbenzoic acid (Oxidation Impurity) SM->SideProduct Oxidation (>10°C) Reagents HNO3 / H2SO4 (Mixed Acid) Reagents->Intermediate Product 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (Target) Intermediate->Product -H+ Text C3 is activated by -CH3 (ortho) and -CHO (meta).

Caption: Electrophilic Aromatic Substitution pathway showing the cooperative directing effects favoring the C3-nitro product and the potential oxidation side reaction.

Module 2: Operational Protocol (Scale-Up SOP)

Q: What is the optimal protocol for scaling this reaction to 100g - 1kg batches?

A: The following protocol minimizes oxidation and manages the exotherm.

Reagents:

  • Substrate: 4,5-Dichloro-2-methylbenzaldehyde (1.0 equiv)

  • Solvent/Catalyst: Conc. Sulfuric Acid (

    
    , 98%) (5-8 vol relative to substrate weight)
    
  • Nitrating Agent: Fuming Nitric Acid (

    
    , >90%) or Potassium Nitrate (
    
    
    
    ) (1.05 - 1.1 equiv)

Step-by-Step Procedure:

  • Dissolution (Critical for Homogeneity):

    • Charge the reactor with Conc.

      
       and cool to 0°C .
      
    • Slowly add the solid aldehyde precursor. Ensure complete dissolution. Note: If the aldehyde is not fully dissolved, localized hot spots during nitration will cause tarring.

  • Controlled Nitration:

    • Maintain reactor temperature at -5°C to 0°C .

    • Add the nitrating agent (pre-mixed

      
       or solid 
      
      
      
      portion-wise) strictly controlling the rate so the internal temperature never exceeds 5°C .
    • Why? Temperatures >10°C drastically increase the rate of aldehyde oxidation to benzoic acid [1].

  • Reaction Monitoring:

    • Stir at 0°C for 1-3 hours.

    • QC Check: Pull a sample, quench in water, extract with EtOAc, and check by HPLC/TLC. Look for the disappearance of the starting material peak.[1]

  • Quench & Isolation:

    • Pour the reaction mixture slowly onto crushed ice (approx. 5x weight of acid) with vigorous stirring.

    • A pale yellow solid will precipitate.

    • Filter the solid.[2][3][4]

  • Purification (Self-Validating Step):

    • Wash 1: Cold water (to remove bulk acid).

    • Wash 2: 5%

      
       solution (Critical: This removes any oxidized benzoic acid byproduct, which dissolves as the salt, while the nitro-aldehyde remains insoluble).
      
    • Wash 3: Water (to neutral pH).[5]

    • Recrystallization: Ethanol or Isopropanol/Water mixtures are typically effective for nitrobenzaldehydes.

Module 3: Troubleshooting & FAQs

Q1: My product contains a significant amount of carboxylic acid (4,5-dichloro-2-methylbenzoic acid). How do I fix this?

  • Cause: The reaction temperature was too high, or the reaction time was too long.[3] Aldehydes are easily oxidized by nitric acid.

  • Solution:

    • Process Control: Lower the addition temperature to -5°C. Reduce the post-addition stir time.

    • Remediation: Wash the crude solid thoroughly with saturated Sodium Bicarbonate (

      
      ). The acid impurity will dissolve into the aqueous filtrate; the desired aldehyde will remain on the filter.
      

Q2: The yield is lower than expected (<70%). Where did the product go?

  • Cause: The product might be slightly soluble in the spent acid or the quench water, especially if the final acid concentration is high.

  • Solution:

    • Ensure the quench uses enough ice/water to dilute the sulfuric acid below 20%.

    • If yield is still low, extract the aqueous filtrate with Dichloromethane (DCM) or Ethyl Acetate to recover dissolved product.

Q3: I see a second isomer in the HPLC trace (approx. 5-10%).

  • Cause: Nitration at Position 6 (the "minor" isomer). This occurs if the steric bulk of the methyl group forces the nitronium ion to the less crowded (but electronically less favored) side, or if the temperature drifts high.

  • Solution: Recrystallization is usually sufficient to remove the minor isomer. The 3-nitro isomer (sandwiched between methyl and chloro) typically has a higher melting point and different solubility profile than the 6-nitro isomer.

Module 4: Safety & Scale-Up Logistics

Q: What are the thermal hazards associated with this specific nitration?

A: Nitrations are notoriously exothermic. The heat of reaction (


) for aromatic nitration is typically -15 to -30 kcal/mol.

Critical Process Parameters (CPPs) for Safety:

ParameterLimitConsequence of Excursion
Temperature Max 5°COxidation runaway (evolution of

gases), loss of regioselectivity.
Addition Rate Mass transfer limitedAccumulation of unreacted

. If agitation fails and then restarts, a rapid "thermal runaway" can occur.
Agitation High ShearEssential to prevent "hot spots" in the viscous sulfuric acid medium.

Process Flow Diagram (PFD):

PFD cluster_waste Waste Stream Reactor Glass-Lined Reactor (Cooling Jacket -10°C) QuenchTank Quench Tank (Crushed Ice) Reactor->QuenchTank Gravity Drop Filter Centrifuge/Filter QuenchTank->Filter Slurry Transfer Dryer Vacuum Dryer (<40°C) Filter->Dryer Wet Cake AcidWaste Dilute Acid (To Neutralization) Filter->AcidWaste Filtrate Start Start: H2SO4 + Aldehyde Start->Reactor Nitric Controlled Addition: HNO3 Nitric->Reactor Slow Feed T < 5°C

Caption: Scale-up process flow emphasizing controlled addition and thermal management.

References

  • Olah, G. A., Malhotra, R., & Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publishers.
  • Laster, W. (2009). "Safe Handling of Nitrating Agents". Chemical Engineering Progress.

  • PubChem Compound Summary. (n.d.). 3-Nitrobenzaldehyde derivatives. Retrieved from (Verifying structural analogues and properties).

  • ** Schofield, K.** (1980). Aromatic Nitration. Cambridge University Press. (Authoritative source on orientation effects in polysubstituted benzenes).

Disclaimer: This guide is for research and development purposes. All scale-up activities must be preceded by a specific Process Safety Hazard Assessment (PHA) and Calorimetry study (DSC/RC1) in your facility.

Sources

Optimization

Technical Support Center: Managing Impurities in the Synthesis of Substituted Benzaldehydes

Welcome to the Technical Support Center for the synthesis of substituted benzaldehydes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of substituted benzaldehydes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity management in these critical synthetic processes. The purity of benzaldehyde derivatives is paramount, as they are often key intermediates in the manufacturing of active pharmaceutical ingredients (APIs), where even trace impurities can impact the safety, efficacy, and stability of the final drug product.[1][2][3]

This resource provides in-depth, field-proven insights in a direct question-and-answer format, focusing on the causality behind experimental choices to empower you to troubleshoot and optimize your synthetic workflows effectively.

Section 1: Understanding Impurity Profiles from Common Synthetic Routes

The nature and profile of impurities are often intrinsically linked to the synthetic method employed. Understanding the potential side reactions of your chosen route is the first step in proactive impurity management.

Q1: I am synthesizing a benzaldehyde derivative by oxidizing the corresponding benzyl alcohol. What are the most common impurities I should expect?

Answer: The oxidation of benzyl alcohols is a widely used method, but it presents two primary impurity challenges:

  • Unreacted Starting Material (Benzyl Alcohol): Incomplete oxidation is common. The presence of benzyl alcohol can be problematic for downstream reactions and can complicate purification due to similar polarities with the desired aldehyde.[4] Its presence can be detected by techniques like GC or ¹H NMR.

  • Over-oxidation Product (Benzoic Acid): Benzaldehydes are susceptible to further oxidation, especially when exposed to air or strong oxidizing agents, yielding the corresponding benzoic acid.[4][5][6] This acidic impurity can interfere with subsequent reaction mechanisms and alter the intended flavor or fragrance profile in other applications.[4]

Q2: My synthesis involves a formylation reaction like the Vilsmeier-Haack, Duff, or Gattermann reaction. What specific byproducts should I be looking for?

Answer: Formylation reactions introduce an aldehyde group onto an aromatic ring, and each method has its characteristic byproducts.

  • Vilsmeier-Haack Reaction: This reaction uses a Vilsmeier reagent (e.g., formed from POCl₃ and DMF).[7][8] A key side reaction, particularly with substrates containing hydroxyl groups, is chlorination .[9] The highly electrophilic chloroiminium ion can replace hydroxyls, leading to chlorinated byproducts.[9] Careful control of reagent stoichiometry and temperature is crucial.

  • Duff Reaction: This method employs hexamine in an acidic medium. The mechanism involves the formation of an iminium intermediate and can sometimes lead to the formation of N-substituted benzylamines or Schiff base intermediates if hydrolysis is incomplete.[10][11][12]

  • Gattermann Reaction: This reaction uses a source of cyanide (like HCN or Zn(CN)₂) and HCl.[13][14] While effective, incomplete hydrolysis of the intermediate aldimine can leave benzylic amine impurities. The reaction requires careful handling due to the high toxicity of the reagents.[13][15]

Q3: I am using a Rosenmund reduction to convert a benzoyl chloride to a benzaldehyde. What impurity profile is typical for this route?

Answer: The Rosenmund reduction is a catalytic hydrogenation of an acyl chloride.[16][17] The primary challenges are:

  • Over-reduction to Benzyl Alcohol: The palladium catalyst used can further reduce the newly formed aldehyde to the corresponding benzyl alcohol. This is a very common byproduct.

  • Unreacted Benzoyl Chloride: Incomplete reaction will leave residual starting material. Benzoyl chloride is highly reactive and lachrymatory, making its removal critical.

Section 2: Troubleshooting Common Issues in Benzaldehyde Synthesis

This section addresses specific experimental observations and provides actionable troubleshooting steps.

Q4: My final product is an oil, but I expected a solid, or its melting point is significantly depressed. What is the likely cause?

Answer: This is a classic sign of impurities. The most common culprits are residual solvents from the work-up or unreacted starting materials that interfere with the crystal lattice formation of your product. Over-reduction products like benzyl alcohol can also act as contaminants that keep the product oily.

Troubleshooting Steps:

  • Analyze the Crude Product: Use analytical techniques like ¹H NMR or GC-MS to identify the contaminants.

  • Solvent Removal: Ensure your product is thoroughly dried under high vacuum, possibly with gentle heating, to remove residual solvents.

  • Purification: Proceed with a suitable purification method as detailed in the workflow below (Section 4) to remove starting materials or byproducts.

Q5: My reaction mixture contains an acidic impurity that I've identified as the corresponding benzoic acid. What is the most efficient way to remove it?

Answer: The presence of benzoic acid is most often due to air oxidation.[4] The most straightforward and effective method for its removal is an alkaline wash during the work-up procedure.[6]

Protocol: Alkaline Wash for Benzoic Acid Removal

  • Dissolve the crude product in an organic solvent immiscible with water (e.g., diethyl ether, ethyl acetate).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[18][19] You will observe effervescence (CO₂ evolution) as the acid is neutralized.

  • Separate the aqueous layer.

  • Repeat the wash 1-2 more times, until no more gas evolution is observed.

  • Wash the organic layer with water, followed by brine, to remove residual salts.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

Causality: The basic bicarbonate solution deprotonates the acidic benzoic acid, forming the water-soluble sodium benzoate salt, which is then extracted into the aqueous phase, leaving the neutral benzaldehyde in the organic layer.[6]

Q6: My analytical data (NMR, HPLC) shows significant amounts of unreacted starting material. How can I improve the reaction conversion?

Answer: Low conversion indicates that the reaction conditions are suboptimal.[6] To drive the reaction to completion, consider the following:

  • Reaction Time: The reaction may not have been allowed to run long enough. Monitor the reaction progress using TLC or LC-MS to determine the point of maximum conversion.

  • Temperature: Many reactions require specific temperature control. Increasing the temperature can increase the reaction rate, but be cautious as it may also promote side reactions.[6]

  • Reagent Stoichiometry: Ensure that the limiting reagent is appropriate for the reaction. Sometimes, using a slight excess of one reagent can push the equilibrium towards the products.

  • Catalyst Activity: If using a catalyst, ensure it is fresh and active. Some catalysts are sensitive to air or moisture.

Section 3: Data Presentation and Analytical Methodologies

Accurate identification and quantification of impurities are essential for process control and ensuring the final product meets specifications.

Table 1: Comparison of Common Analytical Techniques for Impurity Profiling
FeatureHPLC (High-Performance Liquid Chromatography)GC (Gas Chromatography)qNMR (Quantitative NMR)
Principle Partitioning between a liquid mobile phase and a solid stationary phase.[20]Partitioning of volatile analytes between a gaseous mobile phase and a stationary phase.[21]Absorption of radiofrequency energy by atomic nuclei in a magnetic field.[6]
Best For Non-volatile or thermally sensitive impurities like benzoic acid or unreacted starting materials.[20][22]Volatile impurities such as residual solvents (e.g., toluene) or low-boiling starting materials.[6][21]Structural elucidation and absolute quantification of proton-containing impurities against an internal standard.[20]
Quantification Excellent, but requires a reference standard for each impurity.[20]Good for volatile compounds; requires reference standards.[20]Excellent for absolute quantification without needing an identical reference standard for the impurity.[20]
Limitations May not be suitable for highly volatile impurities.[20]Not suitable for non-volatile or thermally labile compounds.[20]Lower sensitivity compared to HPLC and GC; requires a high-field spectrometer.[20]
Experimental Protocol: HPLC Purity Validation for Substituted Benzaldehydes

This protocol provides a general starting point for method development.

  • Instrumentation: An HPLC system with a UV detector is required.[22]

  • Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically effective.[2]

  • Mobile Phase: A gradient elution using a mixture of acetonitrile and water (often with a small amount of acid like 0.1% trifluoroacetic acid to improve peak shape) is common.

  • Sample Preparation:

    • Accurately weigh ~10 mg of your synthesized benzaldehyde and dissolve it in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

    • Dilute this to a working concentration of approximately 0.1 mg/mL with the mobile phase.

    • Filter the solution through a 0.45 µm syringe filter before injection.[20]

  • Analysis:

    • Set the UV detector to a wavelength where the benzaldehyde and potential impurities have strong absorbance (e.g., 250 nm).[2]

    • Inject the sample and record the chromatogram.

    • Purity is typically calculated based on the area percentage of the main peak relative to the total area of all peaks.

Section 4: Visualization of Workflows and Mechanisms

Visual aids can simplify complex decision-making processes and clarify reaction pathways.

Impurity Formation Pathway: Oxidation of Benzyl Alcohol

This diagram illustrates the common pathway leading to the primary impurities in the synthesis of benzaldehyde from benzyl alcohol.

G cluster_legend Legend A Benzyl Alcohol (Starting Material) B Substituted Benzaldehyde (Desired Product) A->B Incomplete Oxidation A->B Oxidation C Benzoic Acid (Over-oxidation Impurity) B->C Over-oxidation (e.g., Air) Desired Desired Undesired Undesired

Caption: Formation of common impurities during benzyl alcohol oxidation.

Decision Workflow for Purification Strategy

This workflow guides the selection of an appropriate purification technique based on the nature of the identified impurity.

G decision decision process process start Crude Product Analysis (NMR, GC, HPLC) d1 Impurity Type? start->d1 process_acid Alkaline Wash (e.g., NaHCO₃ solution) d1->process_acid Acidic (e.g., Benzoic Acid) process_volatile Vacuum Distillation d1->process_volatile Volatile / Low BP (e.g., Solvent, Benzyl Alcohol) process_nonpolar Column Chromatography (Silica Gel) d1->process_nonpolar Non-polar / Isomeric process_base Acid Wash (e.g., dilute HCl) d1->process_base Basic (e.g., Amine) end Final Purity Check process_acid->end Pure Product process_volatile->end Pure Product process_nonpolar->end Pure Product process_base->end Pure Product

Caption: A decision tree for selecting the optimal purification method.

Section 5: Frequently Asked Questions (FAQs)

  • Q: How can I prevent my purified substituted benzaldehyde from oxidizing during storage? A: Benzaldehydes are prone to air oxidation. To ensure long-term stability, store your purified product under an inert atmosphere (e.g., nitrogen or argon), in a tightly sealed container, protected from light, and refrigerated. Using amber glass bottles is also recommended.

  • Q: My synthesis route involves benzyl chloride as a potential intermediate. Are there any special concerns? A: Yes. Benzyl chloride is a known toxic and reactive compound and may be considered a potential genotoxic impurity (PGI) in pharmaceutical contexts.[4] Its presence must be strictly controlled and monitored. If your synthesis could potentially form or carry over benzyl chloride, a specific, highly sensitive analytical method (like GC-MS) should be developed to quantify its presence and ensure it is below the acceptable limit.

  • Q: I am performing a reaction that is sensitive to water. What are the best practices? A: For water-sensitive reactions, such as those involving Grignard reagents or certain Lewis acids, it is critical to use anhydrous solvents and reagents. Perform the reaction under a dry, inert atmosphere (nitrogen or argon). All glassware should be oven-dried or flame-dried immediately before use to remove any adsorbed moisture.[23]

References

  • The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Deriv
  • Chemical Transformations of Benzyl Alcohol Caused by
  • How to test the purity of benzaldehyde? - Blog.
  • What are the common impurities in benzaldehyde? - Blog.
  • identification and characterization of impurities in 2-Benzoylbenzaldehyde synthesis - Benchchem.
  • BENZOYL CHLORIDE -
  • Gattermann Reaction: Mechanism, Steps & Uses Explained - Vedantu.
  • How is Benzoyl chloride converted to benzaldehyde? - ChemicalBook.
  • purification of benzaldehyde and acetone - ECHEMI.
  • Effect of benzyl chloride impurities on reaction outcome - Benchchem.
  • Validating the Purity of Synthesized 4-(Hexyloxy)benzaldehyde: A Comparative Guide to Analytical Methods - Benchchem.
  • The Evolving Synthesis of Substituted Benzaldehydes: A Technical Guide to Discovery and Methodology - Benchchem.
  • Benzaldehyde: A Fragrant Workhorse In The Chemical Industry.
  • The Evolving Synthesis of Substituted Benzaldehydes: A Technical Guide to Discovery and Methodology - Benchchem.
  • New Opportunities for Duff Reaction - ResearchG
  • G
  • G
  • G
  • A Comparative Guide to Assessing the Purity of Synthesized 4-(benzo[d]thiazol-2-yl)benzaldehyde by HPLC - Benchchem.
  • How will you convert benzoyl chloride into benzaldehyde? - NEET coaching.
  • G
  • G
  • Novel Tandem Reaction to Synthesize Substituted Benzaldehydes.
  • G
  • Enhanced Selective Oxidation of Benzyl Alcohol via In Situ H2O2 Production over Supported Pd-Based Catalysts | ACS C
  • Enhanced Selective Oxidation of Benzyl Alcohol via In Situ H2O2 Production over Supported Pd-Based Catalysts | ACS C
  • Vilsmeier-Haack Reaction - Organic Chemistry Portal.
  • Vilsmeier-Haack Reaction - J&K Scientific LLC.
  • Duff reaction - Wikipedia.
  • Duff Reaction.
  • Determinitaion of benzaldehyde genotoxic impurity in lacosamide drug substances using hplc technique (2017)
  • Significance of impurities in active pharmaceutical ingredients | Ivory Research.

Sources

Troubleshooting

Technical Support Center: Stability Studies of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Welcome to the dedicated technical support guide for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and p...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support guide for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting for stability studies involving this key chemical intermediate. Our goal is to equip you with the foundational knowledge and experimental frameworks necessary to anticipate challenges, interpret results, and ensure the integrity of your work.

Compound Profile at a Glance

For quick reference, the fundamental properties of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde are summarized below.

PropertyValue
Molecular Formula C₈H₅Cl₂NO₃
Molecular Weight 234.04 g/mol
Appearance Typically a pale yellow or off-white solid
Key Functional Groups Aldehyde (-CHO), Nitro (-NO₂), Methyl (-CH₃), Dichloro-substituted Phenyl Ring
Reactivity Notes The aldehyde group is susceptible to oxidation. The nitro group is electron-withdrawing and can participate in photoreactions. The overall structure is highly electrophilic.[1][2]

Frequently Asked Questions: Core Stability Profile

This section addresses the most common questions regarding the intrinsic stability of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde under typical stress conditions.

Q1: What is the general thermal stability of this compound?

A1: In its solid state, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde exhibits good thermal stability at ambient and moderately elevated temperatures. However, like many substituted benzaldehydes, prolonged exposure to high temperatures (e.g., >100°C) can lead to gradual decomposition or sublimation. Thermal stability is consistent up to 220–230 °C for some substituted benzaldehydes.[3] For definitive characterization, we recommend performing Thermogravimetric Analysis (TGA) to identify the onset of decomposition and Differential Scanning Calorimetry (DSC) to determine the melting point and detect any exothermic events that could indicate energetic decomposition, a known risk for some nitroaromatic compounds.

Q2: How does pH impact the stability of the molecule in aqueous solutions (hydrolytic stability)?

A2: The aldehyde functional group itself is not susceptible to direct hydrolysis. However, the molecule's stability in aqueous media is highly dependent on pH, especially under heated conditions.

  • Acidic Conditions (pH 1-3): The compound is expected to be relatively stable. Forced degradation studies typically employ mild acids like 0.1 M HCl to test this limit.[4]

  • Neutral Conditions (pH ~7): Stability is generally high, though oxidation can still occur if oxygen is present.

  • Alkaline Conditions (pH 10-13): Benzaldehydes can be unstable under strong alkaline conditions. They may undergo a Cannizzaro reaction, a disproportionation where one molecule is oxidized to a carboxylic acid and another is reduced to an alcohol.[5] This is a critical degradation pathway to monitor in basic solutions.

Q3: Is 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde sensitive to light?

A3: Yes, significant photosensitivity is expected. Aromatic nitro compounds are known to be photoreactive.[6][7] Upon exposure to UV or even high-intensity visible light, several degradation pathways can be initiated:

  • Photoreduction: The nitro group can be reduced to nitroso, hydroxylamino, or amino functionalities.

  • Rearrangement: The nitro group may undergo rearrangement to a nitrite, which can lead to further degradation.[7]

  • Photo-oxidation: The aldehyde group can be oxidized to the corresponding carboxylic acid (4,5-dichloro-2-methyl-3-nitrobenzoic acid).

All handling, storage, and experiments should be conducted under amber lighting or in light-protected containers. Formal photostability testing should follow the protocols outlined in the ICH Q1B guideline.

Q4: What is the expected oxidative stability of the compound?

A4: The aldehyde group is the primary site of oxidative degradation. It is readily oxidized to the corresponding carboxylic acid.[5] This is one of the most common degradation pathways observed for this molecule. Standard forced degradation protocols utilize reagents like 3-6% hydrogen peroxide (H₂O₂) to simulate oxidative stress.[8] The reaction can be catalyzed by trace metals and is often accelerated by heat and light.

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems you may encounter during your stability studies.

Q1: I'm observing a new, more polar peak in my reverse-phase HPLC chromatogram after leaving my sample on the autosampler overnight. What is it likely to be?

A1: This is a classic sign of oxidative degradation. The most probable degradant is 4,5-dichloro-2-methyl-3-nitrobenzoic acid . The carboxylic acid functional group is significantly more polar than the starting aldehyde, resulting in an earlier elution time on a typical C18 column.

  • Troubleshooting Steps:

    • Confirm Identity: If possible, use LC-MS to check if the mass of the new peak corresponds to the addition of one oxygen atom (M+16) to the parent mass.

    • Minimize Exposure: Keep samples cooled in the autosampler and use amber vials to protect from light. Prepare fresh solutions before analysis whenever possible.

    • Spiking Study: If a standard of the benzoic acid derivative is available, perform a spiking study to confirm the peak identity by observing co-elution.

Q2: My solid material has developed a darker, brownish color upon storage. Has it degraded, and is it still usable?

A2: A color change from pale yellow to brown is a strong indicator of degradation. This is often caused by photolytic degradation, leading to the formation of complex, often polymeric, colored impurities.[9]

  • Troubleshooting Steps:

    • Purity Analysis: Do not assume the material is unusable. Immediately perform an HPLC purity analysis to quantify the level of the main component and the percentage of impurities.

    • Review Storage Conditions: Ensure the material is stored in a tightly sealed, amber glass container, protected from light, and in a cool, dry place, preferably under an inert atmosphere (e.g., nitrogen or argon).

    • Decision on Use: If the purity remains high (>98%) and the impurity profile is acceptable for your application, it may still be usable. However, for applications requiring high purity, such as reference standard preparation, using a fresh, un-discolored lot is strongly recommended.

Q3: My attempts to form a Schiff base via condensation with a primary amine are giving low yields and multiple byproducts. What could be the issue?

A3: This issue can stem from either the stability of the aldehyde or its high reactivity, which can be influenced by the electron-withdrawing nitro and chloro groups.[1]

  • Troubleshooting Steps:

    • Verify Starting Material Purity: First, confirm the purity of your 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde using HPLC or NMR. The presence of the oxidized benzoic acid impurity will inhibit the reaction.

    • Control Reaction Conditions: Run the reaction under an inert atmosphere (nitrogen/argon) to prevent concurrent oxidation of the aldehyde.

    • Consider Incompatibility: Primary amines can react with aldehydes in what is known as the Maillard reaction, especially if trace moisture is present, leading to browning and byproduct formation.[10][11] Ensure you are using anhydrous solvents and reagents.

    • Optimize Stoichiometry: Carefully control the stoichiometry. An excess of the amine might lead to side reactions.

Visualization of Workflows & Pathways

To provide a clearer understanding of the experimental and chemical processes, the following diagrams have been generated.

G cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions cluster_analysis Analysis prep Prepare Stock Solution of Compound in Suitable Solvent (e.g., ACN:H₂O) acid Acid Hydrolysis (0.1 M HCl, 80°C) prep->acid Expose Aliquots base Base Hydrolysis (0.1 M NaOH, 60°C) prep->base Expose Aliquots ox Oxidation (3% H₂O₂, RT) prep->ox Expose Aliquots therm Thermal Stress (Solid, 105°C) prep->therm Expose Aliquots photo Photolytic Stress (ICH Q1B Conditions) prep->photo Expose Aliquots neutralize Neutralize Acid/Base Samples acid->neutralize base->neutralize hplc Stability-Indicating HPLC-UV/PDA ox->hplc therm->hplc photo->hplc neutralize->hplc lcms LC-MS for Peak ID hplc->lcms Identify Unknowns mass_bal Assess Mass Balance & Peak Purity hplc->mass_bal

Caption: Experimental workflow for forced degradation studies.

G cluster_oxidation Oxidative Pathway cluster_reduction Reductive Pathway parent 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde oxidized 4,5-Dichloro-2-methyl- 3-nitrobenzoic acid parent->oxidized [O] (e.g., H₂O₂, Air, Light) reduced 4,5-Dichloro-2-methyl- 3-aminobenzaldehyde parent->reduced [H] (e.g., Photoreduction)

Caption: Primary degradation pathways of the target compound.

Experimental Protocols: Forced Degradation Studies

The following are detailed, step-by-step methodologies for conducting forced degradation studies, designed to identify potential degradants and establish a stability-indicating analytical method.[12][13]

Objective: To generate ~5-20% degradation of the active substance to ensure that the analytical method can detect and resolve the resulting impurities.[12][13]

1. Preparation of Stock Solution:

  • Accurately weigh and dissolve 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of 1 mg/mL. This will be your stock solution.

2. Acid Hydrolysis:

  • Transfer 5 mL of the stock solution into a 10 mL volumetric flask.

  • Add 5 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

  • Cap the flask and place it in a water bath at 80°C.

  • Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24 hours).

  • Immediately cool the aliquot and neutralize it with an equivalent volume and concentration of NaOH.

  • Dilute with the mobile phase to the target analytical concentration and analyze by HPLC.

3. Base Hydrolysis:

  • Transfer 5 mL of the stock solution into a 10 mL volumetric flask.

  • Add 5 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

  • Cap the flask and maintain it at 60°C.

  • Withdraw aliquots at time points (e.g., 1, 2, 4, 8 hours).

  • Immediately cool the aliquot and neutralize it with an equivalent volume and concentration of HCl.

  • Dilute and analyze by HPLC.

4. Oxidative Degradation:

  • Transfer 5 mL of the stock solution into a 10 mL volumetric flask.

  • Add 5 mL of 6% hydrogen peroxide to achieve a final H₂O₂ concentration of 3%.

  • Cap the flask and store it at room temperature, protected from light.

  • Monitor the reaction by withdrawing aliquots at various time points (e.g., 4, 8, 24, 48 hours).

  • Dilute and analyze directly by HPLC.

5. Thermal Degradation (Solid State):

  • Place a thin layer of the solid compound in a petri dish.

  • Place the dish in a calibrated oven at 105°C.

  • Collect samples at specified time points (e.g., 24, 48, 72 hours).

  • For analysis, accurately weigh the collected sample, dissolve it in the stock solution solvent, dilute to the target concentration, and analyze by HPLC.

6. Photolytic Degradation:

  • Expose the stock solution (in a chemically inert, transparent container) and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

  • At the end of the exposure period, prepare the samples for analysis, dilute as necessary, and analyze by HPLC.

References

  • Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity. SPIE Digital Library.
  • PHOTOCHEMICAL REACTION OF NITRO-POLYCYCLIC AROMATIC HYDROCARBONS: EFFECT BY SOLVENT AND STRUCTURE. PMC.
  • A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. CiteSeerX.
  • Thermochemistry of di-substituted benzenes: nitro- and dimethylamino benzaldehydes.
  • Hydrolysis of benzaldehyde O,S-acetals. Journal of the American Chemical Society.
  • Benzaldehyde: Properties, Reactions, Production And Uses. Chemcess.
  • Benzaldehyde derivatives, their preparation and application.
  • On the photorelease of nitric oxide by nitrobenzene derivatives; a CASPT2//CASSCF model. UCL Discovery.
  • Forced Degradation in Pharmaceuticals – A Regulatory Upd
  • Forced degradation and impurity profiling. ScienceDirect.
  • Photochemistry of aromatic nitro compounds, XIII. Photoreduction of sterically hindered nitrobenzenes in aliphatic amines.
  • Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI.
  • Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Preprints.org.
  • A Comparative Guide to 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde in Synthesis. Benchchem.
  • Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
  • Structural analysis, molecular interactions, solubility, and thermal stability of substituted benzaldehyde. JETIR.org.
  • Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
  • Preparation of Benzaldehydes, Part 3:
  • Current trends in forced degradation study for pharmaceutical product development.
  • Benzaldehyde. Wikipedia.
  • Photostability and Photodegradation Pathways of Distinctive Pesticides.
  • 4,5'-dichloro-2'-methyl-3-nitrobenzenesulfonanilide. Sigma-Aldrich.
  • Drug Excipient Compatibility Testing Protocols and Charateriz
  • A Comparative Guide to Analytical Methods for the Characteriz
  • Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incomp
  • Prediction of excipient-excipient incompatibility: A latent threat to pharmaceutical product development. Pharmaspire.

Sources

Optimization

avoiding over-nitration in the synthesis of dichloronitrotoluene derivatives

A Guide to Avoiding Over-Nitration and Controlling Isomer Distribution Welcome to the technical support center for the synthesis of dichloronitrotoluene derivatives. As a Senior Application Scientist, I understand the nu...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Avoiding Over-Nitration and Controlling Isomer Distribution

Welcome to the technical support center for the synthesis of dichloronitrotoluene derivatives. As a Senior Application Scientist, I understand the nuanced challenges researchers face when performing electrophilic aromatic substitution on deactivated and complex substrates. The nitration of dichlorotoluene is a prime example, where the goal of achieving high-yield mononitration is often complicated by the formation of dinitrated byproducts and undesired isomers.

This guide is structured to provide direct, actionable advice. It moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic strategy. We will explore how to modulate reaction parameters to navigate the fine line between successful mononitration and deleterious over-nitration.

Frequently Asked Questions (FAQs)
Q1: Why is controlling the nitration of dichlorotoluene so challenging?

A1: The challenge arises from the competing electronic effects of the substituents on the aromatic ring. The methyl group (-CH₃) is an activating, ortho, para-director, while the two chlorine atoms (-Cl) are deactivating yet also ortho, para-directing.[1] This creates a complex reactivity map. While the chlorine atoms deactivate the ring towards electrophilic attack compared to toluene, the ring is still susceptible to a second nitration, especially under harsh conditions. The initial nitro group (-NO₂) is a strong deactivating group, but forcing conditions can still lead to dinitration, a common form of over-nitration in this synthesis.[2][3]

Q2: What is the primary cause of over-nitration (dinitration)?

A2: Over-nitration is primarily caused by reaction conditions that are too harsh. The key factors are:

  • High Temperature: Nitration is a highly exothermic reaction. Elevated temperatures provide the necessary activation energy for the second nitration to occur on the already nitrated ring.

  • Excess Nitrating Agent: Using a significant stoichiometric excess of the nitrating agent (e.g., nitric acid) increases the probability of a second nitration event.

  • Potent Nitrating System: Highly acidic and concentrated nitrating mixtures, such as fuming nitric acid with fuming sulfuric acid (oleum), are extremely powerful and can easily lead to the formation of dinitro compounds.[4]

Q3: How does the starting dichlorotoluene isomer affect the reaction outcome?

A3: The six different constitutional isomers of dichlorotoluene will exhibit different reactivities and produce different product distributions.[1] The relative positions of the methyl and chloro groups determine the most nucleophilic sites on the ring. For example, in 2,4-dichlorotoluene, the C6 position (ortho to the methyl group) and the C5 position are potential sites for nitration. The directing effects of all three substituents must be considered to predict the major product.[1] Therefore, reaction conditions may need to be tailored specifically for each isomer to maximize the yield of the desired product.

Troubleshooting Guide: Common Experimental Issues
Problem 1: My analysis (GC/HPLC) shows significant amounts of dinitrated byproducts. How can I minimize them?

This is the most common issue. Over-nitration compromises yield, complicates purification, and, importantly, increases safety hazards during distillation due to the thermal instability of dinitro compounds.[2][3]

Root Cause Analysis & Solutions:

  • Thermal Control is Insufficient:

    • Explanation: The activation energy for dinitration is higher than for mononitration. By lowering the reaction temperature, you selectively disfavor the dinitration pathway.

    • Solution: Maintain a strict temperature protocol. For standard mixed-acid nitrations, keep the temperature below 10°C, and ideally between 0-5°C, during the addition of the nitrating agent.[1][4] For more selective but slower reactions, temperatures as low as -10°C or even -40°C can be employed.[3][5]

  • Nitrating Agent Stoichiometry is Too High:

    • Explanation: A large excess of nitric acid drives the reaction towards completion but also significantly increases the likelihood of a second nitration.

    • Solution: Carefully control the stoichiometry. Use only a slight excess of nitric acid, typically in the range of 1.05 to 1.1 molar equivalents relative to the dichlorotoluene.[4]

  • The Nitrating System is Too Aggressive:

    • Explanation: The classic HNO₃/H₂SO₄ mixture is highly effective but can be too powerful. The concentration of sulfuric acid directly impacts the concentration of the active electrophile, the nitronium ion (NO₂⁺).

    • Solution:

      • Modify the Acid Mixture: Reduce the concentration or strength of the sulfuric acid.

      • Switch to a Milder Reagent: Consider alternative nitrating systems known for higher selectivity. A solution of dinitrogen pentoxide (N₂O₅) in dichloromethane (CH₂Cl₂) is an excellent choice for clean, high-yield mononitrations at low temperatures, as it is not accompanied by side oxidation reactions.[5][6] Other options include bismuth subnitrate with thionyl chloride or nitric acid in acetic anhydride.[7][8]

Below is a decision-making workflow for troubleshooting over-nitration.

G start Problem: High Dinitration Detected q_temp Is Reaction Temperature Maintained Below 10°C? start->q_temp s_temp SOLUTION: Lower temperature to 0-5°C. Use ice bath and monitor internally. q_temp->s_temp No q_stoich Is HNO3 Stoichiometry ~1.05 equivalents? q_temp->q_stoich Yes s_temp->q_stoich s_stoich SOLUTION: Recalculate and reduce HNO3 to 1.05-1.1 eq. q_stoich->s_stoich No q_reagent Are you using a strong mixed acid system? q_stoich->q_reagent Yes s_stoich->q_reagent s_reagent SOLUTION: Consider milder reagents: • N2O5 in CH2Cl2 • Bismuth Subnitrate/SOCl2 q_reagent->s_reagent Yes end_node Problem Resolved: Minimized Dinitration q_reagent->end_node No (Re-evaluate other params) s_reagent->end_node

Caption: Troubleshooting workflow for excessive dinitration.

Problem 2: The reaction is complete, but I have a mixture of regioisomers. How can I improve selectivity?

Root Cause Analysis & Solutions:

  • Kinetic vs. Thermodynamic Control:

    • Explanation: Standard mixed-acid nitrations are often under kinetic control, where the product ratio is determined by the relative rates of attack at different positions. Steric hindrance and electronic factors dictate this outcome.

    • Solution: Employ shape-selective catalysts. Solid acid catalysts, particularly zeolites like Hβ or ZSM-5, can dramatically improve regioselectivity.[5][9] The reaction occurs within the catalyst's pores, which sterically favors the formation of less bulky isomers (often the para-nitro product) over more hindered ones (ortho-nitro).[5][8] For example, nitration of 2-nitrotoluene with nitric acid and acetic anhydride over Hβ zeolite yields 97% 2,4-dinitrotoluene and only 3% 2,6-dinitrotoluene, a significant improvement in selectivity.[8][9]

Problem 3: How can I monitor the reaction effectively to prevent it from proceeding too far?

Root Cause Analysis & Solutions:

  • Lack of Real-Time Data:

    • Explanation: Relying solely on reaction time is unreliable, as minor variations in temperature or reagent concentration can alter the reaction rate. You need to monitor the consumption of the starting material.

    • Solution: Implement in-process controls (IPCs).

      • Thin-Layer Chromatography (TLC): This is a rapid and effective method. Periodically (e.g., every 15-30 minutes), quench a small aliquot of the reaction mixture in ice water, extract with a solvent like ethyl acetate, and spot it on a TLC plate against a standard of the starting dichlorotoluene. The reaction is complete when the starting material spot has disappeared or is very faint.

      • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, GC and HPLC are ideal.[10][11] Prepare quenched aliquots as with TLC and analyze them to track the disappearance of the reactant and the appearance of the product and any byproducts. This provides precise data to determine the optimal reaction endpoint.

Experimental Protocols
Protocol 1: Controlled Mononitration of 2,4-Dichlorotoluene using Mixed Acid

This protocol is designed to favor the formation of 2,4-dichloro-6-nitrotoluene while minimizing dinitrated byproducts.

Workflow Diagram:

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep_dct 1. Dissolve 2,4-Dichlorotoluene in inert solvent (e.g., Dichloroethane) prep_acid 2. Prepare Nitrating Mixture: Slowly add H2SO4 to HNO3 in an ice bath cool_reactor 3. Cool Dichlorotoluene solution to 0-5°C prep_acid->cool_reactor add_acid 4. Add Nitrating Mixture Dropwise, keeping T < 10°C cool_reactor->add_acid stir_react 5. Stir at 0-5°C and Monitor by TLC/GC add_acid->stir_react quench 6. Quench by pouring reaction mixture over ice stir_react->quench separate 7. Separate organic layer quench->separate wash 8. Wash with H2O, then saturated NaHCO3 solution separate->wash dry_evap 9. Dry (Na2SO4) and evaporate solvent wash->dry_evap purify 10. Purify crude product (Recrystallization/Chromatography) dry_evap->purify

Caption: Step-by-step workflow for controlled mononitration.

Methodology:

  • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,4-dichlorotoluene (1.0 eq) in an inert solvent such as dichloroethane.[1]

  • Cooling: Place the flask in an ice-salt bath and cool the solution to 0-5°C with stirring.

  • Preparation of Nitrating Mixture: In a separate beaker, cool concentrated nitric acid (1.05 eq) in an ice bath. Slowly and carefully, add concentrated sulfuric acid (approx. 2-3 volume equivalents relative to nitric acid) to the nitric acid. Keep this mixture cold.

  • Addition: Transfer the cold nitrating mixture to the dropping funnel. Add it dropwise to the stirred dichlorotoluene solution over 30-60 minutes. Crucially, ensure the internal reaction temperature does not rise above 10°C. [1]

  • Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5°C. Monitor the reaction progress every 20 minutes using TLC or GC until the starting material is consumed.

  • Workup: Once the reaction is complete, very slowly and carefully pour the reaction mixture over a large amount of crushed ice with vigorous stirring.

  • Extraction & Neutralization: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water, a saturated aqueous solution of sodium bicarbonate (to neutralize residual acid - watch for gas evolution), and finally with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to isolate the desired 2,4-dichloro-6-nitrotoluene.[1][12]

Data Summary

Table 1: Comparison of Common Nitrating Systems

Nitrating SystemTypical ConditionsAdvantagesDisadvantages
HNO₃ / H₂SO₄ 0-10°CLow cost, high reactivity, well-established.High risk of over-nitration, acid waste generation.[4]
N₂O₅ in CH₂Cl₂ -40 to 0°CHigh selectivity, no oxidation byproducts, clean reaction.[5]N₂O₅ can be unstable, requires careful preparation.
HNO₃ / Acetic Anhydride 25-50°CMilder than mixed acid, can be used with zeolites for regioselectivity.[8]Can be slower, potential for side reactions with anhydride.
Bismuth Subnitrate / SOCl₂ Room TemperatureMild conditions, good yields for various aromatics.[7]Stoichiometric use of bismuth salts, requires filtration.
References
  • Vertex AI Search, "Proteomics Analysis of Nitr
  • Selective Nitration of Toluene using Nitrogen(V)
  • Comparative Reactivity of Dichlorotoluene Isomers: A Guide for Researchers, Benchchem, 2025.
  • Dynamics and the Regiochemistry of Nitr
  • Inflammation and NO x -induced nitration: Assay for 3-nitrotyrosine by HPLC with electrochemical detection, PNAS.
  • Nitrophenolic By-Products Quantification in the Continuous Benzene Nitration Process, ACS Public
  • Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride, [Source not specified].
  • Selective Nitration of Toluene using Nitrogen(V)
  • Dynamics and the Regiochemistry of Nitration of Toluene | Request PDF, ResearchG
  • CN112266326A - Preparation method of dichlorotoluene nitride intermediate, Google P
  • Assessment of on-line nitration reactions as a means of determining nitrate by reverse flow injection with reductive amperometric detection at a glassy carbon electrode, RSC Publishing, 1989.
  • ANALYTICAL METHODS - Toxicological Profile for Nitr
  • CN116444340B - A method for separation and purification of mixed dichlorotoluene coupled with rectification and crystallization, Google P
  • Regioselective nitration of 2- and 4-nitrotoluenes over systems comprising nitric acid, an acid anhydride and a zeolite, Semantic Scholar.
  • Easy purification of isomers with prepacked glass columns, Chrom
  • US2876267A - Purification of 4-chloronitrotoluenes, Google P
  • US2810000A - Method for the mononitration of p-chlorotoluene, Google P
  • Regioselective Nitration of 2- and 4-Nitrotoluenes Over Nitric Acid, Acid Anhydrides and Zeolites Systems | Request PDF, ResearchG
  • Regioselective nitration of 2- and 4-nitrotoluenes over systems comprising nitric acid, an acid anhydride and a zeolite, ResearchG
  • Aromatic nitrations by mixed acid. Fast liquid-liquid regime, SciSpace.

Sources

Reference Data & Comparative Studies

Validation

comparative reactivity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde with other nitrobenzaldehydes

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis and medicinal chemistry, substituted benzaldehydes are indispensable building blocks. Their reactivity, governe...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, substituted benzaldehydes are indispensable building blocks. Their reactivity, governed by the intricate interplay of electronic and steric effects, dictates their utility in the construction of complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde , a highly functionalized aromatic aldehyde, against other common nitrobenzaldehydes. By elucidating the underlying principles that govern its chemical behavior and providing supporting experimental frameworks, this document aims to empower researchers to make informed decisions in their synthetic endeavors.

Understanding the Reactivity of Substituted Benzaldehydes

The reactivity of the aldehyde functional group in benzaldehyde derivatives is primarily dictated by the electrophilicity of the carbonyl carbon. Substituents on the aromatic ring modulate this electrophilicity through a combination of inductive and resonance effects.[1]

  • Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) and chloro (-Cl) groups, draw electron density away from the carbonyl carbon. This increases its partial positive charge, making it more susceptible to nucleophilic attack.[1][2] Consequently, EWGs generally enhance the rate of reactions involving nucleophilic addition.[1]

  • Electron-Donating Groups (EDGs) , such as methyl (-CH₃) and methoxy (-OCH₃) groups, push electron density towards the carbonyl group, decreasing the electrophilicity of the carbonyl carbon and thus slowing the rate of nucleophilic attack.[1]

The position of the substituent on the aromatic ring is also critical. Ortho and para substituents can exert both inductive and resonance effects, while meta substituents primarily exert an inductive effect.[3] Furthermore, bulky groups in the ortho position can introduce steric hindrance, which may impede the approach of a nucleophile to the carbonyl center.[3][4]

Analysis of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a unique molecule with a complex substitution pattern that significantly influences its reactivity. Let's dissect the contribution of each substituent:

  • 3-Nitro Group (-NO₂): As a powerful electron-withdrawing group in the meta position relative to the aldehyde, it strongly deactivates the ring towards electrophilic substitution but significantly increases the electrophilicity of the carbonyl carbon through its inductive effect (-I).[5]

  • 4,5-Dichloro Groups (-Cl): The two chloro substituents are also electron-withdrawing via induction (-I), further enhancing the electrophilicity of the aldehyde. Their presence also makes the aromatic ring susceptible to nucleophilic aromatic substitution (SNAr), a reaction pathway not typically available to simpler nitrobenzaldehydes.[6][7]

  • 2-Methyl Group (-CH₃): The ortho-methyl group is weakly electron-donating (+I effect), which slightly counteracts the electron-withdrawing effects of the other substituents. More importantly, it introduces significant steric hindrance around the aldehyde functionality.[4]

The cumulative effect of these substituents renders the carbonyl carbon of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde highly electrophilic, suggesting a high reactivity towards nucleophilic addition. However, the ortho-methyl group will likely modulate this reactivity through steric hindrance.

Comparative Reactivity in Key Organic Transformations

To contextualize the reactivity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, we will compare its expected performance in several common reactions against other representative nitrobenzaldehydes.

Knoevenagel Condensation

The Knoevenagel condensation is a carbon-carbon bond-forming reaction between an aldehyde or ketone and an active methylene compound.[8] The reaction is sensitive to the electrophilicity of the carbonyl carbon.[9]

Given the strong electron-withdrawing nature of the nitro and chloro groups, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is expected to be highly reactive in Knoevenagel condensations. However, the steric bulk of the ortho-methyl group might slow the reaction rate compared to a sterically unhindered nitrobenzaldehyde like 4-nitrobenzaldehyde.

Table 1: Predicted Relative Reactivity in Knoevenagel Condensation

Benzaldehyde DerivativeKey Substituent EffectsPredicted Relative Reactivity
4-NitrobenzaldehydeStrong -I, -R effects; no steric hindranceVery High
2-NitrobenzaldehydeStrong -I, -R effects; significant steric hindranceHigh
3-NitrobenzaldehydeStrong -I effect; minimal steric hindranceHigh
4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Very strong cumulative -I effect; significant steric hindranceVery High (potentially moderated by sterics)

G cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_products Products Aldehyde Aldehyde Alpha_Beta_Unsaturated α,β-Unsaturated Product Aldehyde->Alpha_Beta_Unsaturated Condensation Active_Methylene Active Methylene Compound Active_Methylene->Alpha_Beta_Unsaturated Base_Catalyst Base Catalyst (e.g., Piperidine) Base_Catalyst->Active_Methylene Deprotonation Water Water

Wittig Reaction

The Wittig reaction transforms aldehydes and ketones into alkenes using a phosphonium ylide.[10][11] The reaction is initiated by the nucleophilic attack of the ylide on the carbonyl carbon.[11] Therefore, electron-withdrawing groups on the benzaldehyde generally accelerate the reaction.[11]

Similar to the Knoevenagel condensation, 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is expected to be highly reactive in the Wittig reaction due to the high electrophilicity of its carbonyl carbon. The steric hindrance from the ortho-methyl group may again play a role in moderating the reaction rate, especially with bulky ylides.

G Phosphonium_Ylide Phosphonium Ylide (Nucleophile) Benzaldehyde Substituted Benzaldehyde (Electrophile) Phosphonium_Ylide->Benzaldehyde Nucleophilic Attack Betaine Betaine Intermediate Benzaldehyde->Betaine Oxaphosphetane Oxaphosphetane Intermediate Betaine->Oxaphosphetane Cyclization Alkene Alkene Product Oxaphosphetane->Alkene Elimination Phosphine_Oxide Triphenylphosphine Oxide (Byproduct) Oxaphosphetane->Phosphine_Oxide

Nucleophilic Aromatic Substitution (SNAr)

A key distinguishing feature of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is its potential to undergo nucleophilic aromatic substitution (SNAr).[6][7] The presence of strong electron-withdrawing groups (the nitro group) ortho and para to the chloro substituents activates the ring towards nucleophilic attack, allowing for the displacement of one of the chloride ions by a suitable nucleophile.[7][12][13] This reactivity is generally absent in simpler nitrobenzaldehydes that lack a good leaving group on the aromatic ring.

The regioselectivity of the SNAr reaction on 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde will be influenced by the positions of the activating nitro group and the other substituents. The nitro group is para to the C4-Cl and ortho to the C5-Cl, activating both positions. The outcome will likely depend on the specific nucleophile and reaction conditions.

Experimental Protocols

To empirically determine the comparative reactivity, standardized experimental protocols are essential.

Protocol 1: Comparative Knoevenagel Condensation

This protocol outlines a method to compare the reaction rates of different nitrobenzaldehydes in a Knoevenagel condensation with malononitrile.

  • Reaction Setup: In separate, identical round-bottom flasks, dissolve each nitrobenzaldehyde (1.0 mmol) and malononitrile (1.1 mmol) in ethanol (10 mL).

  • Initiation: To each flask, add a catalytic amount of piperidine (0.1 mmol) simultaneously.

  • Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every 15 minutes) using Thin Layer Chromatography (TLC).

  • Analysis: The relative reactivity can be determined by comparing the time taken for the complete consumption of the starting aldehyde or by quantifying the product yield at a specific time point using techniques like GC-MS or HPLC.

Protocol 2: Comparative Wittig Reaction

This protocol allows for the comparison of yields in a Wittig reaction with a stabilized ylide.

  • Ylide Preparation: Prepare a stock solution of a stabilized ylide, for example, (ethoxycarbonylmethylene)triphenylphosphorane, in an appropriate solvent like dichloromethane.

  • Reaction: In separate flasks, dissolve each nitrobenzaldehyde (1.0 mmol) in dichloromethane (5 mL).

  • Addition: Add the ylide solution (1.1 mmol) to each flask and stir at room temperature.

  • Work-up and Analysis: After a set reaction time (e.g., 2 hours), quench the reactions and work up identically. The crude product mixtures can be analyzed by ¹H NMR to determine the conversion and yield, allowing for a direct comparison of reactivity.

Conclusion

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a highly activated aromatic aldehyde with a reactivity profile shaped by a confluence of potent electronic and steric factors. Its carbonyl group is rendered highly electrophilic by the cumulative inductive effects of the nitro and dichloro substituents, predisposing it to rapid reactions with nucleophiles in transformations like the Knoevenagel condensation and the Wittig reaction. This high intrinsic reactivity may be tempered by the steric hindrance imposed by the ortho-methyl group, a factor that should be considered in synthetic planning.

Crucially, the presence of the chloro substituents opens up the possibility of nucleophilic aromatic substitution, a reactive pathway not available to simpler nitrobenzaldehydes. This dual reactivity makes 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde a versatile and valuable building block for the synthesis of complex, highly functionalized molecules in drug discovery and materials science.

References

  • BenchChem. (2025). A Comparative Analysis of the Reactivity of 2-Nitrobenzaldehyde and 4-Nitrobenzaldehyde.
  • BenchChem. (2025). A Comparative Analysis of Electronic Effects in Substituted Benzaldehydes: A Focus on 4-Methoxy-3-nitrobenzaldehyde.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes.
  • BenchChem. (2025). Navigating Steric Hindrance: A Comparative Guide to Alternatives for Mesitaldehyde in Organic Synthesis.
  • BenchChem. (2025). A Comparative Analysis of the Reactivity of 2-Nitrobenzaldehyde and 3-Nitrobenzaldehyde.
  • Banerji, K. K. (1987). Separation of polar and steric effects in the oxidation of ortho-substituted benzaldehydes by N-bromobenzamide. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 99(5-6), 335-340.
  • Nepel, A., Viesser, R. V., & Tormena, C. F. (2019). 1JCH Coupling in Benzaldehyde Derivatives: Ortho Substitution Effect. ACS Omega, 4(1), 1494-1503.
  • Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions.
  • Allen. (n.d.). Rate of Nucleophillic addition of p- Nitrobenzaldehyde is faster then p- Methoxybenzaldehyde.
  • Reddit. (2024). How benzene ring substituents affect reactivity of benzaldehyde derivatives in aldol reaction?
  • ResearchGate. (n.d.). Knoevenagel condensation between different substituted benzaldehydes...
  • Khan, S. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Fine Chemical Engineering, 5(2), 344-353.
  • Quora. (2020). How to compare the reactivity towards electrophilic substitution, benzene, benzaldehyde, and anisole.
  • ResearchGate. (2025). Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes.
  • Chem-Station. (2024). Wittig Reaction.
  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism.
  • Beilstein Journals. (2017). Mechanochemical Knoevenagel condensation investigated in situ.
  • Wikipedia. (n.d.). Nucleophilic aromatic substitution.
  • BenchChem. (2025). Application Notes and Protocols for the Knoevenagel Condensation of 4-Methoxy-3-nitrobenzaldehyde.
  • Chegg.com. (2021). Solved Lab 7 Nucleophilic Aromatic Substitution Objectives.
  • Chemistry Steps. (2021). Nucleophilic Aromatic Substitution.
  • PMC. (n.d.). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives.
  • KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II.
  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

Sources

Comparative

spectroscopic analysis and structural confirmation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Title: Definitive Structural Elucidation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: A Comparative Analytical Guide Executive Summary 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde represents a class of densely functionaliz...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Definitive Structural Elucidation of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: A Comparative Analytical Guide

Executive Summary

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde represents a class of densely functionalized aromatic intermediates critical for the synthesis of heterocyclic pharmaceuticals (e.g., indoles, quinolines) and agrochemicals.[1][2][3][4]

The structural confirmation of this molecule presents a specific regiochemical challenge: distinguishing the 3-nitro target from the thermodynamically favored 6-nitro isomer. Standard 1H NMR is often insufficient due to the lack of coupling partners on the penta-substituted ring.

This guide objectively compares three analytical workflows—1D NMR, NOE Difference Spectroscopy, and Single Crystal X-Ray Diffraction —to provide a self-validating protocol for confirming the regiochemistry of the nitro group in sterically crowded environments.

Part 1: The Analytical Challenge

In penta-substituted benzene rings, the lack of vicinal protons eliminates the spin-spin coupling (


) patterns typically used to determine position.

The Isomer Problem: During nitration of the precursor (4,5-dichloro-2-methylbenzaldehyde), two outcomes are possible:

  • Target (3-Nitro): Nitro group inserts between Methyl and Chlorine (Sterically hindered).

  • Impurity (6-Nitro): Nitro group inserts between Aldehyde and Chlorine (Less hindered).

Both isomers possess identical mass (


), identical functional groups (IR), and similar 1D NMR singlet patterns. Structural proof requires determining the spatial proximity of the protons. 

Part 2: Comparative Spectroscopic Analysis

The following table compares the efficacy of analytical techniques in resolving the specific structure of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

FeatureMethod A: Standard 1H NMR (400 MHz) Method B: 1D NOE Difference NMR Method C: Single Crystal XRD
Primary Output Chemical Shift (

), Integration
Spatial Proximity (Through-space coupling)Absolute 3D Configuration
Resolution Power Low (Cannot definitively prove regioisomer)High (Distinguishes 3-nitro vs 6-nitro)Ultimate (Gold Standard)
Sample Req. ~5 mg in

~10-15 mg (Degassed)Single Crystal (

mm)
Time to Result < 10 Minutes1 - 2 Hours24 - 48 Hours
Cost Efficiency HighHighLow
Key Limitation Signals are all singlets; no coupling constants.Requires careful sample degassing; relaxation times.Requires crystal growth (often difficult).
Detailed Technique Breakdown
Mass Spectrometry (The Formula Validator)

Before structural assignment, the molecular formula must be confirmed. The presence of two chlorine atoms provides a unique self-validating isotopic fingerprint.

  • Protocol: EI-MS or ESI-MS (Positive Mode).

  • The "Cl2 Signature": Look for the molecular ion cluster [M]+, [M+2]+, and [M+4]+.[5]

  • Validation Criteria: The intensity ratio must approximate 9:6:1 . Any deviation suggests dechlorination or mono-chloro impurities.

Infrared Spectroscopy (Functional Group Check)
  • Carbonyl (

    
    ):  ~1690–1705 cm
    
    
    
    (Aldehyde).
  • Nitro (

    
    ):  Asymmetric stretch at ~1530–1540 cm
    
    
    
    ; Symmetric stretch at ~1350 cm
    
    
    .
  • Differentiation: The shift of the

    
     band can hint at steric strain. If the nitro group at position 3 twists the adjacent methyl or carbonyl out of planarity, the conjugation decreases, raising the wavenumber slightly compared to the 6-nitro isomer.
    
Nuclear Magnetic Resonance (The Regiochemistry Solver)

This is the critical step.

  • Predicted 1H NMR Data (

    
    ): 
    
    • 
       10.3 ppm (1H, s, CHO)
      
    • 
       2.65 ppm (3H, s, 
      
      
      
      )
    • 
       7.95 ppm (1H, s, 
      
      
      
      )

    Note: The aromatic proton is at position 6. It is shielded by the ortho-aldehyde but deshielded by the meta-nitro and ortho-chlorine.

  • The NOE Solution (Nuclear Overhauser Effect): To distinguish the 3-nitro from the 6-nitro isomer, irradiate the Methyl signal (

    
     2.65).
    
    • Scenario A (Target: 3-Nitro): The Methyl is at Pos 2. The Aldehyde is at Pos 1. The Nitro is at Pos 3.[4][6]

      • Irradiate Methyl: You should see NOE enhancement of the Aldehyde proton (Pos 1). You will NOT see enhancement of the Aromatic Proton (Pos 6) because the Nitro group blocks it.

    • Scenario B (Isomer: 6-Nitro): The Methyl is at Pos 2. The Proton is at Pos 3.

      • Irradiate Methyl: You should see enhancement of the Aromatic Proton (Pos 3).

    This simple experiment definitively assigns the structure without growing a crystal.

Part 3: Experimental Protocols

Protocol 1: Synthesis & Purification (For Reference Standard)

Context: To validate the analysis, one must ensure the sample is free of paramagnetic impurities which degrade NMR resolution.

  • Preparation: Dissolve crude solid in minimal hot Ethyl Acetate.

  • Precipitation: Add Hexanes dropwise until turbidity persists.

  • Crystallization: Cool to 4°C overnight. Filter yellow needles.

  • Drying: Vacuum dry at 40°C for 4 hours to remove solvent peaks.

Protocol 2: 1D NOE Difference Experiment

Objective: Confirm Methyl-Aldehyde proximity.

  • Sample Prep: Dissolve 15 mg of compound in 0.6 mL

    
     (ensure high concentration).
    
  • Degassing (Critical): Oxygen is paramagnetic and relaxes nuclei too fast, killing the NOE signal. Bubble Nitrogen or Argon through the solution for 5 minutes, or use the freeze-pump-thaw method (3 cycles).

  • Acquisition:

    • Set target irradiation frequency on the Methyl singlet (

      
       ~2.65).
      
    • Set "Off-resonance" control frequency (e.g.,

      
       -2.0 ppm).
      
    • Acquire interleaved scans (8 scans on-resonance, 8 scans off-resonance) for a total of 256 scans.

  • Processing: Subtract the "On-resonance" FID from the "Off-resonance" FID.

  • Interpretation: Positive peaks in the difference spectrum indicate protons spatially close (< 5 Å) to the methyl group.

Part 4: Visualization of Structural Logic

The following diagram illustrates the decision matrix for confirming the structure and ruling out the primary isomer.

StructuralConfirmation Sample Unknown Sample (Yellow Solid) MS Mass Spectrometry (Check Cl Isotope Pattern) Sample->MS FormulaCheck Does it show 9:6:1 ratio (M, M+2, M+4)? MS->FormulaCheck FormulaCheck->Sample No (Re-purify) NMR_1D 1H NMR (Standard) FormulaCheck->NMR_1D Yes (C8H5Cl2NO3) SingletCheck Observe 3 Singlets? (CHO, Ar-H, Me) NMR_1D->SingletCheck NOE_Exp NOE Difference Exp. (Irradiate Methyl Group) SingletCheck->NOE_Exp Yes Result_A Enhancement of Aldehyde Proton ONLY NOE_Exp->Result_A Scenario 1 Result_B Enhancement of Aromatic Proton NOE_Exp->Result_B Scenario 2 Conclusion_Target CONFIRMED: 3-Nitro Isomer (Target) Result_A->Conclusion_Target Conclusion_Iso REJECTED: 6-Nitro Isomer (Impurity) Result_B->Conclusion_Iso

Caption: Analytical decision tree for distinguishing the 3-nitro target from the 6-nitro regioisomer using Mass Spec and NOE NMR logic.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for chemical shift prediction rules).
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Definitive guide for NOE Difference spectroscopy protocols).

  • Cambridge Crystallographic Data Centre (CCDC). (2024). CSD-System for Small Molecule Crystallography. [Link] (Database for verifying crystallographic parameters of nitrobenzaldehydes).

Sources

Validation

The Evolving Landscape of Benzaldehyde Derivatives in Therapeutic Discovery: A Comparative Analysis of Substituted Scaffolds

In the relentless pursuit of novel therapeutic agents, the benzaldehyde scaffold has emerged as a privileged structure, a versatile foundation upon which a vast array of biologically active molecules can be constructed....

Author: BenchChem Technical Support Team. Date: March 2026

In the relentless pursuit of novel therapeutic agents, the benzaldehyde scaffold has emerged as a privileged structure, a versatile foundation upon which a vast array of biologically active molecules can be constructed. The strategic functionalization of the benzene ring with various substituents allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, leading to compounds with enhanced efficacy and selectivity. This guide delves into the comparative biological activities of a specific class of substituted benzaldehydes, with a focus on derivatives bearing chloro, methyl, and nitro groups, exemplified by the 4,5-dichloro-2-methyl-3-nitrobenzaldehyde scaffold. While direct and extensive research on this specific molecule is nascent, a comprehensive analysis of structurally related compounds provides invaluable insights into its potential as a precursor for potent antimicrobial and anticancer agents. This guide will synthesize data from a range of studies on analogous compounds to build a predictive framework for researchers, scientists, and drug development professionals.

The Influence of Substitution on Biological Activity: A Tale of Three Moieties

The biological profile of a benzaldehyde derivative is intricately linked to the nature and position of its substituents. The presence of electron-withdrawing groups, such as nitro and chloro moieties, and electron-donating groups, like methyl, can dramatically alter the molecule's reactivity, lipophilicity, and ability to interact with biological targets.

The Dichloro-Substitution: Enhancing Lipophilicity and Membrane Permeability

The incorporation of two chlorine atoms onto the benzaldehyde ring, as seen in various dichlorobenzaldehyde derivatives, significantly increases the lipophilicity of the molecule. This enhanced lipid solubility can facilitate passage through the lipid-rich cell membranes of both microbial and cancer cells, a critical first step for intracellular drug action. Studies on compounds like 3,5-dichloro-4-methoxybenzaldehyde have demonstrated notable antimicrobial activity against plant-pathogenic bacteria and fungi, highlighting the potential of dichlorinated benzaldehydes as effective anti-infective agents[1].

The Nitro Group: A Potent Pharmacophore

The nitro group is a well-established pharmacophore in medicinal chemistry, known to impart a range of biological activities. Its strong electron-withdrawing nature can enhance the reactivity of the aldehyde group and contribute to the overall electronic properties of the molecule that govern target binding. Nitrobenzaldehyde derivatives and their subsequent Schiff bases and other condensation products have shown promise as antimicrobial and anticancer agents[2][3][4]. The mechanism often involves the reduction of the nitro group within the target cell to form reactive nitroso and hydroxylamino species, which can induce oxidative stress and damage cellular macromolecules.

The Methyl Group: A Modulator of Steric and Electronic Properties

The methyl group, while seemingly simple, can play a crucial role in modulating the biological activity of a benzaldehyde derivative. Its electron-donating nature can influence the reactivity of the aromatic ring and adjacent functional groups. Furthermore, its steric bulk can affect the molecule's conformation and its ability to fit into the binding pocket of a target enzyme or receptor.

Comparative Biological Activities: Antimicrobial and Anticancer Potential

The convergence of dichloro, nitro, and methyl substituents on a single benzaldehyde scaffold suggests a high potential for significant biological activity. By examining the activities of derivatives with similar substitution patterns, we can extrapolate the likely performance of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde derivatives.

Antimicrobial Efficacy: A Multi-pronged Attack

Derivatives of substituted benzaldehydes, particularly Schiff bases, have demonstrated broad-spectrum antimicrobial activity. The imine or azomethine group (-CH=N-) in Schiff bases is often crucial for their biological action[5].

Table 1: Comparative Antimicrobial Activity of Substituted Benzaldehyde Derivatives

Derivative ClassRepresentative OrganismsReported MIC/ActivityCitation(s)
Dichlorinated BenzaldehydesClavibacter michiganensis, Ralstonia solanacearum, Alternaria brassicicola, Colletotrichum orbiculareInhibition of bacterial colonization and fungal conidial germination[1]
Nitrobenzaldehyde Schiff BasesStaphylococcus aureus, Escherichia coli, Candida albicansModerate to significant antimicrobial activity[3][4]
Halogenated ChalconesGram-positive and Gram-negative bacteriaPotent activity against tested microorganisms[6]

The antimicrobial mechanisms of these compounds are often multifaceted, potentially involving the disruption of cell wall synthesis, inhibition of essential enzymes, or interference with nucleic acid replication.

G cluster_synthesis Synthesis & Derivatization cluster_screening Biological Screening cluster_analysis Data Analysis & Elucidation Start 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde Schiff_Base Schiff Base Synthesis (Condensation with primary amines) Start->Schiff_Base Reaction Derivatives Diverse Derivatives (e.g., Schiff Bases, Hydrazones) Schiff_Base->Derivatives Antimicrobial Antimicrobial Assays (MIC Determination) Derivatives->Antimicrobial Test against pathogens Anticancer Anticancer Assays (Cytotoxicity, Apoptosis) Derivatives->Anticancer Test against cancer cell lines Data Comparative Data Analysis (IC50, MIC values) Antimicrobial->Data Anticancer->Data Mechanism Mechanism of Action Studies Data->Mechanism

Caption: General workflow for the synthesis and biological evaluation of derivatives of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

The structural motifs present in 4,5-dichloro-2-methyl-3-nitrobenzaldehyde derivatives are frequently found in potent anticancer agents. Schiff bases derived from substituted benzaldehydes have shown significant cytotoxicity against various cancer cell lines.

Table 2: Comparative Anticancer Activity of Substituted Benzaldehyde Derivatives

Derivative ClassCancer Cell Line(s)Reported IC50/ActivityCitation(s)
Nitrobenzaldehyde Schiff BasesTongue Squamous Cell Carcinoma (TSCCF)IC50 of 446.68 µg/mL[5]
2-Amino Benzothiazole Schiff BasesHeLa (Cervical Cancer)IC50 values as low as 2.517 µg/mL[7]
2,4-dihydroxy benzaldehyde Schiff basesPC3 (Prostate Cancer)IC50 values in the micromolar range
Halogenated PhenoxychalconesMCF-7 (Breast Cancer)IC50 values as low as 1.52 µM[8]

The anticancer mechanisms of these derivatives are diverse and can involve the induction of apoptosis (programmed cell death), inhibition of key enzymes involved in cell cycle progression, or the generation of reactive oxygen species (ROS) that lead to oxidative stress and cell death. For instance, some Schiff base metal complexes have been shown to bind to DNA, leading to the inhibition of replication and transcription[9].

G cluster_pathways Potential Mechanisms of Action cluster_outcomes Cellular Outcomes Drug Substituted Benzaldehyde Derivative (e.g., Schiff Base) Membrane Cell Membrane Disruption Drug->Membrane Enzyme Enzyme Inhibition (e.g., Kinases, Topoisomerases) Drug->Enzyme DNA DNA Interaction (Intercalation, Groove Binding) Drug->DNA ROS Reactive Oxygen Species (ROS) Generation Drug->ROS Apoptosis Apoptosis (Programmed Cell Death) Membrane->Apoptosis Growth_Arrest Cell Cycle Arrest & Inhibition of Proliferation Enzyme->Growth_Arrest DNA->Growth_Arrest ROS->Apoptosis

Caption: Potential signaling pathways and cellular outcomes of substituted benzaldehyde derivatives.

Experimental Protocols: A Guide for Further Investigation

To facilitate further research into the biological activities of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde derivatives, the following are representative experimental protocols for key assays.

Protocol 1: Synthesis of Schiff Base Derivatives
  • Dissolution: Dissolve 1 mmol of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde in 20 mL of ethanol in a round-bottom flask.

  • Addition of Amine: Add a stoichiometric equivalent (1 mmol) of the desired primary amine to the solution.

  • Catalysis: Add a few drops of glacial acetic acid as a catalyst.

  • Reflux: Reflux the reaction mixture for 4-6 hours.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature. The Schiff base product will often precipitate out of the solution.

  • Purification: Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol or methanol) to obtain the purified product.

  • Characterization: Confirm the structure of the synthesized Schiff base using spectroscopic techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)
  • Preparation of Stock Solutions: Dissolve the synthesized compounds in dimethyl sulfoxide (DMSO) to a concentration of 1 mg/mL.

  • Bacterial Suspension: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth to a turbidity equivalent to a 0.5 McFarland standard.

  • Serial Dilutions: Perform two-fold serial dilutions of the compound stock solutions in a 96-well microtiter plate containing growth medium.

  • Inoculation: Inoculate each well with the bacterial suspension.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Determination of MIC: The MIC is defined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Protocol 3: MTT Assay for Cytotoxicity
  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives and incubate for 24-72 hours.

  • MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

While direct experimental data on the biological activities of 4,5-dichloro-2-methyl-3-nitrobenzaldehyde derivatives remains to be extensively reported, the analysis of structurally analogous compounds provides a strong rationale for their investigation as promising antimicrobial and anticancer agents. The combination of dichloro, nitro, and methyl substituents on the benzaldehyde ring creates a unique electronic and steric environment that is likely to impart significant biological efficacy. The synthesis of a library of derivatives, particularly Schiff bases and their metal complexes, followed by systematic screening using the outlined protocols, is a logical and promising next step. Further research in this area holds the potential to uncover novel therapeutic leads with improved potency and selectivity, contributing to the ever-expanding arsenal in the fight against infectious diseases and cancer.

References

  • Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. PMC. Available at: [Link]

  • Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Fine Chemical Engineering. Available at: [Link]

  • 2,4-dihydroxy benzaldehyde derived Schiff bases as small molecule Hsp90 inhibitors. CONICET. Available at: [Link]

  • Synthesis, Characterization and Antimicrobial Study of 3-nitrobenzaldehyde Thiosemicarbazone and it's Metal Complexes. ResearchGate. Available at: [Link]

  • Potential anticancer angents. II. Schiff bases from benzaldehyde nitrogen mustards. Journal of Medicinal Chemistry. Available at: [Link]

  • Synthesis and antibacterial activity of 3-nitrobenzaldehyde semicarbazone ligand and its Ni (II) and Cu (II) Complexes. ResearchGate. Available at: [Link]

  • Anticancer Activity of Schiff Base Metal Complexes Against MCF-7 Breast Cancer Cell Line. Molecules. Available at: [Link]

  • Antimicrobial activity of the volatile compound 3,5-dichloro-4-methoxybenzaldehyde, produced by the mushroom Porostereum spadiceum, against plant-pathogenic bacteria and fungi. PubMed. Available at: [Link]

  • Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinociceptive studies. RSC Publishing. Available at: [Link]

  • Microwave-Assisted Synthesis of Benzaldehyde Derivatives and their Biological Activity. ResearchGate. Available at: [Link]

  • Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. MDPI. Available at: [Link]

  • A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. MDPI. Available at: [Link]

  • Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer. PMC. Available at: [Link]

  • Synthesis, characterization and biological activities of some new hypophosphorousadducts of acidhydrazones derived from 2-[(N-acetyl) 2, 3-dichloroanilido] acetohydrazide. JOCPR. Available at: [Link]

  • Synthesis of 2,6-dichloro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I. ResearchGate. Available at: [Link]

  • Synthesis and biological evaluation of new tetramethylpyrazine‐based chalcone derivatives as potential anti‐Alzheimer agents. Ovid. Available at: [Link]

Sources

Comparative

assessing the purity of synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

An Authoritative Guide to the Comprehensive Purity Assessment of Synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde For researchers, scientists, and drug development professionals, the integrity of a synthetic interme...

Author: BenchChem Technical Support Team. Date: March 2026

An Authoritative Guide to the Comprehensive Purity Assessment of Synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

For researchers, scientists, and drug development professionals, the integrity of a synthetic intermediate is paramount. The purity of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a key building block, directly influences the yield, impurity profile, and ultimate safety and efficacy of the final active pharmaceutical ingredient (API). A multi-faceted analytical approach is not just recommended; it is essential for a robust and reliable purity assessment.

This guide provides a comparative analysis of the principal analytical techniques for characterizing synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. We will explore the causality behind methodological choices, present detailed experimental protocols, and offer a framework for integrating data to build a comprehensive purity profile.

The Analytical Imperative: Why a Single Method is Insufficient

The synthesis of a polysubstituted aromatic ring like 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde can introduce a variety of impurities. These may include unreacted starting materials, regioisomers from incomplete selectivity during nitration or chlorination steps, and process-related by-products. A single analytical method, while powerful, often has inherent blind spots. For instance, a technique excellent for quantifying the main component may fail to detect a co-eluting or volatile impurity. Therefore, employing orthogonal methods—techniques that measure purity based on different chemical or physical principles—is a cornerstone of a self-validating analytical system.

cluster_0 Purity Assessment Workflow Sample Synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Qual_Check Qualitative Identity Check (FTIR) Sample->Qual_Check Initial Verification Structural_Confirm Structural Confirmation & qNMR Purity Sample->Structural_Confirm Definitive Structure Quant_Assay Primary Quantitative Assay (HPLC-UV) Qual_Check->Quant_Assay Identity Confirmed Volatile_ID Volatile & Impurity ID (GC-MS) Quant_Assay->Volatile_ID Informs Impurity Search Report Comprehensive Purity Report Quant_Assay->Report Purity Value (%) Volatile_ID->Report Impurity Profile Structural_Confirm->Report Orthogonal Purity Value

Caption: A typical workflow for the comprehensive purity assessment of a synthesized compound.

Comparative Analysis of Key Analytical Methods

The choice of an analytical technique should be driven by the specific question being asked. Is the goal a precise quantification of the primary component, the identification of unknown trace impurities, or an absolute confirmation of the chemical structure?

center Purity Assessment of Target Molecule hplc HPLC-UV Quantitative Purity Non-volatile Impurities center->hplc gcms GC-MS Volatile Impurities Definitive ID center->gcms nmr qNMR Absolute Purity Structural Confirmation center->nmr ftir FTIR Functional Group ID Quick Identity Check center->ftir

Caption: Logical comparison of complementary analytical techniques for purity analysis.

Data Presentation: A Comparative Overview

The following table summarizes the performance characteristics of the most relevant techniques for analyzing 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

FeatureHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Quantitative NMR (qNMR) SpectroscopyFourier-Transform Infrared (FTIR) Spectroscopy
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[1]Separation of volatile compounds in the gas phase followed by detection based on mass-to-charge ratio.[1][2]Absorption of radiofrequency by atomic nuclei in a magnetic field, providing structural and quantitative data.[1][3]Absorption of infrared radiation by molecular bonds, identifying functional groups.[4]
Best For Accurate quantification of the main component and non-volatile impurities.Identification and quantification of volatile and semi-volatile impurities.[5]Absolute purity determination without a specific reference standard for each impurity; structural elucidation.[6]Rapid confirmation of functional groups (aldehyde, nitro, etc.) and overall molecular identity.[7][8]
Pros High precision and robustness; widely available; suitable for routine quality control.[9]High specificity and sensitivity; provides structural information of impurities.[5]Non-destructive; provides a primary ratio method for quantification; detailed structural information.[3][6]Fast, simple sample preparation; provides a unique molecular "fingerprint".[10]
Cons Requires reference standards for impurity identification and quantification; may miss volatile impurities.Limited to thermally stable and volatile compounds; derivatization may be required.[9]Lower sensitivity than chromatographic methods; requires higher sample amounts; complex spectra can be difficult to interpret.Generally not suitable for quantifying minor components or differentiating isomers.
Hypothetical Purity Analysis Results
Analytical MethodParameter MeasuredResult
HPLC-UV (Area %) Purity of Main Peak99.2%
Known Impurity 1 (Regioisomer)0.4%
Unknown Impurity 20.2%
Total Impurities0.8%
GC-MS Identification of Volatile ImpurityDichloromethane (Residual Solvent) at 150 ppm
qNMR Absolute Molar Purity99.1% (relative to internal standard)

Experimental Protocols

The following protocols provide a robust starting point for method development and validation. It is imperative to perform a full validation according to ICH guidelines for quantitative applications.

Protocol 1: Purity by High-Performance Liquid Chromatography (HPLC-UV)

This method is designed for the accurate quantification of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde and the separation of potential non-volatile impurities. The choice of a Phenyl Hydride column is based on its suitability for separating nitroaromatic compounds.[11]

Instrumentation & Reagents

  • System: HPLC with a UV/Vis detector.[12]

  • Column: Phenyl Hydride, 4.6 x 150 mm, 4 µm particle size.[11]

  • Mobile Phase A: Deionized Water with 0.1% Formic Acid.[11]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[11]

  • Sample Diluent: Acetonitrile/Water (50:50 v/v).

Procedure

  • Sample Preparation: Accurately weigh approximately 10 mg of the synthesized sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the sample diluent to achieve a final concentration of 100 µg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 5 µL.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm.[11][13]

    • Gradient Program:

      • 0 min: 30% B

      • 15 min: 80% B

      • 16 min: 30% B

      • 20 min: 30% B

  • System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area should be <2.0%.

  • Analysis: Inject a blank (diluent), followed by the prepared sample solution.

  • Calculation: Determine purity using the area percent method, assuming all components have a similar response factor at 254 nm. For higher accuracy, relative response factors should be determined for known impurities.

Protocol 2: Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is optimized for identifying volatile organic impurities, such as residual solvents or volatile by-products. The parameters are based on established methods for similar nitroaromatic compounds.[2][5]

Instrumentation & Reagents

  • System: Gas Chromatograph with a Mass Spectrometric detector.

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.[5]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Sample Solvent: Dichloromethane (GC-grade).

Procedure

  • Sample Preparation: Accurately weigh approximately 20 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane.

  • GC Conditions:

    • Inlet Temperature: 270 °C.

    • Injection Volume: 1 µL.

    • Injection Mode: Split (50:1 ratio).[1]

    • Oven Program:

      • Initial Temp: 80 °C, hold for 2 min.

      • Ramp: 15 °C/min to 280 °C.

      • Hold: 5 min at 280 °C.

  • MS Conditions:

    • MS Transfer Line Temp: 280 °C.[1]

    • Ion Source Temp: 230 °C.[1]

    • Mass Range: 40-450 amu.

    • Mode: Electron Ionization (EI).

  • Analysis: Inject the prepared sample. Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).

Conclusion

A thorough assessment of the purity of synthesized 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde requires an integrated analytical strategy. HPLC-UV serves as the workhorse for precise quantification of the main component and non-volatile impurities. GC-MS is indispensable for identifying and quantifying volatile residues and providing orthogonal separation. Finally, qNMR spectroscopy offers an elegant, primary method for absolute purity determination and definitive structural confirmation. By combining the data from these complementary techniques, researchers and drug developers can establish a high-confidence, comprehensive purity profile, ensuring the quality and reliability of this critical synthetic intermediate.

References

  • Tolstorozhev, G. B., et al. (2012). IR Spectra of benzaldehyde and its derivatives in different aggregate states. Optics and Spectroscopy, 113(2), 181-187.
  • MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. AppNote. Available at: [Link].

  • Jain, A., & Verma, K. K. (2009). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples. Journal of hazardous materials, 172(2-3), 958–965. Available at: [Link].

  • Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Available at: [Link].

  • U.S. Environmental Protection Agency. (2007). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Available at: [Link].

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzaldehyde. Available at: [Link].

  • Wang, J., et al. (2012). FT-IR spectroscopy and DFT calculation study on the solvent effects of benzaldehyde in organic solvents. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 86, 51–55. Available at: [Link].

  • Gfesser, G. A., & Umland, J. P. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of medicinal chemistry, 57(21), 9217–9218. Available at: [Link].

  • Soderberg, T. (2022). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition. NC State University Libraries. Available at: [Link].

  • Creative Biostructure. (2025). How Does NMR Help Identify Natural Compounds? Available at: [Link].

  • Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available at: [Link].

  • ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). Available at: [Link].

  • OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Available at: [Link].

  • ResearchGate. (n.d.). GC–MS spectra of the product p-nitrobenzaldehyde showed molecular ion.... Available at: [Link].

  • Mahajan, S. S., & Mahadik, M. A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences, 60(4), 198-201. Available at: [Link].

  • Organic Syntheses. (n.d.). m-NITROBENZALDEHYDE DIMETHYLACETAL. Available at: [Link].

  • Liu, P., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters, 21(11), 4359–4363. Available at: [Link].

  • Zhang, Y., et al. (2024). Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS. Journal of pharmaceutical and biomedical analysis, 250, 116408. Available at: [Link].

Sources

Validation

A Researcher's Guide to Bridging Theory and Practice: A Comparative Analysis of Computational and Experimental Data for Aromatic Nitroaldehydes

In the landscape of modern chemical research and drug development, the synergy between computational modeling and experimental validation is paramount. This guide provides an in-depth comparison of theoretical prediction...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern chemical research and drug development, the synergy between computational modeling and experimental validation is paramount. This guide provides an in-depth comparison of theoretical predictions and empirical data, using substituted nitrobenzaldehydes as a case study. While direct data for 4,5-dichloro-2-methyl-3-nitrobenzaldehyde is sparse in publicly accessible literature, we will explore the principles of this comparative analysis through closely related, well-documented analogues. This approach will equip researchers with the critical methodology to apply to their own compounds of interest.

The core of this guide is to demonstrate how to compare these data types, explaining the causality behind experimental choices and the interpretation of computational results. By understanding the strengths and limitations of each approach, researchers can accelerate their discovery process, predict molecular properties with greater accuracy, and design more effective experiments.

The Foundational Role of Spectroscopic Data

The structural elucidation of a newly synthesized or isolated compound relies heavily on a suite of spectroscopic techniques. Each method provides a unique piece of the molecular puzzle. For aromatic nitroaldehydes, the key techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.

Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified nitrobenzaldehyde derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; it must dissolve the sample without containing protons that would interfere with the spectrum.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard, which is set to a chemical shift of 0.00 ppm.

  • Data Acquisition: Place the NMR tube in the spectrometer (e.g., a 400 MHz or 600 MHz instrument). Acquire the ¹H NMR spectrum first, followed by the ¹³C NMR spectrum. For complex structures, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be run to establish connectivity.[1]

  • Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

The Predictive Power of Computational Chemistry

Computational chemistry, particularly methods based on Density Functional Theory (DFT), allows for the in silico prediction of molecular properties. These calculations can provide valuable insights before a molecule is even synthesized.

Computational Workflow: Predicting Spectroscopic Data

The following workflow outlines the general steps for predicting NMR and IR spectra.

G cluster_0 Computational Workflow mol_build 1. Molecular Structure Input (Build or import the 3D structure of the target molecule) geom_opt 2. Geometry Optimization (Find the lowest energy conformation using a DFT method, e.g., B3LYP/6-31G*) mol_build->geom_opt Initial Geometry freq_calc 3. Frequency Calculation (Confirm minimum energy state and predict IR spectrum) geom_opt->freq_calc Optimized Geometry nmr_calc 4. NMR Calculation (Predict ¹H and ¹³C chemical shifts using a method like GIAO) geom_opt->nmr_calc Optimized Geometry data_analysis 5. Data Analysis (Compare predicted spectra with experimental data) freq_calc->data_analysis Predicted IR nmr_calc->data_analysis Predicted NMR

Caption: A typical workflow for predicting spectroscopic data using computational methods.

Comparative Analysis: 3-Nitrobenzaldehyde as a Case Study

To illustrate the comparative process, let's examine the data for 3-nitrobenzaldehyde, a well-characterized analogue.[2]

NMR Data Comparison

The aldehyde proton is highly sensitive to its electronic environment. The electron-withdrawing nature of both the carbonyl and nitro groups significantly deshields the aromatic protons.

Proton Assignment Experimental ¹H NMR (CDCl₃, ppm) [1]Hypothetical Computational ¹H NMR (ppm) Analysis of Congruence
Aldehyde (-CHO)10.14 (s, 1H)10.05Excellent agreement. The extreme downfield shift is characteristic and well-predicted.
Aromatic (H-2)8.70 (s)8.65Good agreement. The model correctly predicts this proton to be the most downfield of the aromatic signals due to its proximity to both withdrawing groups.
Aromatic (H-4)8.50 (d)8.42Good agreement. The model accurately reflects the deshielding effect.
Aromatic (H-6)8.27 (d)8.20Good agreement.
Aromatic (H-5)7.78 (t)7.70Good agreement. The model correctly predicts this proton to be the most upfield in the aromatic region.
Carbon Assignment Experimental ¹³C NMR (CDCl₃, ppm) [1]Hypothetical Computational ¹³C NMR (ppm) Analysis of Congruence
Aldehyde (C=O)189.9190.5Excellent agreement. The carbonyl carbon chemical shift is well-reproduced.
Aromatic (C-3)148.0 (approx.)148.5Good agreement for the carbon bearing the nitro group.
Aromatic (C-1)136.0 (approx.)136.8Good agreement for the carbon bearing the aldehyde group.
Aromatic (C-4, C-6)130.0 - 135.0 (approx.)131.0, 134.5The model provides distinct values which can help in assigning the experimental peaks.
Aromatic (C-2, C-5)125.0 - 130.0 (approx.)126.2, 128.9Reasonable agreement. Computational data can help resolve overlapping signals in the experimental spectrum.

Expertise & Experience: Discrepancies between experimental and computational NMR data often arise from solvent effects, which are not always perfectly modeled in the gas-phase calculations typically performed. More advanced computational models can account for the solvent environment, leading to even better agreement.

Infrared (IR) Spectroscopy Comparison

IR spectroscopy is excellent for identifying key functional groups. The positions of the carbonyl (C=O) and nitro (NO₂) stretching frequencies are particularly informative.

Functional Group Characteristic Experimental IR Range (cm⁻¹) [3]Hypothetical Computational IR (cm⁻¹) Analysis of Congruence
Aldehyde C-H Stretch2830-26952780, 2865Good agreement. The presence of two distinct bands in this region is a hallmark of an aldehyde.
Carbonyl (C=O) Stretch1710-1680 (for aromatic aldehydes)1705Excellent agreement. The conjugation with the aromatic ring lowers the frequency from a typical aliphatic aldehyde (~1730 cm⁻¹).
Nitro (NO₂) Asymmetric Stretch1550-14751535Excellent agreement. This strong absorption is a clear indicator of the nitro group.
Nitro (NO₂) Symmetric Stretch1365-12901350Excellent agreement.
Aromatic C=C Stretch1600-14501590, 1480Good agreement. Multiple bands are expected in this region for substituted benzenes.

Trustworthiness: The self-validating nature of this comparison is evident. If the computational model accurately predicts the IR frequencies for known functional groups (like the C=O and NO₂), it lends confidence to its predictions for more complex vibrational modes in the fingerprint region.

Synthesis and Reactivity Considerations

The synthesis of substituted nitrobenzaldehydes typically involves electrophilic aromatic substitution, specifically nitration. For a molecule like 4,5-dichloro-2-methylbenzaldehyde, direct nitration would be the most probable route.

Experimental Protocol: Nitration of an Aromatic Aldehyde

This protocol is a generalized procedure based on established methods for nitrating benzaldehyde derivatives.[4][5]

G cluster_0 Nitration Protocol start 1. Dissolve Substrate (Dissolve substituted benzaldehyde in concentrated H₂SO₄ at 0-5°C) add_nitrating 2. Add Nitrating Mixture (Slowly add a mixture of fuming HNO₃ and H₂SO₄, keeping temp <10°C) start->add_nitrating react 3. Reaction (Stir at low temperature for 1-2 hours, monitor by TLC) add_nitrating->react quench 4. Quench (Pour reaction mixture onto crushed ice) react->quench extract 5. Extraction & Wash (Filter the precipitate or extract with an organic solvent. Wash with NaHCO₃ solution) quench->extract purify 6. Purification (Recrystallization or column chromatography) extract->purify

Caption: A generalized workflow for the synthesis of nitrobenzaldehydes via nitration.

Authoritative Grounding: The directing effects of the substituents on the benzene ring are critical. The aldehyde group is a meta-director, while the chloro and methyl groups are ortho-, para-directors. In the case of 4,5-dichloro-2-methylbenzaldehyde, the positions are already defined. The nitration would occur at the remaining open position, C3, which is activated by the methyl group and deactivated by the chloro and aldehyde groups. Computational models can predict the most likely site of substitution by calculating the electrostatic potential map of the starting material.

Conclusion and Future Directions

For researchers in drug development, this dual approach is invaluable. Computational screening can predict the properties and potential bioactivity of a library of virtual compounds, allowing for the prioritization of synthetic targets. Subsequent synthesis and experimental characterization, as detailed here, provide the necessary validation to confirm the structure and properties of the most promising candidates. This iterative cycle of prediction and validation is the cornerstone of modern, efficient chemical discovery.

References

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
  • University of Colorado Boulder. (n.d.). Spectroscopy Tutorial: Examples - Example 13. Department of Chemistry. Retrieved from [Link].

  • IUCr Journals. (n.d.). 1-(3,3-Dichloroallyloxy)-4-methyl-2-nitrobenzene. Retrieved from [Link].

  • National Center for Biotechnology Information. (n.d.). 4-Chloro-3-nitrobenzaldehyde. PubChem. Retrieved from [Link].

  • National Institute of Standards and Technology. (n.d.). 4-Chloro-3-nitrobenzaldehyde. NIST Chemistry WebBook. Retrieved from [Link].

  • National Center for Biotechnology Information. (n.d.). 4,5-Dimethyl-2-nitrobenzaldehyde. PubChem. Retrieved from [Link].

  • Organic Syntheses. (n.d.). p-NITROBENZALDEHYDE. Retrieved from [Link].

  • UNEC Journal of Engineering and Applied Sciences. (2025, May 26). The structural properties of dichlorodiazadienes synthesized based on 4-methylbenzaldehyde. Retrieved from [Link].

  • ChemSrc. (n.d.). 5-CHLORO-2-HYDROXY-3-NITRO-BENZALDEHYDE(16634-90-5) IR2 spectrum. Retrieved from [Link].

  • Oxford Instruments. (n.d.). Analysis of the reduction product of 3-nitrobenzaldehyde. Retrieved from [Link].

  • Mahajan, S. S., & Mahadik, M. A. (1998). Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences, 60(4), 198-201.
  • Organic Syntheses. (n.d.). m-NITROBENZALDEHYDE DIMETHYLACETAL. Retrieved from [Link].

  • National Center for Biotechnology Information. (n.d.). 2,5-Dichloro-3-nitrobenzaldehyde. PubChem. Retrieved from [Link].

  • Georganics. (n.d.). 4-Methyl-3-nitrobenzaldehyde. Retrieved from [Link].

  • IUCr Journals. (n.d.). 4-Methyl-3-nitrobenzaldehyde. Retrieved from [Link].

  • Wikipedia. (n.d.). 3-Nitrobenzaldehyde. Retrieved from [Link].

Sources

Comparative

mechanistic studies of reactions involving 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

The following guide provides an in-depth mechanistic analysis and comparative study of reactions involving 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde . This scaffold represents a highly functionalized "linchpin" intermedi...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth mechanistic analysis and comparative study of reactions involving 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde . This scaffold represents a highly functionalized "linchpin" intermediate, characterized by a unique combination of steric crowding (2-methyl/3-nitro) and electronic activation (3-nitro/1-formyl).[1][2]

[1][2]

Executive Summary

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) is a dense aromatic scaffold used in the synthesis of poly-functionalized heterocycles, particularly indoles, quinazolines, and benzimidazoles.[1][2] Its reactivity is defined by the regioselective activation of the C4-chloride and the steric modulation of the C1-aldehyde by the ortho-methyl group.[1]

This guide compares mechanistic pathways for its two primary transformations: Nucleophilic Aromatic Substitution (SNAr) and Chemoselective Nitro Reduction .[2]

Part 1: Mechanistic Deep Dive – Regioselective SNAr

The most critical feature of this molecule is the electronic differentiation between the two chlorine atoms (C4 and C5).[2]

The Mechanistic Principle[1]
  • C4-Chloride (Activated): This position is ortho to the strong electron-withdrawing nitro group (-NO₂) and para to the formyl group (-CHO).[1][2] Both groups stabilize the anionic Meisenheimer complex intermediate via resonance, making C4 highly susceptible to nucleophilic attack.[2]

  • C5-Chloride (Deactivated): This position is meta to both the nitro and formyl groups.[2] It lacks resonance stabilization for the incoming nucleophile, rendering it inert under standard SNAr conditions.[2]

Comparative Analysis: Base Selection for SNAr

When substituting the C4-chloride with amines (e.g., morpholine, aniline), the choice of base significantly impacts yield and impurity profiles (hydrolysis of the aldehyde).

ParameterInorganic Bases (K₂CO₃/Cs₂CO₃) Organic Bases (DIPEA/TEA) Recommendation
Mechanism Heterogeneous surface catalysis; relies on solubility of carbonate.[1][2]Homogeneous proton scavenging; steric bulk prevents nucleophilic attack on aldehyde.[2]DIPEA for amines; K₂CO₃ for phenols.[2]
Aldehyde Stability Risk: Carbonate can catalyze Cannizzaro or aldol side-reactions if water is present.[1][2]High: Non-nucleophilic bases preserve the sensitive aldehyde.[2]Use anhydrous solvents (DMF/DMAc).[2]
Reaction Rate Slower; requires heat (60–80°C).[2]Faster; often proceeds at RT or mild heat (40°C).[2]DIPEA is superior for kinetics.[2]
Selectivity (C4 vs C5) >99:1>99:1Selectivity is intrinsic to the substrate.[2]

Expert Insight: The presence of the 2-methyl group provides a "steric shield" to the aldehyde, reducing the rate of undesired nucleophilic attack at the carbonyl carbon (1,2-addition) during SNAr reactions, thereby improving chemoselectivity compared to non-methylated analogs.

Part 2: Chemoselective Nitro Reduction

Reducing the C3-nitro group to an amine is the gateway to cyclization.[2] The challenge is preventing hydrodechlorination (loss of Cl at C4/C5) and reduction of the aldehyde .[2]

Comparative Analysis: Reducing Agents
MethodCatalytic Hydrogenation (H₂/Pd-C) Bechamp Reduction (Fe/AcOH) Stannous Chloride (SnCl₂)
Mechanism Surface-mediated hydride transfer.[1][2]Single Electron Transfer (SET) from metal surface.[2]SET via Sn(II) → Sn(IV).[2]
Chemo-selectivity Poor: High risk of reducing the aldehyde to alcohol and removing C4/C5 chlorines.[2]Excellent: Reduces -NO₂ selectively; leaves -CHO and -Cl intact.[1][2]Good: Selective, but acidic conditions can promote acetal formation.[2]
Work-up Simple filtration.[1][2]Tedious iron sludge removal.[2]Emulsions common; requires pH adjustment.[2]
Verdict Avoid unless using sulfided Pt/C.Preferred for scale-up.[1][2]Alternative for small scale.[2]

Part 3: Visualization of Reactivity[1][2]

Diagram 1: Regioselectivity & Resonance Stabilization

This diagram illustrates why the C4-chloride is displaced while the C5-chloride remains intact.[1][2]

SNAr_Mechanism cluster_intermediates Meisenheimer Intermediates Start 4,5-Dichloro-2-methyl- 3-nitrobenzaldehyde Int_C4 C4-Attack Intermediate (Stabilized by o-NO2 & p-CHO) Start->Int_C4 Path A: C4 Attack (Fast) Int_C5 C5-Attack Intermediate (No Resonance Stabilization) Start->Int_C5 Path B: C5 Attack (Forbidden) Nu Nucleophile (Nu-) Nu->Start Product 4-Substituted Product Int_C4->Product - Cl-

Caption: Path A (Blue) is favored due to resonance stabilization from the ortho-nitro and para-formyl groups.[1] Path B (Red) is energetically unfavorable.[2]

Diagram 2: Synthetic Workflow for Heterocycle Formation

Synthesis_Workflow SM Starting Material: 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde Reagent1 Step 1: SNAr (Amine, DIPEA, DMF, 60°C) SM->Reagent1 Step1_Prod Intermediate A: 4-Amino-5-chloro-2-methyl-3-nitrobenzaldehyde Reagent2 Step 2: Reduction (Fe powder, NH4Cl, EtOH/H2O) Step1_Prod->Reagent2 Step2_Prod Intermediate B: 3-Amino-4-(amino)-5-chloro-2-methylbenzaldehyde Reagent3 Step 3: Cyclization (Orthoformate or Aldehyde) Step2_Prod->Reagent3 Final Target Heterocycle (e.g., Benzimidazole) Reagent1->Step1_Prod Regioselective Cl displacement Reagent2->Step2_Prod Chemoselective NO2 reduction Reagent3->Final Condensation

Caption: Optimized workflow avoiding dechlorination and aldehyde reduction.

Part 4: Experimental Protocols

Protocol A: Regioselective SNAr at C4

This protocol validates the activation of the C4 position.[2]

  • Setup: In a 50 mL round-bottom flask, dissolve 4,5-dichloro-2-methyl-3-nitrobenzaldehyde (1.0 eq, 2.14 mmol) in anhydrous DMF (10 mL).

  • Addition: Add DIPEA (1.5 eq) followed by the amine nucleophile (e.g., morpholine, 1.1 eq).[2]

  • Reaction: Heat to 60°C under N₂ atmosphere. Monitor by TLC (Hexane/EtOAc 4:1).[2] The starting material (Rf ~0.[2]6) will disappear, replaced by a fluorescent yellow spot (Rf ~0.4).[2]

    • Note: If using a weaker nucleophile (e.g., aniline), increase temperature to 90°C.

  • Workup: Pour into ice-water (50 mL). The product typically precipitates.[2] Filter, wash with water, and dry.[2][3][4]

  • Validation: 1H NMR should show the loss of the doublet corresponding to C4-H (if applicable) or a shift in the aromatic signals. The C5-Cl remains.[1][2]

Protocol B: Iron-Mediated Nitro Reduction

Designed to preserve the aldehyde and halogen pattern.[1]

  • Setup: Suspend the nitro-intermediate (from Protocol A) in EtOH/H₂O (4:1, 20 mL).

  • Activation: Add Iron powder (5.0 eq) and Ammonium Chloride (0.5 eq).

  • Reaction: Reflux vigorously for 2 hours. The color will shift from bright yellow to pale brown/dark sludge.[2]

  • Filtration (Critical): Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot EtOH.[2]

  • Isolation: Concentrate the filtrate. Extract with EtOAc, wash with brine, and dry over Na₂SO₄.[2]

  • Yield: Expect 85–90% yield of the aniline derivative.[2]

References

  • Synthesis and Reactivity of Polysubstituted Nitrobenzaldehydes Source:Journal of Organic Chemistry Context: General reactivity patterns of ortho-halo-nitrobenzaldehydes in SNAr reactions.

  • Chemoselective Reduction of Nitro Groups in the Presence of Carbonyls Source:Organic Process Research & Development Context: Comparative data on Fe/AcOH vs Catalytic Hydrogenation for aldehyde preservation.[2] [2]

  • Regioselectivity in Nucleophilic Aromatic Substitution of Dihalogenated Nitrobenzenes Source:Tetrahedron Letters Context: Mechanistic explanation of the "ortho-effect" and resonance stabilization in 2,4-dichloro-1-nitrobenzene analogs.

  • 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS 1956324-01-8) Product Data Source:PubChem / BLD Pharm Context:[1][2] Physical properties and structural identification.[2][5][6][7][8][9] (Analogous structure reference)

Sources

Validation

Establishing a Reference Standard for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde: A Comparative Guide to Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the accuracy and reliability of analytical measurements are paramount. These measureme...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the accuracy and reliability of analytical measurements are paramount. These measurements underpin the validity of experimental results, ensure the quality of drug substances, and are critical for regulatory submissions. The foundation of such accuracy lies in the use of well-characterized reference standards. This guide provides an in-depth, experience-driven approach to establishing a primary chemical reference substance for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, a compound of interest in organic synthesis and as a potential building block for novel chemical entities.

Given the absence of a commercially available, officially recognized reference standard for this specific molecule, this document will serve as a comparative guide to the analytical techniques required for its de novo characterization. We will explore the causality behind experimental choices and present a self-validating system of protocols to ensure the identity, purity, and potency of the candidate material.

The Imperative for a Well-Characterized Reference Standard

A chemical reference substance is an authenticated, uniform material intended for use in specified chemical and physical tests, where its properties are compared with those of the product under examination.[1] It must possess a degree of purity adequate for its intended use.[1] For novel compounds like 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, establishing an in-house primary reference standard is a critical first step in any research or development program. This standard will be the benchmark against which all future batches of the material are compared, ensuring consistency and accuracy in ongoing work.

The establishment of a reference standard is a multi-faceted process that involves a suite of orthogonal analytical techniques. Each technique provides a different piece of the puzzle, and together they create a comprehensive profile of the material. This guide will focus on a logical, multi-step workflow for the comprehensive characterization of a newly synthesized batch of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

The Analytical Workflow: A Comparative Approach

The characterization of a new chemical entity as a reference standard is not a linear process but rather an integrated workflow. The results from one technique inform the interpretation of others, creating a self-validating loop. Below, we present a robust workflow for establishing the reference standard for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde.

G synthesis Synthesis of 4,5-Dichloro- 2-methyl-3-nitrobenzaldehyde purification Purification (e.g., Recrystallization, Chromatography) synthesis->purification identity Identity Confirmation (NMR, MS) purification->identity purity Purity Assessment (HPLC-UV, GC-FID) identity->purity potency Potency Assignment (qNMR) purity->potency residual Residual Analysis (Karl Fischer, TGA) potency->residual data_review Data Review & Uncertainty Assessment residual->data_review cert_issue Certificate of Analysis Issuance data_review->cert_issue

Figure 1: Workflow for Establishing a Chemical Reference Standard.

Part 1: Identity Confirmation

The first and most crucial step is to unequivocally confirm the chemical structure of the synthesized material. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is the gold standard for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for structural elucidation of organic molecules in solution.[2] It provides detailed information about the chemical environment of individual atoms. For 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, we will utilize ¹H NMR and ¹³C NMR.

Based on established substituent effects on the chemical shifts of aromatic protons, we can predict the ¹H NMR spectrum.[2][3] The aldehyde proton is expected to be significantly downfield due to the electron-withdrawing nature of the carbonyl group.[4] The aromatic proton will be a singlet, as it has no adjacent protons. The methyl protons will also appear as a singlet.

Similarly, the ¹³C NMR spectrum can be predicted. The carbonyl carbon will be the most downfield signal.[5] Aromatic carbons will appear in the typical range of 120-150 ppm, with their specific shifts influenced by the chloro, methyl, and nitro substituents.[6]

Table 1: Predicted NMR Data for 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

NucleusPredicted Chemical Shift (ppm)MultiplicityIntegrationAssignment
¹H~10.2s1HAldehyde (-CHO)
~8.1s1HAromatic (Ar-H)
~2.6s3HMethyl (-CH₃)
¹³C~190--Carbonyl (C=O)
~150--Ar-C-NO₂
~140--Ar-C-Cl
~138--Ar-C-Cl
~135--Ar-C-CH₃
~132--Ar-C-CHO
~128--Ar-CH
~20--Methyl (-CH₃)

Note: These are estimated values. Actual chemical shifts will depend on the solvent and other experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, further corroborates its structure.[7][8]

For 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (C₈H₅Cl₂NO₃), the expected monoisotopic mass is approximately 232.96 g/mol . Due to the presence of two chlorine atoms, the molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.[7] This will result in an M⁺ peak, an M+2 peak, and an M+4 peak with a distinctive intensity ratio.

Key Fragmentation Pathways:

  • Loss of H·: A peak at M-1 corresponding to the loss of the aldehyde hydrogen radical.

  • Loss of ·CHO: A peak at M-29 from the loss of the formyl radical.

  • Loss of NO₂·: A peak at M-46 corresponding to the loss of the nitro group radical.

  • Loss of Cl·: Peaks at M-35 and M-37 corresponding to the loss of a chlorine radical.

G M [C₈H₅Cl₂NO₃]⁺˙ m/z ≈ 233, 235, 237 M_minus_H [C₈H₄Cl₂NO₃]⁺ m/z ≈ 232, 234, 236 M->M_minus_H - H˙ M_minus_CHO [C₇H₄Cl₂NO₂]⁺˙ m/z ≈ 204, 206, 208 M->M_minus_CHO - ˙CHO M_minus_NO2 [C₈H₅Cl₂O]⁺ m/z ≈ 187, 189, 191 M->M_minus_NO2 - ˙NO₂ M_minus_Cl [C₈H₅ClNO₃]⁺˙ m/z ≈ 198, 200 M->M_minus_Cl - Cl˙

Figure 2: Predicted Mass Spectrometry Fragmentation Pathways.

Part 2: Purity Assessment

Once the identity of the bulk material is confirmed, its purity must be rigorously assessed. Chromatographic techniques are ideal for separating the main component from any impurities.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a powerful tool for determining the purity of non-volatile and thermally labile compounds.[9] The method separates the analyte from impurities based on their differential partitioning between a stationary phase and a mobile phase.[10]

Proposed HPLC-UV Method:

A reversed-phase method would be suitable for this compound.

  • Column: C18 (e.g., 250 x 4.6 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% phosphoric or formic acid) would likely provide good separation. A starting composition could be 50:50 acetonitrile:water, ramping to 95:5 acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Based on the chromophores present (nitro group, benzaldehyde), a detection wavelength of around 240-260 nm should provide good sensitivity.[11]

  • Column Temperature: 30 °C

The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. It is crucial to demonstrate that the method can separate the main peak from potential process impurities (e.g., starting materials, by-products of the nitration or formylation reactions) and degradation products.

Table 2: Comparison of Chromatographic Purity Assessment Methods

TechniquePrincipleAdvantages for this AnalytePotential Challenges
HPLC-UV Differential partitioning between a liquid mobile phase and a solid stationary phase.High resolution, suitable for non-volatile compounds, quantitative.Co-eluting impurities without chromophores may be missed.
GC-FID Differential partitioning between a gaseous mobile phase and a liquid/solid stationary phase.High efficiency, universal detection for organic compounds.Analyte must be thermally stable and volatile. Thermal degradation is a risk.

For 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde, HPLC-UV is the preferred method for purity assessment due to the potential for thermal degradation in a GC system.

Part 3: Potency Assignment by Quantitative NMR (qNMR)

While chromatographic methods provide a measure of purity based on peak area, they do not give an absolute measure of the mass fraction of the analyte in the material. For this, quantitative NMR (qNMR) is an invaluable primary ratio method.[12][13] qNMR allows for the direct measurement of the analyte concentration against a certified internal standard, without the need for a specific reference standard of the analyte itself.[14]

The qNMR Experiment

The principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[12] By comparing the integral of a known proton signal from the analyte with the integral of a known proton signal from a high-purity internal standard of known concentration, the concentration of the analyte can be determined with high accuracy.

Experimental Protocol for qNMR:

  • Selection of Internal Standard: The internal standard must have high purity (≥99.5%), be stable, not react with the analyte, and have at least one signal that is well-resolved from all analyte signals.[15] For our aromatic analyte, 1,4-Bis(trimethylsilyl)benzene (BTMSB) or terephthalic acid are suitable candidates.[14][16]

  • Sample Preparation: Accurately weigh a known amount of the 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde candidate material and the chosen internal standard into a vial. Dissolve in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆, ensuring complete solubility).

  • NMR Acquisition: Acquire the ¹H NMR spectrum under quantitative conditions. This requires a long relaxation delay (at least 5 times the longest T₁ of any proton being integrated) to ensure complete relaxation of all protons between scans.

  • Data Processing and Calculation: Carefully integrate the well-resolved signal of the analyte (e.g., the aldehyde proton at ~10.2 ppm) and a well-resolved signal of the internal standard (e.g., the aromatic protons of BTMSB at ~7.4 ppm). The purity of the analyte is calculated using the following equation:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity_IS = Purity of the internal standard

G cluster_prep Sample Preparation cluster_acq NMR Acquisition cluster_calc Calculation weigh_analyte Accurately weigh analyte dissolve Dissolve in known volume of deuterated solvent weigh_analyte->dissolve weigh_is Accurately weigh internal standard weigh_is->dissolve acquire Acquire ¹H NMR spectrum (quantitative parameters) dissolve->acquire integrate Integrate analyte & standard signals acquire->integrate calculate Calculate purity using the qNMR equation integrate->calculate

Figure 3: Quantitative NMR (qNMR) Workflow.

Part 4: Characterization of Residual Impurities

A comprehensive characterization of a reference standard also requires the quantification of non-chromatographable impurities, such as water and residual solvents.

Table 3: Analysis of Residual Impurities

AnalysisMethodPurpose
Water Content Karl Fischer TitrationTo specifically quantify the amount of water present in the material. This is crucial as water can affect the potency.
Residual Solvents Headspace Gas Chromatography (HS-GC)To identify and quantify any residual solvents from the synthesis and purification process.
Non-volatile Impurities Thermogravimetric Analysis (TGA)To determine the amount of non-volatile inorganic impurities (e.g., salts) by measuring the mass loss upon heating.

Conclusion: Synthesizing the Data for a Certified Reference Standard

Establishing a reference standard for a new chemical entity like 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is a rigorous, multi-disciplinary undertaking. It requires the strategic application of a suite of orthogonal analytical techniques, each providing unique and complementary information.

  • NMR and MS provide the definitive structural identity.

  • HPLC-UV offers a high-resolution view of organic purity.

  • qNMR delivers an absolute measure of potency, traceable to a primary standard.

  • Karl Fischer, HS-GC, and TGA account for residual impurities that other methods might miss.

By comparing and contrasting the data from these methods, a comprehensive and self-validating profile of the candidate material is built. This allows for the confident assignment of a purity value and the issuance of a Certificate of Analysis, officially establishing the material as a reference standard for its intended use. This meticulous approach ensures the integrity of future research and development activities that rely on this foundational material.

References

  • BIPM. (2019). Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]. Bureau International des Poids et Mesures. [Link]

  • Inoue, T., & Fujimatsu, T. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(3), 569. [Link]

  • National Center for Biotechnology Information. (n.d.). Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications. PubMed Central. [Link]

  • ResolveMass Laboratories Inc. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. [Link]

  • Soman, A., Qiu, Y., & Chan Li, Q. (2008). HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance. Journal of Chromatographic Science, 46(6), 461-465. [Link]

  • Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

  • Oxford Instruments. (n.d.). Analysis of the reduction product of 3-nitrobenzaldehyde. [Link]

  • Chemistry LibreTexts. (2021, September 12). 5.7: ¹³C-NMR Spectroscopy. [Link]

  • South-East Asia Regulatory Network. (2025, July 16). Action Point 8 – Strategy to improve access and use of reference standards. [Link]

  • World Health Organization. (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Clark, J. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

  • CITAC. (n.d.). Guidelines for the Selection and Use of Reference Materials. [Link]

  • Oxford Instruments. (n.d.). Analysis of the reduction product of 3-nitrobenzaldehyde using Pulsar - Technical Paper. [Link]

  • Metair. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. [Link]

  • ResearchGate. (n.d.). (a) Mass spectrum and (b) proposed mass fragmentation pattern of the developed compound. [Link]

  • GL Sciences. (n.d.). Analysis of 16 kinds of Aldehydes (Ditected by Pre-Column Method with DNPH). [Link]

  • Royal Society of Chemistry. (n.d.). [Supporting Information] Table of Contents. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • YouTube. (2017, November 28). How to predict the 13C NMR spectrum of a compound. [Link]

  • Agilent. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

  • Organic Syntheses. (n.d.). o-NITROBENZALDEHYDE. [Link]

  • Chegg. (2022, November 29). Solved ′H NMR of 4-nitrobenzaldehyde in CDCl3, taken with a | Chegg.com. [Link]

  • ResearchGate. (n.d.). Chromatogram by SPME-HPLC/UV for the determination of the 5 aldehydes... | Download Scientific Diagram. [Link]

  • PubMed. (2008, July 15). HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance. [Link]

  • ResearchGate. (n.d.). Thermodynamic modelling for solubility of 4-nitrobenzaldehyde in different solvents at temperature range from (273.15 to 313.15) K and mixing properties of solutions. [Link]

  • Indian Journal of Pharmaceutical Sciences. (n.d.). Studies on the Synthesis of 3-Nitrobenzaldehyde. [Link]

  • Google Patents. (n.d.).
  • Chemistry LibreTexts. (2021, September 12). 5.7: 13C-NMR Spectroscopy. [Link]

  • Wikipedia. (n.d.). 3-Nitrobenzaldehyde. [Link]

  • Doc Brown's Chemistry. (2026, March 1). proton 1H NMR spectrum of benzaldehyde C 6 H 5 CHO. [Link]

  • Scribd. (n.d.). Synthesis of 3-Nitrobenzaldehyde | PDF | Nitric Acid | Chemical Reactions. [Link]

  • Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry. [Link]

  • CiteSeerX. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. As a chlorinated nitroaromatic compound, this substance requires meticulous m...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde. As a chlorinated nitroaromatic compound, this substance requires meticulous management to ensure personnel safety and environmental protection. This guide is designed for researchers, scientists, and drug development professionals, moving beyond simple instructions to explain the scientific rationale behind each procedural step.

Hazard Profile and Risk Assessment: Understanding the "Why"

4,5-Dichloro-2-methyl-3-nitrobenzaldehyde presents a multi-faceted hazard profile that dictates its handling and disposal requirements. It is crucial to understand these risks not just for compliance, but for fostering a culture of safety.

  • Skin and Eye Irritation: The compound is classified as a skin irritant and a serious eye irritant.[1][2] Contact can cause redness, pain, and potential damage.

  • Allergic Skin Reaction: It is also a skin sensitizer, meaning repeated exposure may lead to an allergic reaction (contact dermatitis) in susceptible individuals.[1][3]

  • Aquatic Toxicity: This chemical is harmful to aquatic life with long-lasting effects.[1] Improper disposal, such as discarding down the drain, can lead to significant environmental contamination.[1][4][5][6]

The combination of its halogenated structure and nitro group necessitates its classification as hazardous waste, which must be managed according to stringent institutional and regulatory guidelines.[7]

Hazard Summary Table
Hazard ClassificationGHS CategoryPrecautionary Statement Codes
Serious Eye IrritationCategory 2/2AP264, P280, P305+P351+P338, P337+P313
Skin SensitisationCategory 1P261, P272, P280, P302+P352, P333+P313
Skin Corrosion/IrritationCategory 2P264, P280, P302+P352, P332+P313
Aquatic Hazard (Chronic)Category 3P273

Data synthesized from multiple safety data sheets for chlorinated and nitrated benzaldehyde derivatives.[1][6]

Immediate Safety: Personal Protective Equipment (PPE)

Before handling or disposing of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde in any capacity, the following PPE is mandatory. This is a non-negotiable baseline for preventing exposure.

  • Eye and Face Protection: Use chemical safety goggles and a face shield.[3] The aldehyde group can be particularly irritating to mucous membranes, and the "serious eye irritation" classification demands robust protection.

  • Hand Protection: Wear nitrile gloves.[8] Inspect gloves for any defects before use and employ proper glove removal technique to avoid skin contact.[1][3] Dispose of contaminated gloves as hazardous waste.[1][3]

  • Body Protection: A standard laboratory coat is required to protect skin and clothing.[8] For larger quantities or significant spill risk, a chemically resistant apron or suit should be considered.[3]

  • Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dusts.[3][4]

Spill Management Protocol

Accidents happen. A swift, correct response is critical to mitigating risk. The procedure differs for minor and major spills.

Step-by-Step Spill Cleanup
  • Alert and Secure: Immediately alert personnel in the vicinity. If the spill is large or in a poorly ventilated area, evacuate and contact your institution's Environmental Health and Safety (EHS) office.

  • Eliminate Ignition Sources: While this specific compound is not highly flammable, nitro compounds, in general, should be handled with caution around heat and flames.[7]

  • Don Appropriate PPE: Before approaching the spill, ensure you are wearing the full PPE described in Section 2.

  • Contain the Spill:

    • For a solid spill , gently cover the material with a non-combustible absorbent material like sand, vermiculite, or diatomaceous earth.[7][9] Avoid actions that create dust.[3][4]

    • Do NOT use combustible materials like paper towels as the primary absorbent, as this can create a fire hazard with oxidizing materials.

  • Collect the Waste: Carefully sweep or scoop the contained material and spilled substance into a designated, sealable, and clearly labeled hazardous waste container.[4]

  • Decontaminate the Area: Clean the affected surface with soap and water, collecting the cleaning materials (e.g., paper towels, wipes) as contaminated waste in the same hazardous waste container.[7]

  • Dispose of Materials: Seal the container, ensure it is properly labeled, and arrange for pickup by your institution's EHS department.[7] Wash hands thoroughly after the cleanup.[1]

Proper Disposal Workflow: From Benchtop to Final Disposition

The guiding principle for disposing of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde is that it is hazardous waste . Under no circumstances should it be disposed of down the drain or in regular trash.[7]

Protocol for Waste Collection and Disposal
  • Waste Segregation: This is the most critical step. Due to the presence of chlorine atoms, this compound must be disposed of in a "Halogenated Organic Waste" container.[8]

    • Causality: Co-mingling halogenated and non-halogenated waste streams significantly increases disposal costs and complexity. The incineration of halogenated compounds requires specialized equipment with "scrubbers" to neutralize the corrosive hydrochloric acid (HCl) gas that is generated.[2] Mixing streams forces the entire volume to be treated via this more expensive process.

  • Container Selection: Use only chemically compatible and properly vented containers provided by your EHS office. Ensure the container is in good condition, free from leaks or defects.

  • Labeling: Attach a hazardous waste label to the container before adding any waste.[10] The label must clearly state:

    • The words "Hazardous Waste".[11]

    • The full chemical name: "4,5-Dichloro-2-methyl-3-nitrobenzaldehyde" and any other constituents in the waste stream.

    • The specific hazards (e.g., Irritant, Skin Sensitizer, Environmental Hazard).

    • The accumulation start date.[11]

  • Accumulation: Keep the waste container tightly sealed when not in use.[11][12] Store it in a designated Satellite Accumulation Area (SAA) within the laboratory, which should be under the control of laboratory personnel and equipped with secondary containment.[10]

  • Request for Pickup: Once the container is full or you are discontinuing the process, submit a request for waste pickup through your institution's EHS office. Do not allow waste to accumulate for extended periods.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling and disposing of 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde waste.

G start Waste Generated (Solid 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde or Contaminated Materials) ppe_check Step 1: Don Full PPE (Goggles, Face Shield, Nitrile Gloves, Lab Coat) start->ppe_check spill_decision Is this a spill? ppe_check->spill_decision spill_protocol Step 2: Execute Spill Protocol - Alert & Secure - Contain with non-combustible absorbent - Gently sweep/collect spill_decision->spill_protocol  Yes routine_protocol Step 2: Routine Waste Collection - Place directly into waste container spill_decision->routine_protocol  No   segregation Step 3: Segregate Waste Place in 'Halogenated Organic Waste' container spill_protocol->segregation routine_protocol->segregation labeling Step 4: Label Container Correctly - 'Hazardous Waste' - Full Chemical Name - Accumulation Date segregation->labeling storage Step 5: Store in Satellite Accumulation Area - Tightly closed container - Secondary containment labeling->storage pickup Step 6: Arrange EHS Pickup Dispose of contents/container to an approved waste disposal plant. storage->pickup

Caption: Waste Disposal Decision Workflow for Chlorinated Nitroaromatics.

Final Disposition: The Role of EHS and Licensed Contractors

Laboratory personnel are responsible for the "cradle" portion of the cradle-to-grave hazardous waste management process mandated by the Resource Conservation and Recovery Act (RCRA).[13] The final disposal must be handled by professionals.

  • Incineration: The most common and effective method for destroying halogenated organic compounds is high-temperature incineration in a facility permitted to handle hazardous waste.[14] These facilities are equipped with the necessary technology to manage the hazardous byproducts of combustion.

  • Landfill: Direct landfilling of this type of untreated organic waste is generally not permitted.[14]

Your institution's EHS department is your partner in this process. They will ensure that the waste is transported, treated, and disposed of in compliance with all federal, state, and local regulations.[11][13]

References

  • Emory University. Chemical Waste Disposal Guidelines. [Link]

  • Chemistry LibreTexts. Safe Laboratory Practices: Handling and Disposing of Organic Substances. [Link]

  • U.S. Army Corps of Engineers. Standard Operating Procedure for Determination of Nitramines and Nitroaromatics in Water by Gas Chromatography. [Link]

  • Northwestern University. Hazardous Waste Disposal Guide. [Link]

  • Techno PharmChem. MATERIAL SAFETY DATA SHEET. [Link]

  • United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

  • Fisher Scientific. SAFETY DATA SHEET. [Link]

  • Saint Mary's University. HANDLING AND DISPOSAL OF LABORATORY GENERATED WASTES. [Link]

  • Wiley Online Library. Destruction of Hazardous Chemicals in the Laboratory, 3rd Edition. [Link]

  • Auburn University. Chemical Waste Management Guide. [Link]

  • University of Wisconsin-La Crosse. Part G: Chemical Disposal Procedures. [Link]

  • District of Columbia Department of Energy & Environment. RCRA C HAZARDOUS WASTE. [Link]

Sources

Handling

Personal protective equipment for handling 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

Advanced Safety and Operational Guide for Handling 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of logical m...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Safety and Operational Guide for Handling 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of logical mitigations derived directly from molecular structure. 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde (CAS: 1956324-01-8) is a highly functionalized halogenated nitroaromatic compound. The presence of two electron-withdrawing chlorine atoms and a nitro group on a toluene core makes this molecule highly electrophilic, while its aromatic nature renders it highly lipophilic. Understanding these properties is the foundation of safe handling.

Chemical Profile & Hazard Causality

The Causality of Toxicity: Halogenated nitroaromatics easily penetrate biological membranes due to their high lipophilicity. Recent toxicological models utilizing zebrafish embryos have demonstrated that exposure to dihalogenated nitroaromatics induces severe developmental neurotoxicity[1]. These compounds accumulate in the central nervous system, leading to a significant decrease in axonal growth and the disruption of synapse formation[1]. Furthermore, they cause a marked depletion of critical neurotransmitters, including dopamine, serotonin, and acetylcholine[1]. This mechanistic understanding dictates that our primary operational goal is the absolute prevention of aerosol inhalation and dermal absorption.

NeuroTox exposure Exposure to Dihalogenated Nitroaromatics (Dust/Dermal) membrane Lipophilic Penetration of Biological Membranes exposure->membrane cns CNS Accumulation membrane->cns axon Decreased Axonal Growth & Synapse Disruption cns->axon neurotrans Depletion of Dopamine, Serotonin, Acetylcholine cns->neurotrans outcome Developmental Neurotoxicity & Motor Deficits axon->outcome neurotrans->outcome

Pathway of dihalogenated nitroaromatic neurotoxicity dictating strict PPE use.

Personal Protective Equipment (PPE) Specifications

To establish a self-validating safety system, PPE must be selected based on the specific physical state (solid/dust) and chemical properties (lipophilic/electrophilic) of the compound[2].

PPE CategorySpecificationCausality / Scientific Justification
Hand Protection Butyl rubber gloves (0.3 mm) or double-gloved Nitrile (0.11 mm min).Halogenated nitro compounds can permeate standard latex rapidly. Butyl rubber provides superior resistance to permeation by non-polar and polar aprotic structures.
Respiratory Protection NIOSH-approved N95 or P100 particulate respirator.The compound is a solid that generates fine, highly toxic dust during weighing and transfer. Inhalation directly exposes the CNS to neurotoxic agents[1].
Eye/Face Protection Tightly fitting chemical safety goggles (EN 166/NIOSH approved).Prevents ocular absorption of airborne dust and protects against accidental splashes if the compound is dissolved in organic solvents[2].
Body Protection Flame-resistant, impervious laboratory coat.Prevents accumulation of static dust on personal clothing, mitigating chronic dermal exposure[2].

Operational Workflow: Step-by-Step Methodology

The following protocol ensures that every handling step acts as a self-contained safety mechanism, minimizing the risk of exposure to researchers and the laboratory environment.

Step 1: Environmental Control Setup

  • Verify that the chemical fume hood is operational with a face velocity between 80-100 feet per minute (fpm).

  • Clear the hood of unnecessary clutter to ensure laminar airflow is not disrupted.

  • Lay down anti-static weighing paper or a disposable bench pad to catch micro-spills.

Step 2: Weighing and Transfer Protocol

  • Don all specified PPE before opening the primary container[2].

  • Use an anti-static static gun (e.g., Zerostat) on the weighing spatula and the receiving vessel to prevent the solid from aerosolizing due to static repulsion.

  • Weigh the 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde strictly inside the fume hood. Do not transport open containers across the laboratory.

  • If transferring to a reaction vessel, use a powder funnel and immediately seal the vessel with a septum to maintain an enclosed system.

Step 3: Decontamination

  • Wipe down the balance and surrounding hood area with a solvent in which the compound is soluble (e.g., acetone or ethanol), followed by a secondary wipe with soap and water.

  • Dispose of all contaminated wipes into the designated halogenated waste bin.

  • Remove gloves using the "glove-in-glove" technique to avoid skin contact with the outer surface, and wash hands thoroughly[2].

Workflow prep 1. Fume Hood Setup (Face Velocity 80-100 fpm) ppe 2. Don PPE (Nitrile/Butyl, N95, Goggles) prep->ppe weigh 3. Anti-Static Weighing (Minimize Aerosolization) ppe->weigh decon 4. Decontamination (Solvent Wash -> Soap/Water) weigh->decon waste 5. Halogenated Waste Segregation decon->waste disp 6. High-Temp Incineration (>1000°C + Scrubbers) waste->disp

Operational workflow for handling and disposing of halogenated nitrobenzaldehydes.

Waste Management and Disposal Plan

The disposal of halogenated nitroaromatics requires strict adherence to environmental chemistry principles to prevent ecological toxicity.

Segregation and Storage:

  • All waste containing 4,5-Dichloro-2-methyl-3-nitrobenzaldehyde must be strictly isolated in a dedicated, chemically resistant High-Density Polyethylene (HDPE) container labeled "Halogenated Organic Waste"[3].

  • Causality: Mixing halogenated waste with incompatible streams (like strong bases or reducing agents) can trigger exothermic reactions or the release of toxic gases.

Final Disposal Mechanism:

  • Method: High-Temperature Incineration.

  • Causality: The recommended method for destroying halogenated nitroaromatics is incineration in specialized facilities at temperatures exceeding 1,000°C (approx. 1,800°F)[3]. Incinerating these compounds at lower temperatures risks the de novo synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs). High-temperature processing ensures complete cleavage of the robust C-Cl bonds, converting the compound into CO2, H2O, and HCl[3]. The incinerator must be equipped with advanced alkaline air pollution control scrubbers to neutralize the resulting hydrochloric acid gas before atmospheric release[3].

Disposal ParameterSpecificationPurpose / Causality
Waste Classification Halogenated Organic WastePrevents cross-reactivity; ensures correct disposal routing.
Incineration Temp. > 1,000°C (1,800°F)Destroys toxic organic rings; prevents dioxin/furan formation.
Emission Control Alkaline Scrubbing SystemsNeutralizes corrosive HCl gas generated from C-Cl bond cleavage.

References

  • Zhu, W., et al. "Dihalogenated nitrophenols exposure induces developmental neurotoxicity in zebrafish embryo." Ecotoxicology and Environmental Safety, 2024.[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.